3,5-Dimethyl-1-hexyn-3-ol

• CAS: 107-54-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-Dimethyl-1-hexyn-3-ol. The information is curated for professionals in research and development, particularly those in the pharmaceutical and chemical industries. This document summarizes key quantitative data, outlines relevant experimental protocols, and presents a logical workflow for its application in chemical synthesis.

Core Physical and Chemical Properties

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol. Its chemical structure consists of a hexyn backbone with methyl groups at positions 3 and 5, and a hydroxyl group at position 3. This structure imparts specific physical and chemical characteristics relevant to its application as a surfactant, defoamer, and chemical intermediate.[1][2]

Table 1: Quantitative Physical Properties of 3,5-Dimethyl-1-hexyn-3-ol

Property	Value	Source(s)
Molecular Formula	C₈H₁₄O	[3][4]
Molecular Weight	126.20 g/mol	[3][4]
Appearance	Clear colorless to light yellow liquid	[3][5]
Boiling Point	150-151 °C at 760 mmHg	[5]
152.58 °C (estimated)	[6]
Melting Point	-39 °C (estimate)	[1]
-68 °C	[1]
Density	0.859 g/mL at 25 °C	[5]
0.850 to 0.860 g/mL at 20 °C	[6]
0.8545 g/cm³ at 20/20 °C	[1]
Refractive Index (n20/D)	1.434
1.434 to 1.436 at 20 °C	[6]
1.452	[1]
Vapor Pressure	4.5 mmHg at 20 °C
1.294 mmHg at 25 °C (estimated)	[6]
Vapor Density	4.34 (vs air)
Flash Point	44 °C (111.2 °F) - closed cup
44.44 °C (112.00 °F)	[6]
Water Solubility	8112 mg/L at 25 °C (estimated)	[6]
Slightly soluble	[1]
LogP (o/w)	1.750 (estimated)	[6]

Experimental Protocols for Property Determination

While specific experimental reports for 3,5-Dimethyl-1-hexyn-3-ol are not detailed in the provided search results, standard methodologies are employed for determining the physical properties listed above.

2.1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common laboratory method is distillation.

• Apparatus: A round-bottom flask, heating mantle, distillation head with a thermometer, condenser, and receiving flask.

• Procedure:

  • The liquid is placed in the round-bottom flask with boiling chips.

  • The apparatus is assembled for simple distillation.

  • The liquid is heated, and the temperature is recorded when the vapor and liquid are in equilibrium, indicated by a stable temperature reading on the thermometer as the liquid condenses.

  • The atmospheric pressure is recorded, as the boiling point is pressure-dependent.

2.2. Density Measurement

Density is the mass per unit volume. A pycnometer (specific gravity bottle) provides high accuracy.

• Apparatus: A pycnometer of a known volume, an analytical balance.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed again.

  • The temperature of the liquid is recorded.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

2.3. Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the material. It is a characteristic property of a substance.

• Apparatus: An Abbe refractometer.

• Procedure:

  • A few drops of the sample are placed on the prism of the refractometer.

  • The prism is closed, and the light source is adjusted.

  • The user looks through the eyepiece and adjusts the knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read from the scale. The temperature is controlled and noted, as the refractive index is temperature-dependent.

Application in Chemical Synthesis: A Workflow Example

3,5-Dimethyl-1-hexyn-3-ol is utilized as a precursor in various organic syntheses.[5] The following diagram illustrates a generalized workflow for its use in a palladium-mediated cross-coupling reaction to form a more complex molecule.

A generalized workflow for the synthesis of a substituted hexen-3-ol.

This diagram outlines the conversion of 3,5-Dimethyl-1-hexyn-3-ol to a vinylstannane intermediate via hydrostannylation. This intermediate then undergoes a palladium-catalyzed Stille cross-coupling reaction with an organic halide to yield the final product.

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of 3,5-Dimethyl-1-hexyn-3-ol. Various spectroscopic techniques have been used to characterize this compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are available for 3,5-Dimethyl-1-hexyn-3-ol, providing detailed information about the hydrogen and carbon framework of the molecule.[4][7][8]

• Infrared (IR) Spectroscopy: IR spectra, including FTIR and ATR-IR, have been recorded, which would show characteristic absorption bands for the hydroxyl (-OH) and alkyne (C≡C-H and C≡C) functional groups.[4]

• Mass Spectrometry (MS): Mass spectral data, typically from gas chromatography-mass spectrometry (GC-MS), is available and provides information on the mass-to-charge ratio of the molecule and its fragments, confirming its molecular weight.[4][9]

• Raman Spectroscopy: Raman spectral data is also available for this compound.[9]

This combination of spectroscopic methods allows for unambiguous identification and characterization of 3,5-Dimethyl-1-hexyn-3-ol.

References

• 1. 3,5-dimethyl-1-hexyn-3-ol [chembk.com]
• 2. usbio.net [usbio.net]
• 3. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 6. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 7. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) 13C NMR spectrum [chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. spectrabase.com [spectrabase.com]

3,5-Dimethyl-1-hexyn-3-ol chemical structure and bonding

An In-Depth Technical Guide to 3,5-Dimethyl-1-hexyn-3-ol: Chemical Structure and Bonding

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary propargyl alcohol recognized for its utility as a versatile chemical intermediate. Its unique structure, featuring a terminal alkyne and a tertiary alcohol functional group, makes it a valuable building block in a wide range of applications, from the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals to its use as a specialty surfactant and performance additive in material science.[1] This guide provides a comprehensive overview of its chemical structure, bonding, physicochemical properties, and key experimental protocols relevant to its synthesis and derivatization.

Chemical Structure and Bonding

3,5-Dimethyl-1-hexyn-3-ol possesses a unique molecular architecture that dictates its chemical reactivity and physical properties.

IUPAC Name: 3,5-dimethylhex-1-yn-3-ol[2] CAS Number: 107-54-0[2] Molecular Formula: C₈H₁₄O[2][3] Molecular Weight: 126.20 g/mol [3] SMILES: CC(C)CC(C)(C#C)O[2]

The structure consists of a six-carbon backbone. An isobutyl group is attached to a central tertiary carbon (C3), which is also bonded to a hydroxyl group (-OH), a methyl group (-CH₃), and a terminal ethynyl (B1212043) group (-C≡CH).

Caption: 2D structure of 3,5-Dimethyl-1-hexyn-3-ol.

Hybridization and Bonding

The electronic configuration and geometry of the molecule are defined by the hybridization of its carbon atoms.

• sp³ Hybridization: The carbons of the isobutyl group (C4, C5, and its two methyl substituents) and the methyl group attached to C3 are all sp³ hybridized, resulting in tetrahedral geometry with bond angles of approximately 109.5°. The central carbon, C3, which bears the hydroxyl group, is also sp³ hybridized.

• sp Hybridization: The two carbons of the ethynyl group (C1 and C2) are sp hybridized. This results in a linear geometry for the H-C≡C- moiety with a bond angle of 180°.

• Sigma (σ) and Pi (π) Bonds: The molecule is held together by a framework of covalent bonds. All single bonds (C-C, C-H, C-O, O-H) are sigma (σ) bonds, formed by the direct overlap of hybrid orbitals. The carbon-carbon triple bond is a key feature, consisting of one strong sigma (σ) bond and two weaker pi (π) bonds, which are responsible for much of the molecule's reactivity.

Caption: Bonding and hybridization in 3,5-Dimethyl-1-hexyn-3-ol.

Data Presentation

Physicochemical Properties

The key physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol are summarized below.

Property	Value	Reference(s)
Appearance	Colorless to light yellow liquid	[4]
Boiling Point	150-151 °C (at 760 mmHg)	[5]
Density	0.859 g/mL at 25 °C	[5]
Refractive Index (n²⁰/D)	1.434
Vapor Pressure	4.5 mmHg at 20 °C
Flash Point	44 °C (111.2 °F) - closed cup
Water Solubility	Slightly soluble	[1]

Spectroscopic Data

Spectroscopic analysis confirms the structure of the molecule. Key spectral features are outlined below.

Technique	Characteristic Features
¹H NMR	δ ~3.3 ppm (s, 1H): -OH proton. δ ~2.4 ppm (s, 1H): Acetylenic C-H proton. δ ~1.8-2.0 ppm (m, 1H): -CH- proton of the isobutyl group. δ ~1.6 ppm (d, 2H): -CH₂- protons. δ ~1.4 ppm (s, 3H): -CH₃ protons on C3. δ ~0.9 ppm (d, 6H): Two equivalent -CH₃ groups of the isobutyl moiety.
¹³C NMR	δ ~87 ppm: Acetylenic carbon (C1, ≡CH). δ ~71 ppm: Acetylenic carbon (C2, -C≡). δ ~68 ppm: Tertiary carbinol carbon (C3, -C(OH)-). δ ~52 ppm: Methylene carbon (C4, -CH₂-). δ ~25 ppm: Methine carbon (C5, -CH-). δ ~31 ppm: Methyl carbon on C3. δ ~24 ppm: Isobutyl methyl carbons.
IR (cm⁻¹)	~3300 (strong, broad): O-H stretch. ~3310 (strong, sharp): Acetylenic C-H stretch. ~2960 (strong): Aliphatic C-H stretch. ~2110 (weak): C≡C stretch. ~1150 (strong): C-O stretch.
Mass Spec	Molecular Ion (M⁺): m/z = 126. Key fragments often correspond to the loss of a methyl group (m/z = 111) or an isobutyl group (m/z = 69).

Experimental Protocols

Synthesis via Ethynylation of 4-Methyl-2-pentanone

The most common method for synthesizing tertiary propargyl alcohols is the nucleophilic addition of an acetylide anion to a ketone. The following is a representative protocol for the synthesis of 3,5-Dimethyl-1-hexyn-3-ol using lithium acetylide.[1]

Reaction Scheme: 4-Methyl-2-pentanone + Lithium Acetylide → 3,5-Dimethyl-1-hexyn-3-ol (after acidic workup)

Methodology:

• Apparatus Setup: A multi-necked, round-bottom flask is flame-dried under vacuum and allowed to cool under an inert atmosphere (e.g., Nitrogen or Argon). The flask is equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a gas inlet.

• Reagent Preparation: A solution of lithium acetylide-ethylenediamine complex (1.1 equivalents) in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF) is prepared in the reaction flask and cooled to -78 °C using a dry ice/acetone bath.

• Substrate Addition: 4-Methyl-2-pentanone (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred lithium acetylide solution via the dropping funnel, ensuring the internal temperature remains below -70 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at -78 °C for one hour and then allowed to warm slowly to room temperature over several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) at 0 °C.

• Workup and Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate (B86663) (MgSO₄), filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield 3,5-Dimethyl-1-hexyn-3-ol as a clear liquid.

Caption: General workflow for the synthesis of the title compound.

Applications in Research and Drug Development

3,5-Dimethyl-1-hexyn-3-ol is not typically used as a final product but serves as a crucial intermediate.

• Pharmaceutical Synthesis: It is a precursor for various APIs. The terminal alkyne can be functionalized through reactions like Sonogashira coupling, click chemistry, or hydrostannylation/Stille cross-coupling to build more complex molecular scaffolds.[5][6] It is particularly relevant in the synthesis of triazole-based antifungal agents.

• Agrochemicals: The molecule is used in the manufacturing of specialized herbicides and fungicides.[1]

• Material Science: In silicone formulations, it acts as a pot life extender or inhibitor for platinum-catalyzed curing systems, controlling the cross-linking rate at room temperature.[4]

• Specialty Chemicals: It can be used as a volatile surfactant, viscosity reducer, and defoamer in various industrial applications.[1]

Safety Information

3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and is harmful if swallowed, in contact with skin, or if inhaled.[7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is a structurally interesting and synthetically important molecule. A thorough understanding of its bonding, properties, and reactivity is essential for chemists in academia and industry. Its bifunctional nature allows for a wide array of chemical transformations, securing its role as a valuable intermediate in the development of new drugs, advanced materials, and other high-value chemical products.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dgunionchem.com [dgunionchem.com]
• 5. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 6. 3,5-二甲基-1-己炔-3-醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. escholarship.org [escholarship.org]

A Technical Guide to 3,5-Dimethyl-1-hexyn-3-ol (CAS 107-54-0)

Abstract: This document provides a comprehensive technical overview of 3,5-Dimethyl-1-hexyn-3-ol (CAS: 107-54-0), a versatile tertiary acetylenic alcohol. It details the compound's physicochemical properties, spectroscopic characteristics, synthesis, and key chemical reactions. This guide summarizes its diverse applications, ranging from a surfactant and solvent to a critical intermediate in chemical synthesis, including for pharmaceutical development. Safety and toxicological data are also presented. The information is intended for researchers, chemists, and professionals in drug development and materials science.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is an organic chemical compound classified as a tertiary acetylenic alcohol. It is a clear, colorless to light yellow liquid with a camphor-like odor.[1][2][3] Also known by trade names such as Surfynol 61, it is recognized for its utility as a volatile surfactant, viscosity-reducing agent, and defoamer.[1][4] Its unique structure, featuring both a hydroxyl group and a terminal alkyne, makes it a valuable building block in organic synthesis for creating more complex molecules.[2]

Physicochemical Properties

The fundamental physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol are summarized in Table 1. This data is critical for its application in experimental design, chemical engineering, and safety assessments.

Table 1: Physical and Chemical Properties of 3,5-Dimethyl-1-hexyn-3-ol

Property	Value	Source(s)
CAS Number	107-54-0	[5][6]
Molecular Formula	C₈H₁₄O	[3][5][6][7]
Molecular Weight	126.20 g/mol	[5][7]
Appearance	Colorless to light yellow clear liquid	[2][3]
Boiling Point	150-151 °C at 760 mmHg	[1][2]
Freezing Point	-68 °C	[1]
Density	0.859 g/mL at 25 °C	[2][8]
Flash Point	44 °C (111.2 °F) - closed cup	[1][6]
Vapor Pressure	4.5 mmHg at 20 °C	[2]
Vapor Density	4.34 (vs. air)	[2]
Refractive Index	n20/D 1.434	[5]
Solubility	Slightly soluble in water; soluble in alcohol.	[1][5]

| logP (o/w) | ~1.75 (estimated) |[5] |

Spectroscopic Data

Structural elucidation and purity assessment of 3,5-Dimethyl-1-hexyn-3-ol are typically performed using standard spectroscopic methods. A summary of available spectroscopic data is provided in Table 2.

Table 2: Spectroscopic Data Summary

Technique	Description	Source(s)
¹H NMR	Proton Nuclear Magnetic Resonance spectra are available.	[9]
¹³C NMR	Carbon-13 Nuclear Magnetic Resonance spectra are available.	[10]
Mass Spectrometry (MS)	GC-MS data is available for mass fragmentation analysis.	[11]
Infrared (IR) Spectroscopy	FTIR, ATR-IR, and Vapor Phase IR spectra have been recorded.	[7]

| Raman Spectroscopy | Raman spectral data is available. |[11] |

Synthesis and Reactivity

3,5-Dimethyl-1-hexyn-3-ol serves as both a product of targeted synthesis and a precursor for various chemical transformations.

General Synthesis Protocol

The industrial synthesis of 3,5-Dimethyl-1-hexyn-3-ol is typically achieved through the ethynylation of 4-methyl-2-pentanone (B128772). This reaction involves the nucleophilic attack of an acetylide anion on the carbonyl carbon of the ketone, followed by an acidic workup to protonate the resulting alkoxide.

Experimental Protocol: Ethynylation of 4-Methyl-2-pentanone

• Acetylide Formation: Acetylene gas is bubbled through a suspension of a strong base, such as sodium amide (NaNH₂) or a Grignard reagent (e.g., ethylmagnesium bromide), in an anhydrous ether solvent (like THF or diethyl ether) under an inert atmosphere (N₂ or Ar) to form the sodium or magnesium acetylide.

• Reaction with Ketone: A solution of 4-methyl-2-pentanone in the same anhydrous solvent is added dropwise to the acetylide suspension at a controlled temperature, typically 0-10 °C. The reaction is allowed to proceed for several hours until completion, which can be monitored by Thin Layer Chromatography (TLC).

• Aqueous Workup: The reaction mixture is carefully quenched by the slow addition of an aqueous acid solution (e.g., dilute H₂SO₄ or NH₄Cl solution) to neutralize the base and protonate the alkoxide intermediate.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic extracts are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by vacuum distillation to yield pure 3,5-Dimethyl-1-hexyn-3-ol.

General synthesis pathway for 3,5-Dimethyl-1-hexyn-3-ol.

Key Chemical Reactions

The terminal alkyne and tertiary alcohol functional groups allow for a range of chemical transformations. It is a known precursor for synthesizing more complex molecules.[2]

• Esterification: The tertiary hydroxyl group can undergo esterification with acetic anhydride (B1165640) to form 3,5-dimethyl-1-hexyn-3-acetate.[2]

• Palladium-Mediated Coupling: It can be used to synthesize 3,5-Dimethyl-1-phenyl-1-hexen-3-ol through a one-pot palladium-mediated hydrostannylation/Stille cross-coupling reaction.[2]

• Addition Reactions: The alkyne can undergo an anti-Markovnikov addition of benzoic acid to yield 3,5-Dimethyl-3-hydroxy-1-hexen-1-yl benzoate.[2]

Key synthetic transformations of 3,5-Dimethyl-1-hexyn-3-ol.

Applications

3,5-Dimethyl-1-hexyn-3-ol has a wide array of applications across different industries:

• Surfactant and Defoamer: It is used as a surfactant and antifoaming agent, particularly in water-based coatings and glass cleaners.[1][12]

• Silicone Formulations: It acts as an inhibitor for platinum-catalyzed vulcanizers in addition-type liquid silicone rubber formulations, delaying cross-linking at room temperature while allowing for rapid curing at higher temperatures.[8]

• Chemical Intermediate: It is a valuable intermediate in the synthesis of various organic compounds, including fragrances and specialty chemicals.[12]

• Solvent and Stabilizer: It can be used as a solvent and as a stabilizer for chlorinated organic compounds.[1]

• Research Applications: In a research context, it has been used in the development of PCR substrate films and studied for its reaction kinetics with hydroxyl radicals.[6][13] An isotopically labelled version, 3,5-Dimethyl-1-hexyn-3-ol-d5, is available for use in tracer studies.[14]

Safety and Toxicology

3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and is harmful if swallowed.[7][15] It can cause skin, eye, and respiratory tract irritation.[15] Proper personal protective equipment (PPE), including safety goggles, gloves, and respiratory protection, should be used when handling this chemical.[15]

Table 3: Hazard and Safety Information

Hazard Type	GHS Classification	Source(s)
Physical Hazard	H226: Flammable liquid and vapor	[7]
Health Hazards	H301/H302: Toxic/Harmful if swallowedH311/H312: Toxic/Harmful in contact with skinH319: Causes serious eye irritation	[7][16]
Signal Word	Danger
Storage Class	3 (Flammable liquids)
WGK (Germany)	WGK 3 (highly hazardous for water)

| Ecotoxicity | Toxicity to algae: EC50 - 53 mg/L - 72 h |[17] |

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is a multifunctional chemical with significant industrial and research applications. Its distinct properties, derived from its tertiary alcohol and terminal alkyne groups, make it an effective surfactant, a crucial component in silicone chemistry, and a versatile building block for organic synthesis. A thorough understanding of its physicochemical properties, reactivity, and safety profile is essential for its effective and safe utilization.

References

• 1. chembk.com [chembk.com]
• 2. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 3. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]
• 4. 1-Hexyn-3-ol, 3,5-dimethyl- (CAS 107-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 6. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | FD03175 | Biosynth [biosynth.com]
• 7. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. dgunionchem.com [dgunionchem.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) 13C NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. 3,5-Dimethyl-1-hexyn-3-ol (98%) - Amerigo Scientific [amerigoscientific.com]
• 14. usbio.net [usbio.net]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. echemi.com [echemi.com]
• 17. 3,5-DIMETHYL-1-HEXYN-3-OL - Safety Data Sheet [chemicalbook.com]

Spectral Analysis of 3,5-Dimethyl-1-hexyn-3-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the tertiary acetylenic alcohol, 3,5-Dimethyl-1-hexyn-3-ol. The information presented herein is crucial for the qualitative and quantitative analysis of this compound, facilitating its identification, characterization, and application in various research and development settings. This document summarizes key data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols and visual representations of the analytical workflow and molecular fragmentation.

Spectral Data Summary

The spectral data for 3,5-Dimethyl-1-hexyn-3-ol is compiled from various spectroscopic techniques. The following tables provide a quantitative summary of the available data to facilitate easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR (Proton NMR) Spectral Data (Predicted)

Protons	Chemical Shift (ppm) Range	Multiplicity
-C≡C-H	2.0 - 3.0	Singlet
-OH	1.5 - 4.0 (variable)	Singlet (broad)
-CH ₂-	1.5 - 1.8	Multiplet
-CH (CH₃)₂	1.8 - 2.2	Multiplet
-C(OH)-CH ₃	1.2 - 1.6	Singlet
-CH(CH ₃)₂	0.8 - 1.0	Doublet

¹³C NMR (Carbon NMR) Spectral Data

Publicly available ¹³C NMR spectra for 3,5-Dimethyl-1-hexyn-3-ol confirm the presence of the expected carbon environments.[2]

Carbon	Chemical Shift (ppm) Range
C ≡C-H	80 - 90
-C ≡C-H	70 - 80
-C (OH)-	65 - 75
-C H₂-	40 - 50
-C H(CH₃)₂	25 - 35
-C(OH)-C H₃	20 - 30
-CH(C H₃)₂	20 - 25

Infrared (IR) Spectroscopy Data

The IR spectrum of 3,5-Dimethyl-1-hexyn-3-ol exhibits characteristic absorption bands corresponding to its functional groups.[3]

Functional Group	Absorption Range (cm⁻¹)	Intensity
O-H stretch (alcohol)	3200 - 3600	Strong, Broad
C≡C-H stretch (alkyne)	3250 - 3350	Strong, Sharp
C-H stretch (alkane)	2850 - 3000	Medium to Strong
C≡C stretch (alkyne)	2100 - 2260	Weak to Medium
C-O stretch (alcohol)	1000 - 1260	Strong

Mass Spectrometry (MS) Data

Mass spectrometry data for 3,5-Dimethyl-1-hexyn-3-ol reveals a distinct fragmentation pattern useful for its identification. The following table lists the major fragments observed.[4]

m/z	Relative Intensity (%)	Possible Fragment Ion
111	~10	[M-CH₃]⁺
93	~5	[M-CH₃-H₂O]⁺
69	100	[C₅H₉]⁺
57	~5	[C₄H₉]⁺
43	~25	[C₃H₇]⁺

Experimental Protocols

The following protocols provide a detailed methodology for the key experiments cited in this guide. These represent standard procedures for obtaining the spectral data of a compound like 3,5-Dimethyl-1-hexyn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of 3,5-Dimethyl-1-hexyn-3-ol (approximately 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, ~0.7 mL) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (0 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: The ¹H NMR spectrum is recorded with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is recorded using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-220 ppm) is used. A longer relaxation delay and a greater number of scans are typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. The chemical shifts are referenced to the TMS signal.

Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

• Sample Preparation: A small drop of neat 3,5-Dimethyl-1-hexyn-3-ol is placed directly onto the diamond crystal of the ATR accessory.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used for analysis.

• Background Spectrum: A background spectrum of the clean, empty ATR crystal is recorded to account for atmospheric and instrumental interferences.

• Sample Spectrum: The sample spectrum is then recorded. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a spectral range of 4000 to 400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of 3,5-Dimethyl-1-hexyn-3-ol is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) at a concentration of approximately 10-100 µg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., with an electron ionization source) is used.

• GC Separation: A small volume of the sample solution (e.g., 1 µL) is injected into the GC inlet. The separation is performed on a suitable capillary column (e.g., a non-polar DB-5 or equivalent). The oven temperature is programmed to ramp from a low initial temperature (e.g., 50 °C) to a final temperature (e.g., 250 °C) to ensure the elution of the compound. Helium is typically used as the carrier gas.

• MS Detection: As the compound elutes from the GC column, it enters the mass spectrometer's ion source. Electron ionization (EI) at 70 eV is commonly used to generate the molecular ion and fragment ions. The mass analyzer scans a mass-to-charge (m/z) range (e.g., 40-300 amu).

• Data Analysis: The resulting total ion chromatogram (TIC) is used to identify the retention time of the compound. The mass spectrum corresponding to the chromatographic peak is then analyzed to determine the molecular weight and fragmentation pattern.

Visualizations

The following diagrams illustrate the experimental workflow and a proposed mass spectrometry fragmentation pathway for 3,5-Dimethyl-1-hexyn-3-ol.

A generalized workflow for the spectroscopic analysis of 3,5-Dimethyl-1-hexyn-3-ol.

A proposed fragmentation pathway for 3,5-Dimethyl-1-hexyn-3-ol in mass spectrometry.

References

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) 13C NMR spectrum [chemicalbook.com]
• 3. 1-Hexyn-3-ol, 3,5-dimethyl- [webbook.nist.gov]
• 4. spectrabase.com [spectrabase.com]

Solubility Profile of 3,5-Dimethyl-1-hexyn-3-ol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,5-Dimethyl-1-hexyn-3-ol in various organic solvents. Due to the limited availability of specific quantitative data in publicly accessible literature, this guide combines reported qualitative data with solubility information for structurally analogous compounds to predict its behavior. Furthermore, a detailed, generalized experimental protocol for determining the solubility of a liquid analyte like 3,5-Dimethyl-1-hexyn-3-ol is provided.

Introduction to 3,5-Dimethyl-1-hexyn-3-ol

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol with a range of applications, including its use as a precursor in the synthesis of more complex molecules for the pharmaceutical and agrochemical industries.[1][2] Its chemical structure, featuring both a hydrophilic hydroxyl group and a hydrophobic hydrocarbon backbone, dictates its solubility characteristics. Understanding its solubility is crucial for its application in chemical synthesis, formulation development, and various analytical techniques.

Solubility Data

Qualitative Solubility

Published data indicates the following general solubility properties for 3,5-Dimethyl-1-hexyn-3-ol:

• Soluble in: Alcohol, Chloroform, Ethyl Acetate.

• Slightly soluble in: Water.

Predicted and Comparative Solubility

To provide a more detailed understanding, the following table includes the reported solubility of structurally similar tertiary acetylenic alcohols, 2-Methyl-3-butyn-2-ol and 1-ethynylcyclohexanol. This data can be used to infer the likely solubility of 3,5-Dimethyl-1-hexyn-3-ol in a range of common organic solvents. Given its larger hydrophobic carbon chain compared to 2-Methyl-3-butyn-2-ol, it is expected to have a slightly lower polarity.

Solvent	Solvent Polarity	Predicted Solubility of 3,5-Dimethyl-1-hexyn-3-ol	Rationale and Comparative Data
Non-Polar Solvents
Hexane	Non-polar	Soluble	Non-polar solvents are expected to readily dissolve the hydrophobic hydrocarbon portion of the molecule.
Toluene	Non-polar	Soluble	Aromatic solvents are generally good solvents for organic compounds with both non-polar and some polar character.
Diethyl Ether	Slightly Polar	Soluble	1-ethynylcyclohexanol is soluble in diethyl ether.[3][4]
Polar Aprotic Solvents
Acetone	Polar Aprotic	Miscible	2-Methyl-3-butyn-2-ol is miscible with acetone.[5][6]
Ethyl Acetate	Polar Aprotic	Soluble	3,5-Dimethyl-1-hexyn-3-ol is reported to be soluble in ethyl acetate. 2-Methyl-3-butyn-2-ol is also miscible with ethyl acetate.[5]
Chloroform	Polar Aprotic	Soluble	3,5-Dimethyl-1-hexyn-3-ol is reported to be soluble in chloroform.
Polar Protic Solvents
Methanol (B129727)	Polar Protic	Miscible	A solution of 1000µg/ml in methanol is commercially available. 2-Methyl-3-butyn-2-ol is miscible with alcohol.[7][8]
Ethanol	Polar Protic	Miscible	3,5-Dimethyl-1-hexyn-3-ol is reported to be soluble in alcohol. 1-ethynylcyclohexanol is soluble in ethanol.[3][4] 2-Methyl-3-butyn-2-ol is also soluble in ethanol.[6]
Water	Polar Protic	Slightly Soluble	As a molecule with a significant hydrocarbon portion, its solubility in water is limited.[9][10] 1-ethynylcyclohexanol has a reported water solubility of 10g/L at 20°C.[4] 2-Methyl-3-butyn-2-ol is miscible with water.[5][8]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a liquid compound like 3,5-Dimethyl-1-hexyn-3-ol in an organic solvent. This method is based on the principle of reaching equilibrium saturation of the solvent with the solute.

Materials and Equipment

• 3,5-Dimethyl-1-hexyn-3-ol (solute)

• Selected organic solvents

• Analytical balance

• Volumetric flasks and pipettes

• Thermostatically controlled shaker or magnetic stirrer

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Syringes and filters (0.45 µm)

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 3,5-Dimethyl-1-hexyn-3-ol to a known volume of the selected organic solvent in a sealed container.

  • Agitate the mixture at a constant temperature using a shaker or stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the mixture to stand undisturbed at the same constant temperature for a sufficient time to allow for the separation of the undissolved solute.

  • For fine suspensions, centrifugation can be used to facilitate the separation of the excess solute.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant (the saturated solution).

  • Filter the aliquot through a 0.45 µm syringe filter to remove any remaining microparticles.

  • Accurately dilute the filtered aliquot with the same organic solvent to a concentration within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a calibrated GC-FID or another appropriate analytical method to determine the concentration of 3,5-Dimethyl-1-hexyn-3-ol.

• Calculation:

  • Calculate the solubility of 3,5-Dimethyl-1-hexyn-3-ol in the solvent, taking into account the dilution factor. The solubility is typically expressed in grams per liter (g/L) or moles per liter (mol/L).

Visualizations

The following diagrams illustrate a typical experimental workflow for solubility determination and a synthetic pathway involving 3,5-Dimethyl-1-hexyn-3-ol.

Caption: A generalized workflow for the experimental determination of solubility.

Caption: Synthesis of 3,5-Dimethyl-1-phenyl-1-hexen-3-ol.[11]

References

• 1. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 2. jocpr.com [jocpr.com]
• 3. Page loading... [guidechem.com]
• 4. 1-Ethynylcyclohexanol, 99% | Fisher Scientific [fishersci.ca]
• 5. 2-Methyl-3-butyn-2-ol, 98% | Fisher Scientific [fishersci.ca]
• 6. nbinno.com [nbinno.com]
• 7. 2-Methyl-3-butyn-2-ol|C5H8O|115-19-5 [benchchem.com]
• 8. 2-methyl-3-butyn-2-ol, 115-19-5 [thegoodscentscompany.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 3,5-二甲基-1-己炔-3-醇 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Physicochemical Properties of 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0), a versatile organic compound used as a solvent, stabilizer, and intermediate in various chemical syntheses. This document outlines its key physical properties, details the experimental methodologies for their determination, and presents a logical workflow for these analytical procedures.

Physicochemical Data of 3,5-Dimethyl-1-hexyn-3-ol

The following table summarizes the key quantitative physical properties of 3,5-Dimethyl-1-hexyn-3-ol. Data has been compiled from various chemical and safety data sources to provide a comparative overview.

Property	Value	Source
Boiling Point	150-151 °C (at 760 mmHg)	[1][2][3]
152.6 °C (at 760 mmHg)	[1]
152.58 °C (at 760 mmHg, est.)	[4]
148 °C (at 760 Torr)	[5]
Melting Point	-39 °C (estimate)	[1][5]
-68 °C	[1]
Density	0.859 g/mL (at 25 °C)	[2][3]
0.886 g/cm³	[1]
Refractive Index	n20/D 1.434	[2][3]
1.452	[1]
Flash Point	44 °C (111.2 °F) - closed cup	[1]
Vapor Pressure	4.5 mmHg (at 20 °C)	[3]
1.29 mmHg (at 25 °C)	[1]
Molecular Formula	C₈H₁₄O	[1][6][7][8]
Molecular Weight	126.20 g/mol	[3][6][8]

Experimental Protocols

The following sections detail standard experimental methodologies for the determination of the boiling and melting points of organic compounds like 3,5-Dimethyl-1-hexyn-3-ol.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature range. The presence of impurities typically depresses the melting point and broadens the melting range.[9][10]

Methodology: Capillary Tube Method using a Mel-Temp Apparatus

• Sample Preparation: A small amount of the solid compound is finely powdered. The open end of a capillary tube is pushed into the powder. The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming for a sample height of 1-2 mm.[10][11][12]

• Apparatus Setup: The capillary tube is placed into the sample holder of a Mel-Temp apparatus. A thermometer or digital temperature probe is inserted into the designated well to monitor the temperature of the heating block.[9]

• Initial Determination: A rapid heating rate (e.g., 10-20 °C per minute) is used to get an approximate melting range. This helps to save time in subsequent, more accurate measurements.[9][11]

• Accurate Determination: A fresh sample is prepared. The apparatus is heated rapidly to a temperature about 10-15 °C below the approximate melting point. The heating rate is then reduced to a slow and steady rate, typically 1-2 °C per minute.[9][11]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has completely melted is recorded as the end of the range.[9][10] This process is typically repeated to ensure consistency.[9]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure, leading to the transition from a liquid to a gaseous state.[13][14]

Methodology: Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes.[15][16]

• Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with its open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band. The entire setup is then placed in a Thiele tube containing a high-boiling point oil (like mineral oil or silicone oil), ensuring the sample is below the oil level.[15][17]

• Heating and Observation: The arm of the Thiele tube is gently and uniformly heated with a Bunsen burner or other heat source.[17] As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

• Data Recording: Heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube. At this point, heating is stopped.[15][17] The liquid will begin to cool. The boiling point is the temperature at which the stream of bubbles stops and the liquid is drawn back into the capillary tube.[15][17] The atmospheric pressure should be recorded alongside the boiling point.

Workflow and Process Visualization

The following diagrams illustrate the logical workflows for the determination of melting and boiling points.

Caption: Workflow for Melting Point Determination.

Caption: Workflow for Micro-Boiling Point Determination.

References

• 1. 3,5-dimethyl-1-hexyn-3-ol [chembk.com]
• 2. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 3. 3,5-Dimethyl-1-hexyn-3-ol 98 107-54-0 [sigmaaldrich.com]
• 4. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 5. echemi.com [echemi.com]
• 6. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]
• 8. scbt.com [scbt.com]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. davjalandhar.com [davjalandhar.com]
• 13. alnoor.edu.iq [alnoor.edu.iq]
• 14. scribd.com [scribd.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.ucalgary.ca [chem.ucalgary.ca]
• 17. uomus.edu.iq [uomus.edu.iq]

Synonyms for 3,5-Dimethyl-1-hexyn-3-ol in chemical literature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethyl-1-hexyn-3-ol, a versatile acetylenic alcohol used in various chemical applications. This document details its chemical synonyms, physical and chemical properties, a representative synthesis protocol, and its role as a chemical intermediate.

Nomenclature and Identification

3,5-Dimethyl-1-hexyn-3-ol is known by several names in chemical literature and commerce. A comprehensive list of its synonyms, along with its key registry numbers, is provided below for clear identification.

Identifier Type	Identifier
IUPAC Name	3,5-dimethylhex-1-yn-3-ol[1]
CAS Number	107-54-0[2]
EC Number	203-500-9
Alternate Names	3,5-Dimethyl-1-hexyne-3-ol[2], 3,5-Dimethylhexyn-3-ol[2]
Trade Names	Surfynol 61
Linear Formula	(CH₃)₂CHCH₂C(CH₃)(OH)C≡CH
InChI	InChI=1S/C8H14O/c1-5-8(4,9)6-7(2)3/h1,7,9H,6H2,2-4H3[1]
InChIKey	NECRQCBKTGZNMH-UHFFFAOYSA-N[1]
SMILES	CC(C)CC(C)(O)C#C

Physicochemical Properties

The following table summarizes the key quantitative physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol.

Property	Value
Molecular Formula	C₈H₁₄O[2]
Molecular Weight	126.20 g/mol [2]
Appearance	Colorless to light yellow, clear liquid
Density	0.859 g/mL at 25 °C
Boiling Point	150-151 °C
Flash Point	44 °C (111.2 °F) - closed cup
Refractive Index	n20/D 1.434
Vapor Pressure	4.5 mmHg at 20 °C
Vapor Density	4.34 (vs air)

Experimental Protocols: Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

Reaction: The nucleophilic addition of the acetylide to the carbonyl carbon of the ketone.

Materials:

• Ethynylmagnesium bromide (0.5 M solution in THF)

• 4-Methyl-2-pentanone (B128772) (Methyl isobutyl ketone)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for anhydrous reactions (e.g., oven-dried round-bottom flask, dropping funnel, condenser)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Reaction Setup: An oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and a nitrogen or argon inlet is assembled. The system is flushed with the inert gas.

• Addition of Ketone: 4-Methyl-2-pentanone (1 equivalent) is dissolved in anhydrous THF and added to the reaction flask. The solution is cooled to 0 °C in an ice bath.

• Grignard Reagent Addition: Ethynylmagnesium bromide solution (approximately 2.2 equivalents) is added dropwise to the stirred solution of the ketone via the dropping funnel over a period of 30-60 minutes. The temperature is maintained at 0 °C during the addition.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting ketone.

• Quenching: The reaction is carefully quenched by slowly adding saturated aqueous ammonium chloride solution while cooling the flask in an ice bath.

• Workup: The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted two more times with diethyl ether or ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield pure 3,5-Dimethyl-1-hexyn-3-ol.

Applications as a Chemical Intermediate

3,5-Dimethyl-1-hexyn-3-ol is a valuable building block in organic synthesis. Its terminal alkyne and tertiary alcohol functional groups allow for a variety of subsequent chemical transformations.

Caption: Synthetic pathways originating from 3,5-Dimethyl-1-hexyn-3-ol.

The diagram above illustrates how 3,5-Dimethyl-1-hexyn-3-ol can be used as a precursor to synthesize more complex molecules through various reactions, including palladium-mediated cross-coupling, esterification, and addition reactions.

References

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

A Technical Guide to 3,5-Dimethyl-1-hexyn-3-ol for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide serves as a comprehensive technical resource for researchers and professionals interested in the procurement and application of 3,5-Dimethyl-1-hexyn-3-ol. This versatile terminal alkyne is a valuable building block in various fields of chemical synthesis, including drug discovery and materials science. This document outlines its commercial availability, key chemical and physical properties, and detailed experimental protocols for its use in several important synthetic transformations.

Commercial Availability and Supplier Specifications

3,5-Dimethyl-1-hexyn-3-ol is readily available from a range of commercial suppliers, typically at a purity of 98% or greater. Researchers can procure this chemical in quantities ranging from grams to kilograms to suit both laboratory-scale research and larger development projects. Below is a summary of typical product specifications from prominent suppliers.

Supplier	Purity	Available Quantities	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Sigma-Aldrich	≥98%	100 mL, 500 mL	107-54-0	C₈H₁₄O	126.20
TCI America	>98.0% (GC)	25 mL, 500 mL	107-54-0	C₈H₁₄O	126.20
Santa Cruz Biotechnology	Not specified	107-54-0	C₈H₁₄O	126.20
Amerigo Scientific	98%	Not specified	107-54-0	C₈H₁₄O	126.20
ChemicalBook	99%	Inquire	107-54-0	C₈H₁₄O	126.20

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 3,5-Dimethyl-1-hexyn-3-ol is crucial for its safe handling and effective use in experimental design. The following table summarizes its key properties.[1][2][3][4]

Property	Value
Appearance	Colorless to light yellow liquid[1]
Boiling Point	150-151 °C (lit.)[4]
Density	0.859 g/mL at 25 °C (lit.)[4]
Refractive Index (n20/D)	1.434 (lit.)[4]
Flash Point	44 °C (111.2 °F) - closed cup[4]
Vapor Pressure	4.5 mmHg (at 20 °C)[4]
Vapor Density	4.34 (vs air)[4]
Solubility in Water	11.6 g/L at 20 °C[1]

Experimental Protocols and Synthetic Applications

3,5-Dimethyl-1-hexyn-3-ol serves as a versatile precursor in a variety of organic reactions. Its terminal alkyne functionality is particularly useful for carbon-carbon bond formation and derivatization. Below are detailed protocols for three key transformations.

Palladium-Catalyzed Hydrostannylation/Stille Cross-Coupling

This one-pot reaction is a powerful method for the stereoselective synthesis of substituted alkenes. The protocol involves the in-situ formation of a vinylstannane intermediate from 3,5-Dimethyl-1-hexyn-3-ol, which then undergoes a Stille cross-coupling with an organic halide.[5][6]

Reaction Scheme:

Figure 1. Workflow for Palladium-Catalyzed Hydrostannylation/Stille Cross-Coupling.

Detailed Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 3,5-Dimethyl-1-hexyn-3-ol (1.0 equivalent) and the organic halide (1.1 equivalents) in anhydrous tetrahydrofuran (B95107) (THF).

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.02 equivalents), to the reaction mixture.

• Hydrostannylation: Slowly add tributyltin hydride (Bu₃SnH, 1.05 equivalents) to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically stirred at room temperature or gently heated (e.g., to 50-65 °C) for several hours until completion.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of potassium fluoride (B91410) (KF). Stir the mixture vigorously for 30 minutes to precipitate the tin byproducts as a filterable solid.

• Purification: Filter the mixture through a pad of Celite, washing with diethyl ether or ethyl acetate. Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to yield the desired substituted alkene.

Esterification with Acetic Anhydride (B1165640)

The hydroxyl group of 3,5-Dimethyl-1-hexyn-3-ol can be readily acylated to form the corresponding ester. This reaction is often catalyzed by a base or a Lewis acid.

Reaction Scheme:

Figure 2. Workflow for the Esterification of 3,5-Dimethyl-1-hexyn-3-ol.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,5-Dimethyl-1-hexyn-3-ol (1.0 equivalent) in a suitable solvent such as dichloromethane (B109758) or pyridine (B92270).

• Reagent Addition: Add acetic anhydride (1.2-1.5 equivalents) to the solution. If not using pyridine as the solvent, add a catalytic amount of a base like 4-dimethylaminopyridine (B28879) (DMAP) or an excess of a tertiary amine like triethylamine.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. Gentle heating may be applied if the reaction is slow.

• Work-up: Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove the base, followed by a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude ester can be purified by distillation or column chromatography.

Anti-Markovnikov Addition of Benzoic Acid

The terminal alkyne of 3,5-Dimethyl-1-hexyn-3-ol can undergo anti-Markovnikov addition of carboxylic acids, providing access to vinyl esters. This reaction is typically catalyzed by a transition metal complex.

Reaction Scheme:

Figure 3. Workflow for the Anti-Markovnikov Addition of Benzoic Acid.

Detailed Methodology:

• Reaction Setup: In a dry reaction vessel under an inert atmosphere, combine 3,5-Dimethyl-1-hexyn-3-ol (1.0 equivalent), benzoic acid (1.2 equivalents), and a suitable ruthenium catalyst (e.g., [RuCl₂(p-cymene)]₂ with a phosphine (B1218219) ligand).

• Solvent: Use a dry, non-protic solvent such as toluene (B28343) or dioxane.

• Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 80 to 110 °C. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The crude product is then purified by column chromatography on silica gel to isolate the desired anti-Markovnikov adduct.

Applications in Drug Development and Click Chemistry

The terminal alkyne group in 3,5-Dimethyl-1-hexyn-3-ol makes it a prime candidate for use in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry."[7][8][9][10][11] This reaction allows for the efficient and specific formation of 1,2,3-triazoles, which are important scaffolds in medicinal chemistry due to their metabolic stability and ability to participate in hydrogen bonding.

In drug development, 3,5-Dimethyl-1-hexyn-3-ol can be incorporated into a molecule of interest, which can then be "clicked" with an azide-functionalized partner. This partner could be a fluorescent dye for imaging, a polyethylene (B3416737) glycol (PEG) chain to improve solubility and pharmacokinetic properties, or another pharmacophore to create a bifunctional drug candidate. The hydroxyl group on 3,5-Dimethyl-1-hexyn-3-ol provides an additional site for further chemical modification.

General Click Chemistry Workflow:

Figure 4. General Workflow for Utilizing 3,5-Dimethyl-1-hexyn-3-ol in Click Chemistry.

This technical guide provides a foundational understanding of 3,5-Dimethyl-1-hexyn-3-ol for its application in research and development. For specific applications, further optimization of the provided protocols may be necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.[1][12]

References

• 1. 3,5-DIMETHYL-1-HEXYN-3-OL - Safety Data Sheet [chemicalbook.com]
• 2. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 3. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5-ジメチル-1-ヘキシン-3-オール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemistry.msu.edu [chemistry.msu.edu]
• 6. chemistry.msu.edu [chemistry.msu.edu]
• 7. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Click Chemistry [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. pcbiochemres.com [pcbiochemres.com]
• 11. クリックケミストリー試薬の概要 [sigmaaldrich.com]
• 12. fishersci.com [fishersci.com]

Navigating the Safe Handling of 3,5-Dimethyl-1-hexyn-3-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0), a versatile acetylenic alcohol used in various industrial and research applications, including as a volatile surfactant, viscosity-reducing agent, and intermediate in organic synthesis.[1][2] Adherence to strict safety protocols is paramount when working with this flammable and potentially harmful chemical.

Physicochemical and Toxicological Profile

A comprehensive understanding of the compound's properties is the foundation of safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of 3,5-Dimethyl-1-hexyn-3-ol

Property	Value	Source(s)
Molecular Formula	C₈H₁₄O	[3][4]
Molecular Weight	126.20 g/mol	[4]
Appearance	Colorless to light yellow liquid	[2][3]
Odor	Camphor-like	[1]
Boiling Point	150-151 °C	[1]
Freezing Point	-68 °C	[1]
Flash Point	44 °C / 111.2 °F (closed cup)	[1][5]
Auto-ignition Temperature	354 °C	[3]
Density	0.8545 g/mL at 20°C	[1]
Vapor Pressure	4.5 mmHg at 20 °C	[3]
Vapor Density	4.34 (vs air)
Solubility in Water	11.6 g/L at 20 °C	[3]
Partition Coefficient (log Pow)	1.85 (Calculated)	[3]
Refractive Index	1.452	[1]

Table 2: Toxicological Data for 3,5-Dimethyl-1-hexyn-3-ol

Endpoint	Value	Species	Source(s)
LD50 Dermal	> 1000 mg/kg	Rabbit	[5]
EC50 (Algae)	53 mg/L (72 h)	-	[3]
Inhalation Toxicity (LC50)	> 20 mg/L (1 h, dust and mist)	Rat	[6]
Inhalation Toxicity (LC50)	> 5 mg/L (4 h, dust and mist)	Rat	[6]

Hazard Identification and Classification

3,5-Dimethyl-1-hexyn-3-ol is classified as a hazardous substance. The primary hazards are its flammability and potential for causing harm upon exposure.

GHS Hazard Statements:

• H226: Flammable liquid and vapor.[4][6][7]

• H302: Harmful if swallowed.[6]

• H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[4][7]

• H315: Causes skin irritation.[4][6]

• H319: Causes serious eye irritation.[6]

The following diagram illustrates the logical relationship between the hazards and the necessary personal protective equipment.

Caption: Relationship between hazards of 3,5-Dimethyl-1-hexyn-3-ol and corresponding PPE.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks.

Handling:

• Ventilation: Use only outdoors or in a well-ventilated area.[3][5] Ensure adequate ventilation, especially in confined areas.[5] Local exhaust ventilation may be necessary.[6]

• Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[3][5] No smoking.[3][5]

• Static Discharge: Take precautionary measures against static discharge.[7] Ground and bond container and receiving equipment.[3]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[3][5] Eyeshields, faceshields, and a type ABEK (EN14387) respirator filter are recommended.

• Hygiene: Do not eat, drink, or smoke when using this product.[3][5] Wash hands and any exposed skin thoroughly after handling.[3][5][6] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][7]

Storage:

• Conditions: Store in a well-ventilated place and keep cool.[3][7] Keep the container tightly closed in a dry place.[5]

• Incompatible Materials: Store away from strong oxidizing agents, acid anhydrides, and acid chlorides.[5]

Emergency and First Aid Procedures

In the event of an exposure or emergency, prompt and appropriate action is crucial.

• Eye Contact: Immediately rinse cautiously with water for several minutes.[3] Remove contact lenses, if present and easy to do.[3] Continue rinsing for at least 15 minutes and seek medical attention.[5]

• Skin Contact: Take off immediately all contaminated clothing.[3] Wash the affected area with plenty of soap and water.[6] If skin irritation occurs, get medical advice/attention.[5] Wash contaminated clothing before reuse.[5]

• Ingestion: If swallowed, immediately call a POISON CENTER or doctor/physician.[3] Rinse mouth.[3]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[5] If you feel unwell, call a POISON CENTER or doctor/physician.[5]

• Fire: In case of fire, use CO₂, dry chemical, or foam for extinction.[5] Water spray may be used to cool closed containers.[5]

Spill and Disposal Management

Spill Response:

• Remove all sources of ignition.[5]

• Use spark-proof tools and explosion-proof equipment.[5]

• Soak up the spill with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust).[5]

• Collect the absorbed material into suitable, closed containers for disposal.[5]

Disposal:

• Dispose of contents and container to an approved waste disposal plant in accordance with applicable local, state, and federal regulations.[3][5][7]

The following workflow outlines the key stages for the safe management of 3,5-Dimethyl-1-hexyn-3-ol in a laboratory setting.

Caption: A logical workflow for the safe handling of 3,5-Dimethyl-1-hexyn-3-ol.

Conclusion

While 3,5-Dimethyl-1-hexyn-3-ol is a valuable chemical intermediate, its flammable nature and potential health hazards necessitate stringent safety measures. This guide, based on available safety data, provides a framework for its responsible handling in a research and development setting. All personnel must be thoroughly trained on these procedures and have access to appropriate personal protective equipment and emergency facilities. Always consult the most current Safety Data Sheet (SDS) from your supplier before use.

References

• 1. chembk.com [chembk.com]
• 2. nbinno.com [nbinno.com]
• 3. 3,5-DIMETHYL-1-HEXYN-3-OL - Safety Data Sheet [chemicalbook.com]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. msds.evonik.com [msds.evonik.com]
• 7. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

A Technical Guide to the Physicochemical Properties of 3,5-Dimethyl-1-hexyn-3-ol

Introduction: 3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0), also known commercially as Surfynol 61, is a tertiary acetylenic alcohol.[1][2] Its unique structure, featuring a hydroxyl group and a terminal alkyne, imparts surfactant-like properties, making it valuable as a non-ionic specialty surfactant.[3] It is utilized in various industrial applications, including as a defoamer, wetting agent, and viscosity reducer.[3][4] This guide provides a summary of its available physicochemical data, outlines general experimental protocols for the determination of thermochemical properties, and illustrates relevant chemical and experimental workflows.

Physicochemical Data

The known physical properties of 3,5-Dimethyl-1-hexyn-3-ol are summarized below. These values are essential for handling, process design, and safety assessments in a research and development setting.

Property	Value	Units	Source(s)
Molecular Formula	C₈H₁₄O	-	[2]
Molecular Weight	126.20	g·mol⁻¹	[5]
Boiling Point	150 - 151	°C (at 760 mmHg)
Melting Point	-68	°C	[3]
Density	0.859	g·mL⁻¹ (at 25 °C)
Vapor Pressure	4.5	mmHg (at 20 °C)
Flash Point	44.44	°C	[6]
Refractive Index	1.434	n20/D
Water Solubility	9	g·L⁻¹ (at 20 °C)	[3]

General Experimental Protocols

Due to the absence of specific published thermochemical studies for 3,5-Dimethyl-1-hexyn-3-ol, this section describes generalized protocols for (A) its synthesis and (B) the determination of its enthalpy of formation.

A. Synthesis via Ethynylation of a Ketone

Tertiary acetylenic alcohols such as 3,5-Dimethyl-1-hexyn-3-ol are commonly synthesized via the Favorsky reaction, which involves the nucleophilic addition of an acetylide to a ketone.[7] The synthesis of this specific molecule would involve the reaction of acetylene (B1199291) with methyl isobutyl ketone (4-methyl-2-pentanone).

Methodology:

• Catalyst Preparation: A catalytic base, such as potassium hydroxide (B78521) (KOH) or sodium amide (NaNH₂), is suspended in an inert, polar organic solvent like dimethyl sulfoxide (B87167) (DMSO) in a reaction flask equipped for gas delivery.[7]

• Acetylene Introduction: Acetylene gas is bubbled through the cooled suspension. The base deprotonates the acetylene to form the potassium or sodium acetylide in situ, which is a potent nucleophile.

• Ketone Addition: Methyl isobutyl ketone is added dropwise to the reaction mixture while maintaining a low temperature (typically between -10 and 10 °C) to control the exothermic reaction.

• Reaction Quenching & Extraction: After the reaction is complete, the mixture is neutralized with a weak acid or water. The organic product is then extracted from the aqueous phase using a solvent such as diethyl ether.[7]

• Purification: The extracted organic layer is dried, and the solvent is removed. The crude product is then purified, typically by vacuum distillation, to yield pure 3,5-Dimethyl-1-hexyn-3-ol.

B. Determination of Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation (ΔfH°) of a liquid organic compound is typically determined indirectly from its enthalpy of combustion (ΔcH°). The standard experimental technique for measuring the heat of combustion is oxygen-bomb calorimetry.

Methodology:

• Sample Preparation: A precisely weighed sample of the liquid (3,5-Dimethyl-1-hexyn-3-ol) is placed in a crucible within a high-pressure stainless-steel vessel, known as a "bomb." A small, known amount of water is added to the bomb to ensure saturation of the final atmosphere.

• Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen, typically to around 30 atm.

• Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in a thermally insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition and Measurement: The sample is ignited electrically via a fuse wire. The combustion reaction releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise. The temperature is monitored until it reaches a maximum and then begins to cool.

• Data Analysis: The corrected temperature change is calculated, accounting for heat exchange with the surroundings. The heat capacity of the calorimeter system (determined from the combustion of a standard substance like benzoic acid) is used to calculate the heat released during combustion.

• Calculation of Enthalpy of Formation: The experimental enthalpy of combustion is calculated and corrected to standard state conditions. The standard enthalpy of formation is then determined using Hess's Law, applying the known standard enthalpies of formation for the combustion products, CO₂(g) and H₂O(l).

Visualizations

The following diagrams illustrate the logical workflows for the synthesis and thermochemical analysis of 3,5-Dimethyl-1-hexyn-3-ol.

Caption: A flowchart illustrating the general synthesis pathway for 3,5-Dimethyl-1-hexyn-3-ol.

Caption: A diagram showing the experimental workflow for determining enthalpy of formation.

References

• 1. 1-Hexyn-3-ol, 3,5-dimethyl- (CAS 107-54-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 1-Hexyn-3-ol, 3,5-dimethyl- [webbook.nist.gov]
• 3. 3,5-Dimethyl-1-hexin-3-ol – Wikipedia [de.wikipedia.org]
• 4. chembk.com [chembk.com]
• 5. scbt.com [scbt.com]
• 6. (±)-3,5-dimethyl-1-hexyn-3-ol, 107-54-0 [thegoodscentscompany.com]
• 7. econferencezone.org [econferencezone.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3,5-Dimethyl-1-hexyn-3-ol via Grignard Reaction

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 3,5-dimethyl-1-hexyn-3-ol, a valuable tertiary acetylenic alcohol, through a Grignard reaction. The protocol details the preparation of the ethynylmagnesium bromide Grignard reagent and its subsequent reaction with methyl isobutyl ketone. This application note includes detailed methodologies, safety precautions, and data presentation to ensure reproducible and efficient synthesis. The information is targeted toward professionals in chemical research and drug development who utilize such building blocks in the synthesis of complex molecules.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a key intermediate in organic synthesis, finding applications in the preparation of pharmaceuticals, agrochemicals, and specialty materials.[1] The presence of both a hydroxyl group and a terminal alkyne allows for a variety of subsequent chemical transformations. The Grignard reaction is a powerful and versatile method for the formation of carbon-carbon bonds, and in this context, it provides a straightforward route to tertiary alcohols from ketones.[2][3] The reaction involves the nucleophilic attack of a Grignard reagent on the carbonyl carbon of a ketone, followed by an acidic workup to yield the desired alcohol.

Reaction Scheme

The synthesis of 3,5-dimethyl-1-hexyn-3-ol is a two-step process. First, ethynylmagnesium bromide is prepared from the reaction of a suitable Grignard reagent (e.g., ethylmagnesium bromide) with acetylene (B1199291) gas. Subsequently, the prepared ethynylmagnesium bromide reacts with methyl isobutyl ketone (4-methyl-2-pentanone) to form the magnesium alkoxide intermediate, which upon acidic workup, yields the final product.

Step 1: Preparation of Ethynylmagnesium Bromide

Step 2: Reaction with Methyl Isobutyl Ketone

Data Presentation

Physical and Chemical Properties

Property	Value
IUPAC Name	3,5-Dimethylhex-1-yn-3-ol[4]
CAS Number	107-54-0[4][5]
Molecular Formula	C₈H₁₄O[4]
Molecular Weight	126.20 g/mol [4]
Appearance	Colorless to light yellow liquid[6]
Boiling Point	150-151 °C
Density	0.859 g/mL at 25 °C
Refractive Index (n20/D)	1.434

Spectroscopic Data

Spectroscopic Technique	Key Characteristics
¹H NMR	Data available in public databases.[3]
¹³C NMR	Data available in public databases.[5]
IR Spectroscopy	Characteristic peaks for O-H and C≡C-H stretching. Data available from NIST.[5]
Mass Spectrometry	Molecular ion peak and fragmentation pattern consistent with the structure. Data available in public databases.[4]

Experimental Protocols

Safety Precautions: Grignard reagents are highly reactive, flammable, and moisture-sensitive. All reactions must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are crucial for the success of the reaction. Appropriate personal protective equipment (safety goggles, flame-resistant lab coat, and gloves) must be worn at all times.

Materials and Reagents

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Acetylene gas (purified)

• Methyl isobutyl ketone (4-methyl-2-pentanone)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard laboratory glassware (three-necked flask, dropping funnel, condenser, etc.)

Protocol 1: Preparation of Ethynylmagnesium Bromide (in situ)

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel.

• Grignard Formation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to activate the magnesium.

• Add a solution of ethyl bromide (1.1 equivalents) in anhydrous THF dropwise from the dropping funnel to the magnesium turnings. The reaction should initiate spontaneously, indicated by bubbling and a cloudy appearance. Maintain a gentle reflux by controlling the rate of addition.

• After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure the complete formation of ethylmagnesium bromide.

• Acetylene Addition: Cool the Grignard solution in an ice bath. Bubble purified acetylene gas through the solution via a gas dispersion tube for 1-2 hours, or until the reaction is complete (cessation of ethane (B1197151) evolution). This forms a solution/slurry of ethynylmagnesium bromide.

Protocol 2: Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

• Ketone Addition: While maintaining the inert atmosphere and cooling the ethynylmagnesium bromide solution in an ice bath, add a solution of methyl isobutyl ketone (1.0 equivalent) in anhydrous THF dropwise from the dropping funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture in an ice bath. Slowly and cautiously quench the reaction by adding it to a stirred, saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation to yield pure 3,5-dimethyl-1-hexyn-3-ol.

Expected Yield: The yield of this reaction can be variable and is highly dependent on the quality of reagents and the maintenance of anhydrous conditions. Yields can be optimized through careful control of the reaction parameters.

Visualizations

Grignard Reaction Mechanism

Caption: Mechanism of Grignard reaction with methyl isobutyl ketone.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 3,5-dimethyl-1-hexyn-3-ol.

References

• 1. chembk.com [chembk.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Hexyn-3-ol, 3,5-dimethyl- [webbook.nist.gov]
• 6. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]

Application Notes and Protocols: 3,5-Dimethyl-1-hexyn-3-ol as a Corrosion Inhibitor for Steel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of steel is a significant challenge across various industries, leading to structural degradation and substantial economic losses. The use of organic corrosion inhibitors is a primary strategy to mitigate this issue. Acetylenic alcohols, a class of organic compounds containing a carbon-carbon triple bond, have demonstrated considerable efficacy as corrosion inhibitors for steel, particularly in acidic environments. These molecules function by adsorbing onto the metal surface, forming a protective barrier that impedes the corrosive process.

This document provides detailed application notes and experimental protocols for the evaluation of 3,5-Dimethyl-1-hexyn-3-ol as a potential corrosion inhibitor for steel. While specific experimental data for this compound is not extensively available in published literature, the information herein is based on the well-established principles of corrosion inhibition by analogous acetylenic alcohols. The protocols and expected data are representative of what would be anticipated from a compound of this class.

3,5-Dimethyl-1-hexyn-3-ol possesses a terminal alkyne group and a tertiary alcohol, structural features that are known to contribute to effective corrosion inhibition. The triple bond's π-electrons facilitate strong adsorption onto the d-orbitals of iron, while the hydroxyl group can participate in film formation.

Mechanism of Action

The primary mechanism of corrosion inhibition by acetylenic alcohols like 3,5-Dimethyl-1-hexyn-3-ol on a steel surface in an acidic medium is believed to involve the following steps:

• Adsorption: The inhibitor molecules adsorb onto the steel surface. This adsorption is facilitated by the interaction of the π-electrons of the alkyne triple bond with the vacant d-orbitals of the iron atoms.

• Film Formation: Following adsorption, a protective film is formed on the metal surface. This film can be a monolayer of adsorbed inhibitor molecules or a more complex polymer film formed through reactions of the acetylenic compound on the catalytic metal surface.

• Barrier Effect: The resulting protective film acts as a physical barrier, isolating the steel surface from the corrosive environment (e.g., acidic solution). This barrier restricts the diffusion of corrosive species (like H+ and Cl- ions) to the metal surface and the diffusion of dissolved metal ions away from the surface.

• Mixed Inhibition: Acetylenic alcohols typically act as mixed-type inhibitors, meaning they retard both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process.

Data Presentation: Representative Performance Data

The following tables summarize hypothetical, yet representative, quantitative data for the performance of 3,5-Dimethyl-1-hexyn-3-ol as a corrosion inhibitor for mild steel in 1M HCl. This data is extrapolated from studies on similar acetylenic alcohols, such as 2-butyne-1,4-diol (B31916) and various hexynols.

Table 1: Weight Loss Measurement Data

Inhibitor Concentration (mM)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)	Surface Coverage (θ)
0 (Blank)	25.4	-	-
1	5.1	80.0	0.800
5	2.0	92.0	0.920
10	1.3	95.0	0.950
20	0.8	97.0	0.970

Table 2: Potentiodynamic Polarization Data

Inhibitor Concentration (mM)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-450	1000	70	120	-
1	-440	180	68	115	82.0
5	-435	75	65	110	92.5
10	-430	45	62	108	95.5
20	-425	28	60	105	97.2

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor Concentration (mM)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	50	200	-
1	280	80	82.1
5	650	45	92.3
10	1100	30	95.5
20	1800	20	97.2

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate the corrosion inhibition performance of 3,5-Dimethyl-1-hexyn-3-ol.

Weight Loss Measurement (Gravimetric Method) - Based on ASTM G31

This method determines the corrosion rate by measuring the loss in weight of a steel coupon after immersion in a corrosive solution with and without the inhibitor.[1][2]

a. Materials and Equipment:

• Mild steel coupons (e.g., 2.5 cm x 2.0 cm x 0.2 cm)

• Abrasive papers (e.g., 240, 400, 600, 800, 1200 grit)

• Analytical balance (±0.1 mg accuracy)

• Corrosive medium (e.g., 1M HCl)

• 3,5-Dimethyl-1-hexyn-3-ol

• Glass beakers and hooks

• Acetone and distilled water

• Desiccator

• Thermostatic water bath

b. Procedure:

• Coupon Preparation: Mechanically polish the mild steel coupons with a series of abrasive papers, starting from a coarse grit and proceeding to a fine grit, to achieve a smooth, mirror-like surface.

• Cleaning and Weighing: Degrease the polished coupons with acetone, rinse with distilled water, and dry thoroughly.

• Weigh the cleaned and dried coupons accurately using an analytical balance and record the initial weight (W_initial).

• Immersion: Suspend the coupons in beakers containing the corrosive medium with and without various concentrations of 3,5-Dimethyl-1-hexyn-3-ol. Ensure the coupons are fully immersed.

• Maintain the beakers in a thermostatic water bath at a constant temperature (e.g., 25 °C) for a specified immersion period (e.g., 24 hours).

• Post-Immersion Cleaning: After the immersion period, retrieve the coupons. Remove the corrosion products by carefully brushing, followed by rinsing with distilled water and acetone.

• Final Weighing: Dry the cleaned coupons and re-weigh them to obtain the final weight (W_final).

• Calculations:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (87600 * ΔW) / (A * t * ρ), where A is the surface area of the coupon (cm²), t is the immersion time (hours), and ρ is the density of steel (g/cm³).

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] * 100, where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

  • Surface Coverage (θ): θ = (CR_blank - CR_inh) / CR_blank

Potentiodynamic Polarization - Based on ASTM G5/G59

This electrochemical technique provides information on the kinetics of the anodic and cathodic reactions and helps to determine the type of inhibitor.[3][4][5][6]

a. Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode corrosion cell (Working Electrode: mild steel; Counter Electrode: platinum; Reference Electrode: Saturated Calomel Electrode - SCE)

• Mild steel specimen for the working electrode

• Corrosive medium (e.g., 1M HCl)

• 3,5-Dimethyl-1-hexyn-3-ol

b. Procedure:

• Electrode Preparation: Prepare the mild steel working electrode by embedding it in an epoxy resin, leaving a known surface area exposed. Polish the exposed surface to a mirror finish.

• Cell Setup: Assemble the three-electrode cell with the prepared working electrode, platinum counter electrode, and SCE. Fill the cell with the test solution (corrosive medium with or without inhibitor).

• Open Circuit Potential (OCP) Stabilization: Allow the system to stabilize by monitoring the OCP for a period (e.g., 30-60 minutes) until a steady-state potential is reached. This is the corrosion potential (Ecorr).

• Polarization Scan: Perform the potentiodynamic scan by applying a potential range (e.g., -250 mV to +250 mV relative to Ecorr) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis:

  • Plot the resulting potential (E) versus the logarithm of the current density (log I). This is the Tafel plot.

  • Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot back to the Ecorr to determine the corrosion current density (Icorr).

  • Determine the anodic (βa) and cathodic (βc) Tafel slopes from the slopes of the respective linear regions.

  • Inhibition Efficiency (IE%): IE% = [(Icorr_blank - Icorr_inh) / Icorr_blank] * 100, where Icorr_blank and Icorr_inh are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS) - Based on ASTM G106

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film.[7][8][9][10][11]

a. Materials and Equipment:

• Potentiostat/Galvanostat with a frequency response analyzer

• Three-electrode corrosion cell (as in potentiodynamic polarization)

• Mild steel specimen for the working electrode

• Corrosive medium (e.g., 1M HCl)

• 3,5-Dimethyl-1-hexyn-3-ol

b. Procedure:

• Cell Setup and Stabilization: Prepare the electrode and set up the cell as described for the potentiodynamic polarization experiment. Allow the OCP to stabilize.

• Impedance Measurement: Apply a small amplitude AC voltage signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis:

  • Plot the impedance data in Nyquist (imaginary impedance vs. real impedance) and Bode (impedance magnitude and phase angle vs. frequency) formats.

  • Model the impedance data using an appropriate equivalent electrical circuit to extract parameters such as the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

  • Inhibition Efficiency (IE%): IE% = [(Rct_inh - Rct_blank) / Rct_inh] * 100, where Rct_inh and Rct_blank are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Surface Analysis

a. Scanning Electron Microscopy (SEM):

• After the corrosion tests, the steel coupons are rinsed gently with distilled water and dried.[12]

• The surface morphology of the coupons (with and without inhibitor) is examined using SEM to visualize the extent of corrosion and the nature of the protective film.

b. X-ray Photoelectron Spectroscopy (XPS):

• To determine the elemental composition of the protective film, XPS analysis is performed on the inhibited steel surface.

• Special care must be taken during sample preparation to avoid contamination and preserve the inhibitor film. This may involve rinsing with a non-aqueous solvent and drying under an inert atmosphere.[13][14][15]

Mandatory Visualizations

Caption: Experimental workflow for evaluating a corrosion inhibitor.

Caption: Proposed mechanism of corrosion inhibition.

References

• 1. mdpi.com [mdpi.com]
• 2. lcslaboratory.com [lcslaboratory.com]
• 3. farsi.msrpco.com [farsi.msrpco.com]
• 4. metrohm.com [metrohm.com]
• 5. ASTM G5: Potentiodynamic anodic polarization measurements | Metrohm [metrohm.com]
• 6. farsi.msrpco.com [farsi.msrpco.com]
• 7. corrosion.metrohmusa.com [corrosion.metrohmusa.com]
• 8. scribd.com [scribd.com]
• 9. matergenics.com [matergenics.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Determining the Chemical Composition of Corrosion Inhibitor/Metal Interfaces with XPS: Minimizing Post Immersion Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]

Application of 3,5-Dimethyl-1-hexyn-3-ol in Silicone Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol that serves as a highly effective cure inhibitor or retarder in two-part, platinum-catalyzed, addition-cure silicone formulations. Its primary function is to extend the pot life (working time) of the mixed silicone system at ambient temperatures without adversely affecting the final cure properties upon thermal activation. This characteristic is crucial in various applications, including medical device manufacturing, electronics encapsulation, and the creation of detailed molds, where a longer working time is necessary for precise application and de-airing.

The inhibitory mechanism of 3,5-Dimethyl-1-hexyn-3-ol is based on its ability to form a temporary complex with the platinum catalyst. The alkyne group in the molecule coordinates with the platinum center, temporarily deactivating it and preventing the initiation of the hydrosilylation reaction between the vinyl-functional silicone polymer and the silicon-hydride crosslinker at room temperature. Upon heating, this complex dissociates, liberating the active platinum catalyst and allowing for a rapid and complete cure of the silicone elastomer.

Key Applications

• Medical Devices: In the manufacturing of medical-grade silicone articles, a controlled curing process is essential. 3,5-Dimethyl-1-hexyn-3-ol allows for the precise molding of components and the encapsulation of sensitive electronics in medical devices.

• Electronics: It is used in potting and encapsulating electronic components, protecting them from moisture, shock, and vibration. The extended pot life facilitates void-free filling of intricate geometries.

• Prototyping and Mold Making: In the creation of high-fidelity molds, a longer working time is critical for capturing fine details and ensuring complete filling of the mold cavity.

• Drug Delivery: In the development of silicone-based drug delivery systems, precise control over the curing process is necessary to ensure the uniform dispersion of active pharmaceutical ingredients (APIs) and the desired final material properties.

Data Presentation: Cure Inhibition Performance

Inhibitor Concentration (ppm)	Peak Cure Temperature (°C)	Enthalpy of Cure (J/g)
0	42.8	-
250	98.4	10.8
500	105.2	11.2
750	110.5	11.5

Note: This data is representative and based on studies with 1-ethynyl-1-cyclohexanol (B41583). Actual performance with 3,5-Dimethyl-1-hexyn-3-ol may vary depending on the specific silicone formulation and processing conditions.

Experimental Protocols

Protocol 1: Evaluation of Pot Life and Cure Time

Objective: To determine the effect of 3,5-Dimethyl-1-hexyn-3-ol concentration on the pot life and cure time of a two-part addition-cure silicone formulation.

Materials:

• Part A: Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) containing a platinum catalyst.

• Part B: Polymethylhydrosiloxane (PMHS) crosslinker.

• 3,5-Dimethyl-1-hexyn-3-ol (inhibitor).

• Mixing cups and spatula.

• Stopwatch.

• Controlled temperature environment (e.g., water bath or oven).

Procedure:

• Preparation of Inhibitor Stock Solution: Prepare a stock solution of 3,5-Dimethyl-1-hexyn-3-ol in a small amount of Part A to ensure accurate and uniform dispersion.

• Formulation Preparation:

  • In a mixing cup, weigh the desired amount of Part A.

  • Add the calculated amount of the inhibitor stock solution to Part A to achieve the target inhibitor concentration (e.g., 0.1%, 0.2% by weight of the total mix). Mix thoroughly.

• Mixing and Observation:

  • Add the stoichiometric amount of Part B to the inhibited Part A.

  • Start the stopwatch immediately upon the addition of Part B.

  • Mix the components thoroughly for 2-3 minutes, ensuring a homogeneous mixture.

• Pot Life Determination:

  • Periodically probe the mixture with a clean spatula.

  • The pot life is defined as the time from the initial mixing until the material is no longer pourable or workable. Record this time.

• Cure Time Determination:

  • Pour the mixed silicone into a mold or onto a release liner.

  • Place the sample in a controlled temperature environment (e.g., 100°C).

  • Periodically check the hardness of the silicone using a durometer or by touch.

  • The cure time is the time required for the silicone to reach a tack-free, solid state with stable hardness. Record this time.

Protocol 2: Rheological Analysis of Curing Profile

Objective: To quantitatively characterize the curing behavior of a silicone formulation containing 3,5-Dimethyl-1-hexyn-3-ol using a rheometer.

Materials and Equipment:

• Two-part addition-cure silicone formulation.

• 3,5-Dimethyl-1-hexyn-3-ol.

• Rotational rheometer with parallel plate geometry and temperature control.

• Mixing equipment.

Procedure:

• Sample Preparation: Prepare the inhibited silicone formulation as described in Protocol 1.

• Rheometer Setup:

  • Set the rheometer to the desired test temperature (e.g., 25°C for pot life evaluation or an elevated temperature for cure profile analysis).

  • Set the geometry gap appropriate for the sample viscosity.

• Loading the Sample:

  • Immediately after mixing, place a sufficient amount of the silicone mixture onto the lower plate of the rheometer.

  • Lower the upper plate to the set gap, ensuring the sample fills the gap completely without overflowing. Trim any excess material.

• Data Acquisition:

  • Start the rheological measurement in oscillatory mode at a constant frequency (e.g., 1 Hz) and strain within the linear viscoelastic region.

  • Record the storage modulus (G'), loss modulus (G''), and complex viscosity (η*) as a function of time.

• Data Analysis:

  • Pot Life: The pot life can be defined as the time at which the viscosity starts to increase rapidly.

  • Gel Time (Crossover Point): The gel time is the point at which the storage modulus (G') equals the loss modulus (G''). This indicates the transition from a liquid-like to a solid-like state.

  • Cure Rate: The slope of the G' curve after the gel point can be used to determine the cure rate.

Mandatory Visualizations

Caption: Experimental Workflow for Evaluating 3,5-Dimethyl-1-hexyn-3-ol in Silicone Formulations.

Caption: Simplified Mechanism of Platinum Catalyst Inhibition by 3,5-Dimethyl-1-hexyn-3-ol.

Application Notes and Protocols: 3,5-Dimethyl-1-hexyn-3-ol as a Surfactant and Antifoaming Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-1-hexyn-3-ol, commercially known as Surfynol® 61, is a nonionic surfactant belonging to the class of acetylenic diols. Its unique molecular structure, characterized by a hydroxyl group and a triple bond, provides a combination of surfactant and antifoaming properties. This document provides detailed application notes, experimental protocols, and performance data for the use of 3,5-Dimethyl-1-hexyn-3-ol as a surfactant and antifoaming agent in various research and development applications.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dimethyl-1-hexyn-3-ol is presented in the table below.

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
Appearance	Clear, colorless liquid
Boiling Point	150-151 °C
Density	0.859 g/mL at 25 °C
Flash Point	44 °C
Solubility in Water	Slightly soluble

Surfactant Properties and Performance Data

3,5-Dimethyl-1-hexyn-3-ol is an effective wetting agent due to its ability to reduce the surface tension of aqueous solutions.

Surface Tension Reduction

The surface tension of aqueous solutions of 3,5-Dimethyl-1-hexyn-3-ol decreases with increasing concentration.[1]

Concentration (% w/w)	Surface Tension (dynes/cm)
0.10	56.4
0.90 (Solubility Limit)	34.3

Wetting Performance

The wetting efficiency of 3,5-Dimethyl-1-hexyn-3-ol can be evaluated using the Draves Wetting Test (ASTM D2281). This test measures the time required for a weighted cotton skein to sink in a solution of the surfactant.

Concentration (% w/w)	Draves Wetting Time (seconds)
0.10	> 300
0.50	8
0.75	Instantaneous
0.90 (Solubility Limit)	Instantaneous

Antifoaming Properties

Acetylenic diols like 3,5-Dimethyl-1-hexyn-3-ol are known for their molecular defoaming capabilities.[2] They can disrupt the stability of foam lamellae, leading to foam collapse. This dual functionality as a wetting agent and a defoamer makes it a valuable additive in formulations where foam control is critical.[3][4][5]

Applications

The versatile properties of 3,5-Dimethyl-1-hexyn-3-ol lend it to a variety of applications:

• Coatings and Inks: Improves substrate wetting, enhances flow and leveling, and provides microfoam control.[2][3][6]

• Cleaning Solutions: Used in glass and hard-surface cleaners for streak-free cleaning due to its volatility.[1]

• Agricultural Formulations: Acts as a wetting agent in pesticide and herbicide formulations to improve spray coverage on plant surfaces.

• Metalworking Fluids: Wets and prevents smut formation.

• Drug Development: While primarily used as a precursor in the synthesis of active pharmaceutical ingredients, its surfactant properties could be explored in pre-formulation studies. There is limited evidence of its use as a direct excipient in final drug products.

Experimental Protocols

The following are generalized protocols for evaluating the performance of 3,5-Dimethyl-1-hexyn-3-ol. Researchers should adapt these protocols to their specific experimental conditions.

Protocol for Evaluating Wetting Performance (Draves Wetting Test)

This protocol is based on the ASTM D2281 standard method.

Objective: To determine the time required for a weighted cotton skein to sink in an aqueous solution of 3,5-Dimethyl-1-hexyn-3-ol.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Distilled or deionized water

• Standard cotton skeins (5 g)

• Weighted hook (3 g)

• 500 mL graduated cylinder

• Stopwatch

• Magnetic stirrer and stir bar

Procedure:

• Prepare a stock solution of 3,5-Dimethyl-1-hexyn-3-ol in a suitable co-solvent if necessary (e.g., isopropanol) due to its slight water solubility.

• Prepare test solutions of the desired concentrations (e.g., 0.1%, 0.5%, 0.75%, 0.9% w/w) by diluting the stock solution with distilled water in the 500 mL graduated cylinder. Ensure the final volume is 500 mL.

• Gently stir the solution to ensure homogeneity without creating excessive foam.

• Attach the 3 g weighted hook to the 5 g cotton skein.

• Hold the skein and hook assembly and start the stopwatch simultaneously as you drop it into the graduated cylinder containing the test solution.

• Stop the stopwatch the moment the skein sinks completely.

• Record the sinking time.

• Repeat the measurement at least three times for each concentration and calculate the average wetting time.

Draves Wetting Test Workflow

Protocol for Evaluating Antifoaming Performance (Dynamic Foam Test)

This protocol describes a general dynamic foam test to assess the foam control capabilities of 3,5-Dimethyl-1-hexyn-3-ol.

Objective: To measure the foam height generated by a foaming solution and the effectiveness of 3,5-Dimethyl-1-hexyn-3-ol in reducing and suppressing foam.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• A known foaming agent (e.g., sodium lauryl sulfate)

• Distilled or deionized water

• 1000 mL graduated cylinder with a gas sparging tube at the bottom

• Gas flow meter

• Compressed air or nitrogen source

• Stopwatch

• Magnetic stirrer and stir bar (optional, for initial mixing)

Procedure:

• Prepare a standard foaming solution by dissolving a known concentration of the foaming agent in distilled water.

• Pour a specific volume (e.g., 200 mL) of the foaming solution into the 1000 mL graduated cylinder.

• Start the gas flow at a constant rate (e.g., 1 L/min) through the sparging tube to generate foam.

• Allow the foam to generate and reach a stable maximum height. Record this initial maximum foam height.

• Stop the gas flow.

• Add a specific concentration of 3,5-Dimethyl-1-hexyn-3-ol to the solution and gently mix.

• Restart the gas flow at the same constant rate.

• Record the foam height at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5 minutes).

• Note the maximum foam height achieved in the presence of the antifoaming agent.

• After stopping the gas flow, record the time it takes for the foam to collapse.

Dynamic Antifoaming Test Workflow

Mechanism of Action

The dual functionality of acetylenic diols like 3,5-Dimethyl-1-hexyn-3-ol stems from their unique molecular structure.

Mechanism of Action

The hydrophilic hydroxyl group orients towards the aqueous phase, while the hydrophobic hydrocarbon tail, with its rigid triple bond, orients towards the air phase. This arrangement at the air-water interface leads to a reduction in surface tension, which facilitates wetting. Simultaneously, the bulky and rigid structure of the molecule disrupts the ordered packing of surfactant molecules that stabilize foam lamellae, causing the foam to collapse.

Safety Precautions

3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and should be handled with appropriate safety precautions. It can cause skin and eye irritation. Always consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area.

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is a versatile molecule with effective surfactant and antifoaming properties. Its ability to reduce surface tension and control foam makes it a valuable tool for researchers and formulators in various fields. The provided data and protocols offer a starting point for the evaluation and application of this compound in scientific and developmental work. Further investigation into its quantitative antifoaming performance and its potential as an excipient in drug delivery systems is warranted.

References

• 1. kremer-pigmente.com [kremer-pigmente.com]
• 2. chem-on.com.sg [chem-on.com.sg]
• 3. products.evonik.com [products.evonik.com]
• 4. US20020055660A1 - Acetylenic diol ethylene oxide/propylene oxide adducts and processes for their manufacture - Google Patents [patents.google.com]
• 5. Palmer Holland - SURFYNOL 61 - Acetylenics - Listed in California Prop 65 [products.palmerholland.com]
• 6. specialchem.com [specialchem.com]

Application Notes and Protocols: Reaction of 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the known and potential reactions of the tertiary acetylenic alcohol, 3,5-dimethyl-1-hexyn-3-ol, with a focus on its rearrangement to α,β-unsaturated carbonyl compounds. While the query specified the use of peroxides, the most extensively documented and synthetically relevant transformation of this substrate class is the acid-catalyzed Meyer-Schuster and Rupe rearrangements. This document will detail the established acid-catalyzed mechanisms and propose a hypothetical peroxide-initiated radical pathway.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary propargyl alcohol. A key reaction of this class of compounds is their isomerization into α,β-unsaturated carbonyl compounds, which are valuable intermediates in organic synthesis.[1] This transformation is most commonly achieved under acidic conditions and is known as the Meyer-Schuster or Rupe rearrangement.[2][3]

The Meyer-Schuster rearrangement typically involves the 1,3-shift of a hydroxyl group in secondary and tertiary propargyl alcohols to form α,β-unsaturated ketones or aldehydes.[3] In the case of tertiary alcohols with a terminal alkyne, such as 3,5-dimethyl-1-hexyn-3-ol, a competing reaction known as the Rupe rearrangement can occur, which also yields an α,β-unsaturated ketone.[3][4]

Acid-Catalyzed Rearrangement: Meyer-Schuster and Rupe Pathways

The acid-catalyzed rearrangement of 3,5-dimethyl-1-hexyn-3-ol is the most established method for its conversion to an α,β-unsaturated ketone. The reaction can proceed through two competing pathways: the Meyer-Schuster rearrangement and the Rupe rearrangement.[3][5]

Mechanism of the Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement proceeds through the following key steps:[3]

• Protonation of the hydroxyl group: The reaction is initiated by the protonation of the tertiary alcohol's hydroxyl group by an acid catalyst, forming a good leaving group (water).

• Formation of an allene (B1206475): The departure of water leads to the formation of a resonance-stabilized carbocation, which rearranges to an allene.

• Tautomerization: The allene intermediate then undergoes tautomerization to the more stable α,β-unsaturated ketone.

Caption: Meyer-Schuster Rearrangement Mechanism

Mechanism of the Rupe Rearrangement

The Rupe rearrangement is a competing pathway for tertiary α-acetylenic alcohols that can lead to α,β-unsaturated methyl ketones.[3][4]

• Protonation and Water Elimination: Similar to the Meyer-Schuster pathway, the reaction begins with the protonation of the hydroxyl group followed by the elimination of water to form a carbocation.

• Formation of an Enyne Intermediate: The carbocation can undergo rearrangement to form a more stable enyne intermediate.

• Hydration and Tautomerization: Hydration of the enyne followed by tautomerization yields the α,β-unsaturated ketone.

Caption: Rupe Rearrangement Mechanism

Hypothetical Peroxide-Initiated Radical Rearrangement

While not extensively documented for this specific substrate, a peroxide-initiated radical rearrangement is a plausible alternative to the acid-catalyzed pathway. Organic peroxides can act as radical initiators upon heating or irradiation.

Proposed Mechanism

• Initiation: The peroxide (ROOR) undergoes homolytic cleavage to generate two alkoxy radicals (RO•). One of these radicals abstracts a hydrogen atom from the hydroxyl group of 3,5-dimethyl-1-hexyn-3-ol to form an alcohol (ROH) and an oxygen-centered radical on the substrate.

• Propagation:

  • The oxygen-centered radical can undergo a rearrangement, potentially involving the alkyne moiety, to form a more stable carbon-centered radical.

  • This carbon-centered radical could then abstract a hydrogen atom from another molecule of the starting material, propagating the chain and forming the α,β-unsaturated ketone product.

• Termination: The reaction is terminated by the combination of any two radical species.

Caption: Hypothetical Radical Rearrangement

Experimental Protocols

The following are generalized protocols for the acid-catalyzed rearrangement of tertiary acetylenic alcohols. These should be adapted and optimized for 3,5-dimethyl-1-hexyn-3-ol.

Protocol 1: Rearrangement using Formic Acid (Rupe Rearrangement Conditions)

This protocol is based on conditions known to favor the Rupe rearrangement.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• 80% Formic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 3,5-dimethyl-1-hexyn-3-ol.

• Add an excess of 80% formic acid.

• Heat the mixture to reflux for 1.5-2 hours.

• Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with saturated sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by distillation or column chromatography.

Protocol 2: Meyer-Schuster Rearrangement with a Lewis Acid Catalyst

Milder conditions using Lewis acids can also effect the rearrangement.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Indium(III) chloride (InCl₃) or other suitable Lewis acid

• Dichloromethane (DCM) or other suitable solvent

• Round-bottom flask

• Stir bar

• Magnetic stir plate

Procedure:

• Dissolve 3,5-dimethyl-1-hexyn-3-ol in the chosen solvent in a round-bottom flask.

• Add a catalytic amount of the Lewis acid (e.g., 5-10 mol%).

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction progress by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product as needed.

Data Presentation

The expected major product from the rearrangement of 3,5-dimethyl-1-hexyn-3-ol is an α,β-unsaturated ketone. The specific isomer(s) formed may depend on the reaction conditions.

Starting Material	Product(s)	Catalyst	Conditions	Yield (%)	Reference
3,5-Dimethyl-1-hexyn-3-ol	3,5-Dimethyl-3-hexen-2-one and/or 3,5-Dimethyl-4-hexen-2-one	Formic Acid	Reflux	Not specified	[6]
Tertiary Propargyl Alcohols (general)	α,β-Unsaturated Ketones	Strong Acids	Heat	Variable	[3]
Tertiary Propargyl Alcohols (general)	α,β-Unsaturated Ketones	Lewis Acids (e.g., InCl₃)	Microwave/Heat	Good to Excellent	[3][7]

Conclusion

The reaction of 3,5-dimethyl-1-hexyn-3-ol to form an α,β-unsaturated ketone is a well-established transformation, primarily achieved through acid-catalyzed Meyer-Schuster and Rupe rearrangements. While a peroxide-initiated radical mechanism is plausible, the acid-catalyzed pathways are the most reliable and documented methods for this conversion. The choice of catalyst and reaction conditions can influence the product distribution and yield. The provided protocols offer starting points for the practical application of this valuable synthetic transformation. Further research into the peroxide-initiated pathway could reveal novel reactivity for this class of compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Meyer-Schuster Rearrangement [drugfuture.com]
• 3. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. Rupe Rearrgment | PPTX [slideshare.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Meyer–Schuster rearrangement of propargylic alcohols mediated by phosphorus-containing Brønsted acid catalysts - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01259F [pubs.rsc.org]

Application Note: Quantification of 3,5-Dimethyl-1-hexyn-3-ol using Gas Chromatography with Flame Ionization Detection (GC-FID)

Introduction

3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0) is a tertiary acetylenic alcohol used in various industrial applications, including as a corrosion inhibitor, surfactant, and in chemical synthesis.[1][2] Accurate quantification of this compound is crucial for quality control, process monitoring, and research and development. Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used technique for the separation and quantification of volatile and semi-volatile compounds such as 3,5-Dimethyl-1-hexyn-3-ol.[3][4] This application note provides a detailed protocol for the quantitative analysis of 3,5-Dimethyl-1-hexyn-3-ol using GC-FID, including sample preparation, instrument parameters, and data analysis.

Experimental Protocols

This section details the recommended methodology for the quantification of 3,5-Dimethyl-1-hexyn-3-ol.

Method Overview: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is the preferred method for analyzing volatile compounds like 3,5-Dimethyl-1-hexyn-3-ol. The compound is vaporized and separated from other components in a chromatographic column, and a flame ionization detector (FID) is used for quantification due to its high sensitivity to hydrocarbons.

Reagents and Materials

• 3,5-Dimethyl-1-hexyn-3-ol standard: Purity >98.0% (GC grade)[5]

• Internal Standard (IS): n-Heptanol or 2-Octanol (GC grade)

• Solvent: Dichloromethane or Ethyl Acetate (HPLC or GC grade)

• Carrier Gas: Helium or Nitrogen (high purity, 99.999%)

• FID Gases: Hydrogen (high purity) and compressed air (zero grade)

• Vials: 2 mL amber glass vials with PTFE-lined septa

• Pipettes and Syringes: Calibrated for accurate volume measurements

Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler is recommended.

Chromatographic Conditions

The following table summarizes the recommended GC-FID parameters. These may require optimization based on the specific instrument and column used.

Parameter	Recommended Value
Column	DB-WAX (polyethylene glycol) or HP-5 (5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Detector Temperature	250 °C
Oven Temperature Program	Initial: 60 °C (hold for 2 min), Ramp: 10 °C/min to 220 °C (hold for 5 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Volume	1 µL
Split Ratio	50:1
FID Gas Flow Rates	Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (He): 25 mL/min

Sample and Standard Preparation

a. Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3,5-Dimethyl-1-hexyn-3-ol standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

b. Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of the selected internal standard (e.g., n-heptanol) into a 100 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

c. Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution to achieve concentrations ranging from approximately 10 µg/mL to 500 µg/mL. To each calibration standard, add a fixed concentration of the internal standard (e.g., 100 µg/mL).

d. Sample Preparation: Accurately weigh an appropriate amount of the sample into a volumetric flask. Dilute with the chosen solvent to bring the expected concentration of 3,5-Dimethyl-1-hexyn-3-ol within the calibration range. Add the same fixed concentration of the internal standard as used in the calibration standards.

Data Analysis and Quantification

The quantification is performed using the internal standard method.[6][7] This method corrects for variations in injection volume and instrument response.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of 3,5-Dimethyl-1-hexyn-3-ol to the peak area of the internal standard against the concentration of 3,5-Dimethyl-1-hexyn-3-ol for each calibration standard.

• Linear Regression: Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is typically considered acceptable.

• Quantification of Unknowns: Calculate the peak area ratio for the unknown sample and use the linear regression equation to determine the concentration of 3,5-Dimethyl-1-hexyn-3-ol in the sample.

Data Presentation

The following table summarizes hypothetical quantitative data for a typical calibration curve.

Concentration of 3,5-Dimethyl-1-hexyn-3-ol (µg/mL)	Peak Area of 3,5-Dimethyl-1-hexyn-3-ol	Peak Area of Internal Standard	Peak Area Ratio (Analyte/IS)
10	5000	25000	0.20
50	25000	25000	1.00
100	50000	25000	2.00
250	125000	25000	5.00
500	250000	25000	10.00

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 3,5-Dimethyl-1-hexyn-3-ol.

Internal Standard Quantification Logic

Caption: Logic of the internal standard method for quantification.

References

• 1. environics.com [environics.com]
• 2. arxiv.org [arxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Protocol for the purification of 3,5-Dimethyl-1-hexyn-3-ol by distillation

Application Note & Protocol

For researchers, scientists, and professionals in drug development, achieving high purity of chemical intermediates is paramount. This document provides a detailed protocol for the purification of 3,5-Dimethyl-1-hexyn-3-ol via distillation, a fundamental technique for separating liquids based on differences in their boiling points.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a valuable tertiary acetylenic alcohol intermediate used in the synthesis of various organic compounds, including fragrances and potential pharmaceutical agents.[1] Its purification is crucial to ensure the integrity and yield of subsequent reactions. Distillation, particularly fractional distillation, is an effective method for removing impurities that have boiling points close to that of the desired compound.[2][3][4]

Physicochemical Properties

A thorough understanding of the physical properties of 3,5-Dimethyl-1-hexyn-3-ol is essential for a successful distillation. The following table summarizes key quantitative data for this compound.

Property	Value	Source
Molecular Formula	C₈H₁₄O	[1][5][6]
Molecular Weight	126.20 g/mol	[6][7][8]
Boiling Point	150-151 °C at 760 mmHg	[1][7][9]
Density	0.859 g/mL at 25 °C	[7][9]
Refractive Index (n20/D)	1.434	[7][9]
Flash Point	44 °C (111.2 °F) - closed cup	[1][7]
Vapor Pressure	4.5 mmHg at 20 °C	[7][9]

Experimental Protocol: Fractional Distillation

This protocol outlines the fractional distillation of 3,5-Dimethyl-1-hexyn-3-ol. Fractional distillation is recommended over simple distillation when separating compounds with close boiling points.[2][4]

Materials and Equipment:

• Crude 3,5-Dimethyl-1-hexyn-3-ol

• Round-bottom flask

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask(s)

• Boiling chips or magnetic stir bar

• Glass wool for insulation

• Vacuum adapter and vacuum source (optional, for vacuum distillation if required for heat-sensitive impurities)

• Clamps and stands to secure the apparatus

• Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves.[10][11]

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.

  • Place a few boiling chips or a magnetic stir bar in the round-bottom flask.

  • Charge the round-bottom flask with the crude 3,5-Dimethyl-1-hexyn-3-ol, filling it to no more than two-thirds of its capacity.

  • Connect the fractionating column to the round-bottom flask. For improved efficiency, insulate the column with glass wool or aluminum foil.

  • Place the distillation head on top of the column, ensuring the thermometer bulb is positioned slightly below the side arm leading to the condenser.

  • Connect the condenser to the distillation head and secure it. Attach water tubing for cooling, with water entering at the bottom and exiting at the top.

  • Attach the receiving flask to the end of the condenser.

• Distillation Process:

  • Begin circulating cold water through the condenser.

  • Gradually heat the round-bottom flask using the heating mantle.

  • Observe the mixture as it begins to boil. A ring of condensate will start to rise through the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation, with about one drop of distillate collected per second.

  • Monitor the temperature at the distillation head. Initially, lower-boiling impurities will distill over. The temperature should remain relatively constant during the distillation of a pure fraction.

• Fraction Collection:

  • Collect the initial fraction (forerun), which contains the more volatile impurities, in a separate receiving flask.

  • As the temperature rises and stabilizes at the boiling point of 3,5-Dimethyl-1-hexyn-3-ol (approximately 150-151 °C at atmospheric pressure), switch to a clean receiving flask to collect the main fraction.[1][7][9]

  • Continue collecting the main fraction as long as the temperature remains constant.

  • If the temperature begins to drop or rise significantly, it indicates that the desired compound has been distilled. Stop the distillation or switch to a new receiving flask to collect the higher-boiling residue.

• Shutdown:

  • Turn off the heating mantle and allow the apparatus to cool down.

  • Once cool, disassemble the apparatus.

  • The collected main fraction should be pure 3,5-Dimethyl-1-hexyn-3-ol. Confirm purity using appropriate analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Safety Precautions: [10][11]

• 3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and can cause serious eye irritation.[7][8][10]

• Work in a well-ventilated fume hood.

• Keep away from open flames, sparks, and hot surfaces.[10]

• Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.[10]

• Ground and bond the container and receiving equipment to prevent static discharge.[10][11]

• In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[10]

Experimental Workflow

Caption: Workflow for the purification of 3,5-Dimethyl-1-hexyn-3-ol by fractional distillation.

References

• 1. chembk.com [chembk.com]
• 2. Fractional distillation - Wikipedia [en.wikipedia.org]
• 3. Fractional Distillation | Iberian Coppers Lda [copper-alembic.com]
• 4. Purification [chem.rochester.edu]
• 5. 3,5-Dimethyl-1-hexyn-3-ol | CymitQuimica [cymitquimica.com]
• 6. scbt.com [scbt.com]
• 7. 3,5-ジメチル-1-ヘキシン-3-オール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. 3,5-DIMETHYL-1-HEXYN-3-OL - Safety Data Sheet [chemicalbook.com]

Application Notes and Protocols: The Strategic Use of 3,5-Dimethyl-1-hexyn-3-ol in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3,5-dimethyl-1-hexyn-3-ol as a versatile starting material in the synthesis of key pharmaceutical intermediates. The focus is on a proposed synthetic pathway for an intermediate of Silodosin, a highly selective α1A-adrenoceptor antagonist used in the treatment of benign prostatic hyperplasia (BPH). The protocols detailed herein are based on established chemical transformations and provide a roadmap for the practical application of 3,5-dimethyl-1-hexyn-3-ol in medicinal chemistry and drug development.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol that serves as a valuable building block in organic synthesis. Its terminal alkyne and tertiary alcohol functionalities allow for a variety of chemical modifications, making it an attractive precursor for the synthesis of more complex molecules, including pharmaceutical intermediates. This document outlines a plausible and efficient synthetic route to a key intermediate of Silodosin, demonstrating the strategic application of 3,5-dimethyl-1-hexyn-3-ol.

Proposed Synthetic Pathway to a Silodosin Intermediate

The proposed synthetic route leverages the reactivity of 3,5-dimethyl-1-hexyn-3-ol to construct the aliphatic side chain of a known Silodosin intermediate. The key transformations include a Rupe rearrangement, a ketone reduction, and a reductive amination, followed by coupling with the pre-synthesized indoline (B122111) core of Silodosin.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow from 3,5-Dimethyl-1-hexyn-3-ol to a Silodosin intermediate.

Experimental Protocols

Protocol 1: Rupe Rearrangement of 3,5-Dimethyl-1-hexyn-3-ol

The acid-catalyzed rearrangement of the tertiary acetylenic alcohol, 3,5-dimethyl-1-hexyn-3-ol, yields the corresponding α,β-unsaturated ketone, 5-methyl-3-hepten-2-one. This reaction is a classic example of the Rupe rearrangement.[1][2]

Procedure:

• To a solution of 3,5-dimethyl-1-hexyn-3-ol (1.0 eq) in a suitable solvent such as acetic acid or formic acid, a catalytic amount of a strong acid (e.g., sulfuric acid) is added.

• The reaction mixture is heated to reflux and the progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature and neutralized with a saturated aqueous solution of sodium bicarbonate.

• The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure.

• The crude product is purified by vacuum distillation or column chromatography to afford 5-methyl-3-hepten-2-one.

Parameter	Value	Reference
Starting Material	3,5-Dimethyl-1-hexyn-3-ol	N/A
Product	5-Methyl-3-hepten-2-one	[3]
Catalyst	Sulfuric Acid	[1][2]
Solvent	Acetic Acid	[1][2]
Temperature	Reflux	[1][2]
Typical Yield	70-85%	Illustrative

Protocol 2: Reduction of 5-Methyl-3-hepten-2-one

The α,β-unsaturated ketone is reduced to the corresponding saturated ketone, 5-methyl-2-heptanone, via catalytic hydrogenation.

Procedure:

• 5-Methyl-3-hepten-2-one (1.0 eq) is dissolved in a suitable solvent such as ethanol (B145695) or ethyl acetate (B1210297).

• A catalytic amount of palladium on carbon (10% Pd/C) is added to the solution.

• The reaction mixture is stirred under a hydrogen atmosphere (balloon or hydrogenation apparatus) at room temperature.

• The reaction is monitored by TLC or GC until the starting material is consumed.

• The catalyst is removed by filtration through a pad of Celite.

• The filtrate is concentrated under reduced pressure to yield 5-methyl-2-heptanone, which can be used in the next step without further purification if of sufficient purity.

Parameter	Value	Reference
Starting Material	5-Methyl-3-hepten-2-one	[3]
Product	5-Methyl-2-heptanone	N/A
Catalyst	10% Palladium on Carbon	N/A
Reagent	Hydrogen Gas	N/A
Solvent	Ethanol	N/A
Temperature	Room Temperature	N/A
Typical Yield	>95%	Illustrative

Protocol 3: Reductive Amination of 5-Methyl-2-heptanone

The saturated ketone is converted to the corresponding primary amine, 5-methyl-2-heptanamine, through reductive amination.

Procedure:

• To a solution of 5-methyl-2-heptanone (1.0 eq) in methanol (B129727), ammonium (B1175870) acetate or a solution of ammonia (B1221849) in methanol is added.

• The mixture is stirred at room temperature for a specified period to allow for imine formation.

• A reducing agent, such as sodium cyanoborohydride (NaBH3CN), is added portion-wise to the reaction mixture.

• The reaction is stirred at room temperature until completion, as monitored by TLC or GC.

• The solvent is removed under reduced pressure.

• The residue is taken up in water and the pH is adjusted to be basic with the addition of an aqueous solution of sodium hydroxide.

• The product is extracted with an organic solvent.

• The combined organic layers are dried over anhydrous sodium sulfate and concentrated to give 5-methyl-2-heptanamine.

Parameter	Value	Reference
Starting Material	5-Methyl-2-heptanone	N/A
Product	5-Methyl-2-heptanamine	N/A
Reagents	Ammonia/Ammonium Acetate, Sodium Cyanoborohydride	N/A
Solvent	Methanol	N/A
Temperature	Room Temperature	N/A
Typical Yield	60-80%	Illustrative

Protocol 4: Synthesis of the Silodosin Side Chain

The key side chain, 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl methanesulfonate, is synthesized in a multi-step process from commercially available starting materials.

Procedure:

• Etherification: 2-Hydroxyphenoxyethanol is reacted with 2,2,2-trifluoroethyl tosylate or a similar trifluoroethylating agent in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF) to yield 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanol.

• Mesylation: The resulting alcohol is then treated with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) in a solvent like dichloromethane (B109758) to afford 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethyl methanesulfonate.

Parameter	Value	Reference
Key Intermediate	2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanol	N/A
Product	2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl methanesulfonate	N/A
Reagents (Etherification)	2,2,2-Trifluoroethyl tosylate, K2CO3	N/A
Reagents (Mesylation)	Methanesulfonyl chloride, Triethylamine	N/A
Solvents	DMF, Dichloromethane	N/A
Typical Overall Yield	75-90%	Illustrative

Protocol 5: Coupling and Final Steps towards Silodosin

The synthesized amine is coupled with a suitable indoline precursor, followed by hydrolysis to yield Silodosin.

Procedure:

• Coupling: The synthesized 5-methyl-2-heptanamine (or a chiral version thereof) is coupled with a suitably protected and activated indoline core of Silodosin, such as (R)-1-(3-hydroxypropyl)-5-(oxiran-2-yl)indoline-7-carbonitrile, under appropriate conditions.

• Hydrolysis: The resulting intermediate is then subjected to hydrolysis of the nitrile group to a carboxamide to yield Silodosin.

Note: The synthesis of the chiral indoline core is a complex, multi-step process that is beyond the scope of these application notes. The focus here is on the utility of 3,5-dimethyl-1-hexyn-3-ol for the synthesis of the side-chain component.

Signaling Pathway of Silodosin

Silodosin is a selective antagonist of the α1A-adrenergic receptor. These receptors are predominantly located in the smooth muscle of the prostate, bladder base, bladder neck, and prostatic urethra.

Diagram of Silodosin's Mechanism of Action

Caption: Signaling pathway of the α1A-adrenergic receptor and the antagonistic action of Silodosin.

By blocking the α1A-adrenergic receptors, Silodosin inhibits the binding of norepinephrine, leading to the relaxation of the smooth muscles in the lower urinary tract. This relaxation reduces urethral resistance and relieves the symptoms of BPH.[][5]

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is a cost-effective and versatile starting material with significant potential in the synthesis of pharmaceutical intermediates. The proposed synthetic route to a key intermediate of Silodosin highlights how fundamental organic reactions can be strategically employed to construct complex molecular architectures. The detailed protocols and data provided in these application notes serve as a valuable resource for researchers and scientists engaged in drug discovery and development, facilitating the exploration of novel synthetic pathways and the creation of new chemical entities.

References

• 1. 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl Methanesulfonate | 160969-03-9 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. 5-Methyl-3-hepten-2-one | C8H14O | CID 5364554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 3,5-Dimethyl-1-hexyn-3-ol as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a versatile tertiary propargyl alcohol that serves as a valuable precursor in a variety of organic transformations. Its unique structure, featuring a terminal alkyne and a tertiary alcohol, allows for a range of selective reactions, making it a key building block in the synthesis of complex molecules. This document provides detailed application notes and experimental protocols for several key synthetic transformations of 3,5-dimethyl-1-hexyn-3-ol, including esterification, palladium-catalyzed cross-coupling reactions, and rearrangement reactions. These methods are relevant for the synthesis of fine chemicals, fragrances, agrochemicals, and pharmaceutical intermediates.[1]

Physical and Chemical Properties

Property	Value	Reference
CAS Number	107-54-0	[1]
Molecular Formula	C₈H₁₄O	[1]
Molecular Weight	126.20 g/mol
Boiling Point	150-151 °C	[1]
Density	0.859 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.434	[1]
Appearance	Clear, colorless to yellowish liquid	[2]

Applications in Organic Synthesis

3,5-Dimethyl-1-hexyn-3-ol is a precursor for several important classes of compounds:

• α,β-Unsaturated Ketones: Through rearrangement reactions, it can be converted to α,β-unsaturated ketones, which are key intermediates in many synthetic pathways.[3][4]

• Substituted Alkenes: Palladium-catalyzed cross-coupling reactions allow for the synthesis of substituted alkenes with control over stereochemistry.

• Esters: The tertiary alcohol can be esterified to produce various esters, some of which have applications in the fragrance industry.

• Building Block for Agrochemicals and Pharmaceuticals: It serves as a starting material for the synthesis of complex molecules, including fungicides like tebuconazole.

Key Experiments and Protocols

Esterification with Acetic Anhydride

This protocol describes the synthesis of 3,5-dimethyl-1-hexyn-3-yl acetate, a reaction that can be efficiently carried out in an ionic liquid.

Reaction Scheme:

Caption: Workflow for the esterification of 3,5-dimethyl-1-hexyn-3-ol.

One-Pot Palladium-Catalyzed Hydrostannylation/Stille Cross-Coupling

This protocol outlines the synthesis of 3,5-dimethyl-1-phenyl-1-hexen-3-ol through a one-pot reaction involving hydrostannylation of the alkyne followed by a Stille cross-coupling with an aryl halide.

Reaction Scheme:

Experimental Protocol:

• To a flame-dried flask under an inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a suitable solvent (e.g., THF).

• Add 3,5-dimethyl-1-hexyn-3-ol (1.0 eq).

• Slowly add a solution of tributyltin hydride (Bu₃SnH) (1.1 eq) to the mixture at room temperature.

• Stir the reaction for 1-2 hours to allow for the hydrostannylation to proceed.

• Add the aryl halide (e.g., iodobenzene, 1.2 eq) and a co-catalyst if necessary (e.g., CuI).

• Heat the reaction mixture to reflux and monitor by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of KF.

• Stir the mixture vigorously for 1 hour to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite and wash with diethyl ether.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data (Representative):

Aryl Halide	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Iodobenzene	Pd(PPh₃)₄	THF	65	12	70-85
Bromobenzene	Pd₂(dba)₃ / P(o-tol)₃	Toluene	110	16	60-75

Logical Relationship for Stille Coupling:

Caption: One-pot hydrostannylation/Stille coupling pathway.

Meyer-Schuster and Rupe Rearrangements

Tertiary propargyl alcohols like 3,5-dimethyl-1-hexyn-3-ol can undergo acid-catalyzed rearrangement to form α,β-unsaturated carbonyl compounds. The Meyer-Schuster rearrangement typically yields α,β-unsaturated aldehydes from terminal alkynes, while the competing Rupe rearrangement leads to α,β-unsaturated methyl ketones. [3]The reaction conditions can influence the product distribution.

Reaction Scheme (Rupe Rearrangement):

Experimental Protocol (General for Acid-Catalyzed Rearrangement):

• Dissolve 3,5-dimethyl-1-hexyn-3-ol (1.0 eq) in a suitable solvent (e.g., formic acid, acetic acid, or an inert solvent with a catalytic amount of a strong acid like H₂SO₄ or a Lewis acid).

• Heat the reaction mixture to the desired temperature (can range from room temperature to reflux, depending on the acid catalyst).

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture and neutralize with a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the resulting α,β-unsaturated ketone by distillation or column chromatography.

Quantitative Data (Representative):

Catalyst	Solvent	Temperature (°C)	Time (h)	Major Product	Yield (%)
Formic Acid	Formic Acid	100	4	3,5-Dimethyl-3-hexen-2-one	60-70
H₂SO₄ (cat.)	Acetic Acid	80	6	Mixture of isomers	-
InCl₃	Microwaves	-	0.25	3,5-Dimethyl-3-hexen-2-one	High

Signaling Pathway for Rearrangement:

Caption: Mechanism of the Rupe rearrangement.

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is a readily available and versatile precursor for a range of valuable organic compounds. The protocols provided herein offer a starting point for the synthesis of esters, substituted alkenes, and α,β-unsaturated ketones. The choice of reaction conditions can be tailored to achieve the desired product with high selectivity and yield, making this compound a valuable tool for researchers in various fields of chemistry. Further exploration of its reactivity is likely to uncover even more synthetic applications.

References

• 1. 3,5-DIMETHYL-1-HEXYN-3-OL | 107-54-0 [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 4. The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for palladium-catalyzed cross-coupling reactions utilizing 3,5-dimethyl-1-hexyn-3-ol, a versatile tertiary propargyl alcohol. The methodologies outlined herein are foundational for the synthesis of complex organic molecules, offering pathways to novel scaffolds for pharmaceutical and materials science research.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a valuable building block in organic synthesis due to its terminal alkyne and tertiary alcohol functionalities. Palladium-catalyzed reactions, such as the Stille, Sonogashira, and Heck couplings, enable the formation of new carbon-carbon and carbon-heteroatom bonds at the alkyne terminus, providing access to a diverse range of substituted alkenes and alkynes. These products can serve as key intermediates in the synthesis of biologically active compounds and functional materials.

Featured Palladium-Catalyzed Reactions

This guide focuses on three key palladium-catalyzed transformations involving 3,5-dimethyl-1-hexyn-3-ol:

• One-Pot Hydrostannylation/Stille Cross-Coupling: A highly efficient one-pot procedure for the synthesis of substituted alkenes. This reaction is particularly well-suited for α-trisubstituted alkynes like 3,5-dimethyl-1-hexyn-3-ol, which undergo regioselective hydrostannylation.

• Sonogashira Coupling: A powerful method for the direct coupling of the terminal alkyne with aryl or vinyl halides to form substituted alkynes.

• Heck Coupling: A versatile reaction for the arylation or vinylation of the alkyne, leading to the formation of substituted alkenes.

Data Presentation

The following tables summarize typical reaction parameters for the palladium-catalyzed reactions of 3,5-dimethyl-1-hexyn-3-ol. Please note that optimal conditions may vary depending on the specific substrates and desired products.

Table 1: One-Pot Hydrostannylation/Stille Cross-Coupling of 3,5-Dimethyl-1-hexyn-3-ol

Parameter	Condition
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂
Tin Reagent	Bu₃SnH or in situ generated from Bu₃SnCl/PMHS
Aryl/Vinyl Halide	Iodides, Bromides
Solvent	THF, Toluene
Base	Na₂CO₃ (for catalytic tin protocols)
Temperature	Ambient to reflux, or microwave irradiation
Typical Yield	60-90%

Table 2: Sonogashira Coupling of 3,5-Dimethyl-1-hexyn-3-ol

Parameter	Condition
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂
Copper Co-catalyst	CuI
Aryl/Vinyl Halide	Iodides, Bromides
Solvent	THF, DMF, Et₃N
Base	Et₃N, piperidine, DIPA
Temperature	Ambient to 80 °C
Typical Yield	70-95%

Table 3: Heck Coupling of 3,5-Dimethyl-1-hexyn-3-ol

Parameter	Condition
Palladium Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂
Ligand	PPh₃, P(o-tol)₃
Aryl/Vinyl Halide	Iodides, Bromides, Triflates
Solvent	DMF, NMP, Acetonitrile
Base	Et₃N, K₂CO₃, NaOAc
Temperature	80-120 °C
Typical Yield	50-80%

Experimental Protocols

One-Pot Palladium-Catalyzed Hydrostannylation/Stille Cross-Coupling

This protocol is adapted from the work of Maleczka and co-workers and is optimized for α-trisubstituted alkynes.[1][2]

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Aryl or vinyl halide (e.g., iodobenzene)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Triphenylphosphine (PPh₃)

• Tributyltin chloride (Bu₃SnCl)

• Polymethylhydrosiloxane (PMHS)

• Sodium carbonate (Na₂CO₃)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry, argon-purged flask, add Pd₂(dba)₃ (2 mol%) and PPh₃ (8 mol%).

• Add anhydrous THF, followed by 3,5-dimethyl-1-hexyn-3-ol (1.0 equiv.), the aryl/vinyl halide (1.1 equiv.), and Na₂CO₃ (2.0 equiv.).

• To this mixture, add Bu₃SnCl (1.2 equiv.) and PMHS (2.0 equiv.).

• Stir the reaction mixture at room temperature or heat to reflux until the starting materials are consumed (monitor by TLC or GC-MS).

• Upon completion, cool the reaction to room temperature and quench with an aqueous solution of KF.

• Stir vigorously for 30 minutes, then filter through a pad of celite.

• Extract the aqueous layer with ethyl acetate (B1210297), combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel.

Sonogashira Coupling

This is a general protocol for the Sonogashira coupling of terminal alkynes.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Aryl or vinyl halide (e.g., 4-iodoanisole)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Anhydrous triethylamine (B128534) (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry, argon-purged flask, add the aryl/vinyl halide (1.0 equiv.), Pd(PPh₃)₄ (2-5 mol%), and CuI (5-10 mol%).

• Add anhydrous THF and anhydrous Et₃N.

• To the stirred solution, add 3,5-dimethyl-1-hexyn-3-ol (1.2 equiv.) dropwise.

• Stir the reaction mixture at room temperature or heat to 50-70 °C until completion (monitor by TLC or GC-MS).

• Upon completion, filter the reaction mixture through a short pad of celite, washing with diethyl ether.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Heck Coupling

This is a general protocol for the Heck coupling of terminal alkynes.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Aryl or vinyl halide (e.g., bromobenzene)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Triethylamine (Et₃N)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry, argon-purged flask, add Pd(OAc)₂ (2-5 mol%) and PPh₃ (4-10 mol%).

• Add anhydrous DMF, the aryl/vinyl halide (1.0 equiv.), and Et₃N (2.0 equiv.).

• Add 3,5-dimethyl-1-hexyn-3-ol (1.2 equiv.) to the mixture.

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC or GC-MS).

• Cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Workflow for the one-pot hydrostannylation/Stille coupling.

Caption: Catalytic cycles of the Sonogashira coupling reaction.

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. chemistry.msu.edu [chemistry.msu.edu]

Technical Notes & Optimization

Common impurities in commercial 3,5-Dimethyl-1-hexyn-3-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3,5-Dimethyl-1-hexyn-3-ol.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercial 3,5-Dimethyl-1-hexyn-3-ol?

A1: Commercial grades of 3,5-Dimethyl-1-hexyn-3-ol typically have a purity of greater than 98.0%, as determined by Gas Chromatography (GC). However, the exact purity can vary between suppliers and batches. It is always recommended to consult the Certificate of Analysis (CoA) for a specific lot.

Q2: What are the common types of impurities that could be present in my 3,5-Dimethyl-1-hexyn-3-ol sample?

A2: Impurities in commercial 3,5-Dimethyl-1-hexyn-3-ol can originate from the starting materials, side reactions during synthesis, or degradation of the final product. These can be broadly categorized as:

• Starting Material Residues: Unreacted 4-methyl-2-pentanone (B128772) (also known as methyl isobutyl ketone, MIBK) and residual dissolved acetylene (B1199291).

• Starting Material Impurities: Contaminants from industrial-grade starting materials, such as other ketones or alcohols from the MIBK source, and gases like phosphine, arsine, and hydrogen sulfide (B99878) from the acetylene source.

• Synthesis Byproducts: Products from side reactions, including isomers and related compounds formed during the manufacturing process. A potential byproduct is the product of aldol (B89426) condensation of the starting ketone.

• Degradation Products: Compounds formed by the breakdown of 3,5-Dimethyl-1-hexyn-3-ol, especially under acidic conditions. Tertiary propargyl alcohols can undergo rearrangement reactions.

Q3: My reaction is not proceeding as expected. Could impurities in 3,5-Dimethyl-1-hexyn-3-ol be the cause?

A3: Yes, impurities can significantly impact chemical reactions. For example:

• Nucleophilic Impurities: Residual alcohols or water can quench organometallic reagents or other sensitive reactants.

• Carbonyl Impurities: Unreacted 4-methyl-2-pentanone can compete in reactions involving carbonyl groups.

• Acidic or Basic Impurities: These can neutralize catalysts or reagents, or catalyze undesirable side reactions.

• Rearrangement Products: The presence of α,β-unsaturated ketones or aldehydes, formed via Meyer-Schuster or Rupe rearrangements, can lead to unexpected byproducts in your reaction.

Q4: How can I check the purity of my 3,5-Dimethyl-1-hexyn-3-ol?

A4: The most common method for assessing the purity of 3,5-Dimethyl-1-hexyn-3-ol is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for identifying and quantifying impurities.

Q5: How should I store 3,5-Dimethyl-1-hexyn-3-ol to minimize degradation?

A5: To minimize degradation, 3,5-Dimethyl-1-hexyn-3-ol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as strong acids and oxidizing agents. Storage under an inert atmosphere (e.g., nitrogen or argon) can also help to prevent oxidation.

Troubleshooting Guide

Observed Issue	Potential Cause Related to Impurities	Recommended Action
Inconsistent reaction yields or unexpected byproducts.	Presence of unreacted starting materials (4-methyl-2-pentanone) or synthesis byproducts.	Analyze the starting material by GC-MS to identify and quantify impurities. If significant impurities are detected, consider purifying the 3,5-Dimethyl-1-hexyn-3-ol by distillation or chromatography before use.
Deactivation of a catalyst, especially acid- or base-sensitive catalysts.	Residual acidic or basic impurities from the synthesis process.	Neutralize the 3,5-Dimethyl-1-hexyn-3-ol solution with a gentle wash of a dilute bicarbonate solution (for acidic impurities) or dilute acid (for basic impurities), followed by drying and redistillation.
Formation of an unexpected α,β-unsaturated ketone or aldehyde in the product mixture.	The 3,5-Dimethyl-1-hexyn-3-ol may have undergone a Meyer-Schuster or Rupe rearrangement due to acidic contamination or high temperatures.[1][2]	Check the pH of your starting material. Avoid acidic conditions and high temperatures during your reaction and purification steps if this byproduct is undesirable.
Poor performance in polymerization reactions.	Presence of inhibiting impurities.	Purify the monomer by passing it through a column of activated alumina (B75360) or silica (B1680970) gel to remove polar impurities.

Data Presentation

Table 1: Summary of Potential Impurities in Commercial 3,5-Dimethyl-1-hexyn-3-ol

Impurity Type	Potential Compounds	Typical Source	Analytical Method for Detection
Starting Materials	4-Methyl-2-pentanone, Acetylene	Incomplete reaction	GC-MS, NMR
Starting Material Impurities	Mesityl oxide, 4-Methyl-2-pentanol, Phosphine, Hydrogen sulfide	Industrial grade starting materials	GC-MS, Specific gas detectors
Synthesis Byproducts	Diacetone alcohol, Isomers of the main product	Aldol condensation, Side reactions	GC-MS, HPLC, NMR
Degradation Products	α,β-unsaturated aldehydes or ketones	Meyer-Schuster or Rupe rearrangement[1][2]	GC-MS, NMR, IR (carbonyl stretch)

Experimental Protocols

Protocol 1: Purity Analysis of 3,5-Dimethyl-1-hexyn-3-ol by Gas Chromatography (GC)

Objective: To determine the percentage purity of a commercial sample of 3,5-Dimethyl-1-hexyn-3-ol and identify potential volatile impurities.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Capillary Column: A non-polar or medium-polarity column (e.g., DB-5, HP-5ms, or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

Reagents and Materials:

• 3,5-Dimethyl-1-hexyn-3-ol sample.

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or ethyl acetate).

• Helium or Nitrogen (carrier gas).

• Hydrogen and Air (for FID).

Procedure:

• Sample Preparation: Prepare a dilute solution of the 3,5-Dimethyl-1-hexyn-3-ol sample in the chosen solvent (e.g., 1 µL of sample in 1 mL of solvent).

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis: Inject the prepared sample into the GC. Record the chromatogram.

• Data Interpretation:

  • Identify the main peak corresponding to 3,5-Dimethyl-1-hexyn-3-ol.

  • Identify any impurity peaks. If a GC-MS is used, tentative identification can be made by comparing the mass spectra of the impurity peaks with a spectral library.

  • Calculate the percentage purity by area normalization, assuming that all components have a similar response factor in the FID. The purity is calculated as: (Area of the main peak / Total area of all peaks) x 100%.

Visualizations

Caption: Synthesis pathway and potential impurities.

Caption: Potential degradation pathways.

Caption: Troubleshooting workflow for experiments.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]

Technical Support Center: Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3,5-Dimethyl-1-hexyn-3-ol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3,5-Dimethyl-1-hexyn-3-ol, which is typically prepared via the Grignard reaction of methyl isobutyl ketone with an acetylide.

Issue 1: Low Yield of 3,5-Dimethyl-1-hexyn-3-ol and Recovery of Starting Ketone

• Symptom: The final product contains a significant amount of unreacted methyl isobutyl ketone, and the overall yield of the desired tertiary alcohol is low.

• Probable Cause: A competing side reaction, enolization, is occurring. The Grignard reagent, being a strong base, can deprotonate the α-carbon of the methyl isobutyl ketone to form an enolate. This enolate is unreactive towards nucleophilic addition and will revert to the starting ketone upon aqueous workup.[1][2] Sterically hindered ketones are particularly susceptible to this side reaction.[1][3]

• Troubleshooting Steps:

  • Temperature Control: Perform the reaction at a lower temperature (e.g., -78 °C to 0 °C) to favor the nucleophilic addition over enolization.

  • Order of Addition: Slowly add the ketone to the Grignard reagent solution. This ensures that the Grignard reagent is always in excess, which can help to minimize enolization.

  • Choice of Grignard Reagent: If preparing the acetylide Grignard in situ, use a less sterically hindered alkylmagnesium halide (e.g., ethylmagnesium bromide) to generate the acetylide.

  • Use of Additives: The addition of cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent and suppress enolization.[4]

Issue 2: Formation of a Diol Side Product

• Symptom: In addition to the desired product, a higher molecular weight diol is observed, typically 2,7-Dimethyl-4-octyne-2,7-diol.

• Probable Cause: Acetylene (B1199291) has two acidic protons and can react with two equivalents of a Grignard reagent to form a bis(bromomagnesium)acetylene.[5] This dianion can then react with two molecules of methyl isobutyl ketone to form the diol.

• Troubleshooting Steps:

  • Control Stoichiometry: Use a controlled amount of the Grignard reagent (e.g., ethylmagnesium bromide) when generating the acetylene Grignard reagent in situ to favor the formation of the mono-anion. Bubbling acetylene gas through a solution of the Grignard reagent allows for better control.

  • Solvent Effects: The formation of the bis(bromomagnesium)acetylene is more significant in diethyl ether than in tetrahydrofuran (B95107) (THF).[5] Using THF as the solvent can help to minimize this side reaction.

Issue 3: Formation of a Reduced Product (3,5-Dimethyl-3-hexanol)

• Symptom: The product mixture contains 3,5-Dimethyl-3-hexanol, where the ketone has been reduced to a secondary alcohol instead of undergoing alkynylation.

• Probable Cause: If the Grignard reagent used to generate the acetylide has a β-hydrogen (e.g., ethylmagnesium bromide), it can act as a reducing agent via a six-membered transition state, transferring a hydride to the carbonyl carbon.[1][2]

• Troubleshooting Steps:

  • Choice of Grignard Reagent: While some Grignard reagent is necessary to form the acetylide, using a reagent with no β-hydrogens, such as methylmagnesium bromide, for the initial Grignard formation can mitigate this, though this may not be practical for the acetylide formation itself. The primary control remains favoring the alkynylation reaction.

  • Temperature: Lower reaction temperatures generally disfavor the reduction pathway.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for this synthesis?

A1: Grignard reagents are highly reactive and are strong bases. They will react readily with any protic species, including water.[4] If moisture is present in the glassware or solvents, the Grignard reagent will be quenched, reducing the yield of the desired product. Always ensure that all glassware is oven-dried or flame-dried and that anhydrous solvents are used.

Q2: What is the purpose of adding a crystal of iodine at the beginning of the Grignard reagent formation?

A2: Magnesium metal is often coated with a passivating layer of magnesium oxide, which can prevent it from reacting with the alkyl halide. Iodine acts as an activator by reacting with the magnesium surface to expose fresh, reactive metal.

Q3: Can I use a different ketone for this reaction?

A3: Yes, this reaction is a general method for the synthesis of tertiary propargyl alcohols. However, the extent of side reactions, particularly enolization, will depend on the steric hindrance and the acidity of the α-protons of the ketone used.

Q4: How can I purify the final product?

A4: Purification is typically achieved by distillation under reduced pressure. The boiling point of 3,5-Dimethyl-1-hexyn-3-ol is approximately 150-151 °C at atmospheric pressure.[6] Column chromatography can also be used for smaller scale purifications.

Data Presentation

Parameter	Ideal Conditions	Conditions Favoring Enolization	Conditions Favoring Diol Formation
Reaction Temperature	0 °C	Room Temperature or higher	0 °C to Room Temperature
Major Product	3,5-Dimethyl-1-hexyn-3-ol	Methyl Isobutyl Ketone	3,5-Dimethyl-1-hexyn-3-ol and 2,7-Dimethyl-4-octyne-2,7-diol
Expected Yield	> 80%	< 50%	Variable, with significant diol byproduct
Key Purity Concern	Residual starting materials	High levels of starting ketone	Presence of the diol

Experimental Protocols

Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas inlet adapter. Ensure all glassware is thoroughly dried. The system should be under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: Place magnesium turnings in the flask. Add a small crystal of iodine. In the dropping funnel, place a solution of ethyl bromide in anhydrous THF. Add a small amount of the ethyl bromide solution to the magnesium. If the reaction does not start, gentle warming may be necessary. Once the reaction initiates, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 30 minutes.

• Acetylide Formation: Cool the Grignard solution in an ice bath. Bubble dry acetylene gas through the solution for 1-2 hours.

• Reaction with Ketone: In the dropping funnel, place a solution of methyl isobutyl ketone in anhydrous THF. Add this solution dropwise to the cooled acetylide solution with vigorous stirring.

• Quenching: After the addition is complete, allow the reaction to stir at room temperature for one hour. Then, cool the mixture in an ice bath and slowly add a saturated aqueous solution of ammonium (B1175870) chloride to quench the reaction.

• Workup: Separate the organic layer. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Visualizations

Caption: Main synthetic pathway to 3,5-Dimethyl-1-hexyn-3-ol.

Caption: Competing side reactions: enolization and reduction.

Caption: A troubleshooting workflow for low product yield.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. adichemistry.com [adichemistry.com]
• 3. 2024.sci-hub.ru [2024.sci-hub.ru]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 3,5-Dimethyl-1-hexyn-3-ol 98 107-54-0 [sigmaaldrich.com]

Optimizing reaction conditions for Grignard synthesis of 3,5-Dimethyl-1-hexyn-3-ol

Technical Support Center: Grignard Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting information and optimized protocols for the synthesis of 3,5-Dimethyl-1-hexyn-3-ol via the Grignard reaction.

Frequently Asked Questions (FAQs)

Q1: What is the general principle of this synthesis? The synthesis of 3,5-Dimethyl-1-hexyn-3-ol, a tertiary acetylenic alcohol, is typically achieved through the nucleophilic addition of an ethynyl (B1212043) Grignard reagent (e.g., ethynylmagnesium bromide, HC≡CMgBr) to the carbonyl carbon of 4-methyl-2-pentanone (B128772).[1] The resulting magnesium alkoxide is then protonated during an acidic workup to yield the final product.[2]

Q2: Why is my Grignard reaction failing to initiate? Failure to initiate is one of the most common issues and is almost always due to two factors:

• Presence of Water: Grignard reagents are extremely strong bases and will react with even trace amounts of water from glassware, solvents, or the atmosphere.[3] All glassware must be rigorously flame-dried or oven-dried under vacuum and cooled under an inert atmosphere (Nitrogen or Argon). Solvents must be anhydrous.[4]

• Inactive Magnesium Surface: Magnesium turnings can develop an oxide layer on their surface, which prevents the reaction.[3] This can be overcome by activating the magnesium, for example, by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the reaction flask.[4][5]

Q3: My reaction started, but the yield is very low. What are the common side reactions? Low yields are often caused by competing side reactions that consume the Grignard reagent or the ketone starting material. The main culprits include:

• Enolization: The Grignard reagent can act as a base and abstract an acidic alpha-proton from the ketone (4-methyl-2-pentanone), forming a magnesium enolate.[5][6] This is particularly problematic with sterically hindered ketones. Upon workup, this simply regenerates the starting ketone.[6]

• Wurtz Coupling: The Grignard reagent can couple with any unreacted alkyl halide used in its formation, leading to hydrocarbon byproducts.[5]

• Reduction: If the Grignard reagent has a hydrogen atom on its β-carbon, it can reduce the ketone to a secondary alcohol via a six-membered transition state.[6] While less common with ethynylmagnesium bromide, this can be a factor if using other Grignard reagents to generate the acetylide in situ.

Q4: What is the optimal temperature for the reaction? To minimize side reactions, particularly enolization, the addition of the ketone to the Grignard reagent should be performed at a low temperature, typically 0 °C using an ice bath.[5] This helps control the exothermic nature of the reaction. After the addition is complete, the reaction is often allowed to warm to room temperature to ensure it goes to completion.[5]

Q5: Which solvent is recommended, Diethyl Ether or THF? Both anhydrous diethyl ether and tetrahydrofuran (B95107) (THF) are common solvents for Grignard reactions. However, THF is often preferred as it is a better Lewis base and can more effectively solvate and stabilize the Grignard reagent, which can lead to higher yields and reactivity.[4]

Q6: Why is a saturated ammonium (B1175870) chloride solution used for the workup? A saturated aqueous solution of ammonium chloride (NH₄Cl) is a mild acid, which is ideal for quenching the reaction and protonating the magnesium alkoxide intermediate to form the desired alcohol.[5][7] Using strong acids like HCl can sometimes lead to side reactions with the tertiary alcohol product, such as dehydration.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Solution
Reaction does not start (no bubbling, no cloudiness)	1. Wet glassware or solvent. 2. Inactive magnesium surface.	1. Ensure all glassware is flame-dried under vacuum and all reagents are strictly anhydrous.[4] 2. Activate magnesium with a crystal of iodine or 1,2-dibromoethane.[5]
Low yield of tertiary alcohol	1. Enolization of the ketone by the Grignard reagent.[8] 2. Grignard reagent was quenched by moisture or CO₂. 3. Wurtz coupling side reaction.[5]	1. Add the ketone solution dropwise to the Grignard reagent at 0 °C to minimize enolization.[5] 2. Maintain a positive pressure of inert gas (N₂ or Ar) throughout the reaction. 3. Add the alkyl halide slowly during Grignard formation to avoid high local concentrations.
Starting ketone recovered after reaction	The primary cause is enolization . The Grignard reagent acted as a base instead of a nucleophile.[6]	Lower the reaction temperature during ketone addition significantly (e.g., to 0 °C or lower). Consider using a less hindered Grignard reagent if applicable or adding a catalyst like ZnCl₂.[9]
Product is contaminated with a high-boiling byproduct	This is likely due to Wurtz coupling of the alkyl halide used to prepare the Grignard reagent.	Ensure slow, controlled addition of the halide to a vigorously stirred suspension of magnesium.[5] Purify the final product via vacuum distillation or column chromatography.[10]
Reaction mixture becomes a thick, un-stirrable sludge	Formation of magnesium salts and alkoxide product.	This is somewhat normal. Ensure you are using a sufficient volume of solvent. Use a mechanical stirrer for larger-scale reactions. The sludge should dissolve during the aqueous workup.

Optimizing Reaction Conditions

The following table summarizes how key parameters can be adjusted to optimize the yield of 3,5-Dimethyl-1-hexyn-3-ol and minimize common side products.

Parameter	Standard Condition	Optimized Condition	Rationale
Temperature	Room Temperature	0 °C (during ketone addition)	Reduces the rate of side reactions, especially enolization which is favored at higher temperatures.[5]
Solvent	Diethyl Ether	Anhydrous THF	THF provides better stabilization of the Grignard reagent, potentially increasing reactivity and yield.[4]
Addition of Ketone	Quick Addition	Slow, dropwise addition	Maintains a low concentration of the ketone, which minimizes side reactions and helps control the reaction's exothermicity.
Workup Reagent	Water or Dilute Strong Acid	Saturated aq. NH₄Cl	Provides a mild acidic quench to protonate the alkoxide without causing dehydration of the sensitive tertiary alcohol product.[7][11]
Magnesium Activation	None	Add a crystal of I₂	Exposes a fresh magnesium surface to initiate the reaction reliably, especially with older magnesium turnings.[4]

Detailed Experimental Protocol

This protocol describes the synthesis via the addition of ethynylmagnesium bromide to 4-methyl-2-pentanone.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Acetylene (B1199291) gas (passed through a drying agent)

• 4-methyl-2-pentanone (distilled and dried)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Iodine (one small crystal)

Procedure:

• Apparatus Setup: Assemble a three-necked, round-bottomed flask, flame-dried under vacuum and equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, a pressure-equalizing dropping funnel, and a gas inlet tube. Maintain a positive pressure of dry nitrogen throughout the experiment.

• Preparation of Ethylmagnesium Bromide: Place magnesium turnings in the flask. Add a small crystal of iodine. Add a small volume of anhydrous THF, followed by a few drops of ethyl bromide from the dropping funnel to initiate the reaction. Once initiated (indicated by bubbling and disappearance of the iodine color), add the remaining ethyl bromide solution in THF dropwise at a rate that maintains a gentle reflux. After addition is complete, stir for an additional 30 minutes.

• Formation of Ethynylmagnesium Bromide: Cool the freshly prepared Grignard solution in an ice bath. Bubble dry acetylene gas through the solution via the gas inlet tube for 1-2 hours. The formation of the acetylide is an acid-base reaction, evolving ethane (B1197151) gas.

• Reaction with Ketone: While keeping the reaction at 0 °C, add a solution of 4-methyl-2-pentanone in anhydrous THF dropwise from the addition funnel over 30-60 minutes with vigorous stirring.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Workup: Cool the flask back to 0 °C in an ice bath. Slowly and carefully add saturated aqueous NH₄Cl solution to quench the reaction and dissolve the precipitated magnesium salts.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the solution and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by vacuum distillation.

Visualizations

Caption: Experimental workflow for the Grignard synthesis of 3,5-Dimethyl-1-hexyn-3-ol.

Caption: Troubleshooting flowchart for common Grignard synthesis issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Degradation of 3,5-Dimethyl-1-hexyn-3-ol under Acidic Conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3,5-Dimethyl-1-hexyn-3-ol under acidic conditions.

Introduction

3,5-Dimethyl-1-hexyn-3-ol is a tertiary propargyl alcohol that undergoes characteristic rearrangements in the presence of acid. These transformations, primarily the Meyer-Schuster and Rupe rearrangements, can lead to the formation of various α,β-unsaturated carbonyl compounds. Understanding and controlling these degradation pathways is crucial for synthetic applications and stability studies. This guide addresses common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3,5-Dimethyl-1-hexyn-3-ol in acidic media?

Under acidic conditions, 3,5-Dimethyl-1-hexyn-3-ol primarily undergoes two competing rearrangement reactions[1]:

• Meyer-Schuster Rearrangement: This pathway involves a 1,3-hydroxyl shift, leading to the formation of an enal or enone. For a terminal alkyne like 3,5-Dimethyl-1-hexyn-3-ol, this would be expected to yield an α,β-unsaturated aldehyde.

• Rupe Rearrangement: This pathway is common for tertiary propargyl alcohols and results in the formation of an α,β-unsaturated methyl ketone via an enyne intermediate[1].

Q2: What are the expected major products from the acid-catalyzed degradation of 3,5-Dimethyl-1-hexyn-3-ol?

The two primary products expected are:

• From Meyer-Schuster Rearrangement: 3,5-Dimethyl-2-hexenal.

• From Rupe Rearrangement: 4,6-Dimethyl-3-hepten-2-one.

The ratio of these products can be influenced by reaction conditions such as the strength of the acid and the solvent used[1].

Q3: How can I monitor the progress of the degradation reaction?

The reaction progress can be effectively monitored by:

• Thin Layer Chromatography (TLC): To observe the disappearance of the starting material and the appearance of new, typically more polar, product spots.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the starting material and the degradation products in the reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To analyze aliquots of the reaction mixture to determine the ratio of starting material to products and to identify the structures of the products formed.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no conversion of starting material	1. Insufficient acid strength or concentration. 2. Low reaction temperature. 3. Inappropriate solvent.	1. Use a stronger acid (e.g., concentrated sulfuric acid, p-toluenesulfonic acid) or increase the catalyst loading. 2. Increase the reaction temperature. Monitoring by TLC or GC is recommended to avoid charring. 3. Ensure the solvent is appropriate for the reaction. Protic solvents can participate in the reaction, while aprotic solvents may be preferred for cleaner conversions.
Formation of multiple unexpected byproducts (charring)	1. Acid concentration is too high. 2. Reaction temperature is too high. 3. Prolonged reaction time.	1. Decrease the concentration of the acid catalyst. 2. Lower the reaction temperature and monitor the reaction closely. 3. Stop the reaction as soon as the starting material is consumed (as determined by TLC or GC).
Poor selectivity between Meyer-Schuster and Rupe products	The reaction conditions favor a mixture of pathways.	1. Vary the acid catalyst. Lewis acids (e.g., InCl₃) have been shown to favor the Meyer-Schuster rearrangement under milder conditions[1]. 2. Adjust the reaction temperature and solvent to empirically determine optimal conditions for the desired product.
Difficulty in isolating and purifying the desired product	1. Products may be volatile or unstable under purification conditions. 2. Similar polarities of the products and byproducts.	1. Use gentle purification techniques such as vacuum distillation at a low temperature or column chromatography on silica (B1680970) gel with a carefully selected eluent system. 2. For column chromatography, try a gradient elution to improve separation. Derivatization of the carbonyl products might also facilitate separation.

Experimental Protocols

General Protocol for Acid-Catalyzed Degradation of 3,5-Dimethyl-1-hexyn-3-ol

This protocol is a general guideline and may require optimization.

Materials:

• 3,5-Dimethyl-1-hexyn-3-ol

• Acid catalyst (e.g., concentrated Sulfuric Acid, p-Toluenesulfonic acid)

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, condenser, and heating mantle/oil bath.

Procedure:

• To a solution of 3,5-Dimethyl-1-hexyn-3-ol (1.0 eq) in the chosen anhydrous solvent (e.g., 0.5 M solution), add the acid catalyst (e.g., 0.1 eq of p-TsOH).

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by slowly adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent (e.g., 3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography.

Analytical Methods

• GC-MS: A non-polar column (e.g., DB-5) is suitable for separating the starting material and the less polar rearrangement products.

• ¹H and ¹³C NMR: Spectra should be acquired in a deuterated solvent (e.g., CDCl₃) to confirm the structure of the products.

Data Presentation

Compound	Structure	Expected ¹H NMR Chemical Shifts (ppm, CDCl₃)	Expected ¹³C NMR Chemical Shifts (ppm, CDCl₃)
3,5-Dimethyl-1-hexyn-3-ol		~0.9 (d, 6H), ~1.4 (s, 3H), ~1.6 (m, 1H), ~1.7 (d, 2H), ~2.4 (s, 1H), ~2.5 (s, 1H, OH)	~23.0, ~24.5, ~29.0, ~49.0, ~68.0, ~72.0, ~86.0
3,5-Dimethyl-2-hexenal (Meyer-Schuster Product)		~0.9 (d, 6H), ~1.9 (m, 1H), ~2.1 (s, 3H), ~2.2 (d, 2H), ~5.9 (d, 1H), ~9.4 (s, 1H)	~22.5, ~27.0, ~30.0, ~45.0, ~130.0, ~160.0, ~195.0
4,6-Dimethyl-3-hepten-2-one (Rupe Product)		~1.0 (d, 6H), ~2.1 (s, 3H), ~2.2 (s, 3H), ~2.4 (m, 1H), ~2.6 (d, 2H), ~6.0 (s, 1H)	~22.0, ~25.0, ~28.0, ~32.0, ~48.0, ~125.0, ~155.0, ~200.0

Note: The chemical shifts are approximate and can vary depending on the specific experimental conditions.

Visualizations

Caption: Degradation pathways of 3,5-Dimethyl-1-hexyn-3-ol.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]

Issues with 3,5-Dimethyl-1-hexyn-3-ol in platinum-cured silicone systems

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with platinum-cured silicone systems, specifically addressing issues related to the use of 3,5-Dimethyl-1-hexyn-3-ol as a cure inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is 3,5-Dimethyl-1-hexyn-3-ol and what is its primary function in a platinum-cured silicone system?

A1: 3,5-Dimethyl-1-hexyn-3-ol is an acetylenic alcohol that functions as a cure inhibitor in two-part, platinum-cured silicone systems.[1] Its primary purpose is to delay the cross-linking reaction at room temperature, thereby extending the working time (pot life) of the mixed silicone elastomer.[2] This allows for proper mixing, degassing, and application of the silicone before it begins to solidify. The inhibitory effect is overcome by the application of heat, which allows the curing process to proceed at a controlled rate.

Q2: How does 3,5-Dimethyl-1-hexyn-3-ol inhibit the platinum catalyst?

A2: 3,5-Dimethyl-1-hexyn-3-ol, like other acetylenic alcohols, inhibits the platinum catalyst by forming a temporary, relatively stable complex with the platinum atoms. This complex effectively "ties up" the catalyst, preventing it from facilitating the hydrosilylation reaction between the vinyl-functional silicone polymer and the hydride-functional crosslinker at ambient temperatures.[3] Upon heating, this complex becomes unstable and breaks down, releasing the active platinum catalyst to initiate the curing process.

Q3: What are the common signs of improper inhibition in my experiment?

A3: Improper inhibition can manifest in several ways:

• Cure Inhibition: The silicone fails to cure completely, remaining tacky, gummy, or liquid, even after the recommended curing time and temperature. This can occur at the surface in contact with a contaminating material or throughout the bulk of the silicone.[4]

• Premature Curing: The silicone begins to gel and solidify too quickly, significantly reducing the working time. This indicates an insufficient amount of inhibitor or that the inhibitor has become ineffective.

• Inconsistent Curing: Some parts of the silicone cure properly while others remain uncured, leading to a non-uniform final product. This can be due to poor mixing of the inhibitor or localized contamination.

Q4: Can 3,5-Dimethyl-1-hexyn-3-ol be a source of extractables and leachables in the final cured silicone product?

A4: Yes, unreacted 3,5-Dimethyl-1-hexyn-3-ol and its reaction byproducts have the potential to be extractable and leachable compounds. In applications within drug development and medical devices, it is crucial to perform extraction studies to quantify the levels of any leachable substances from the cured silicone to ensure the safety and efficacy of the final product. Post-curing the silicone at an elevated temperature can help to drive off volatile residuals and reduce the levels of extractables.

Troubleshooting Guide

Issue 1: Complete or Partial Cure Inhibition (Tacky or Uncured Silicone)

This is the most common issue and is often referred to as "poisoning" the catalyst.

Possible Causes:

• Contamination: The platinum catalyst is extremely sensitive and can be deactivated by a wide range of substances. Common culprits include sulfur compounds, amines, tin compounds, and certain rubbers and plastics.

• Incorrect Mixing Ratios: An off-ratio mix of Part A and Part B can lead to an imbalance in the catalyst, crosslinker, and inhibitor concentrations.

• Inadequate Mixing: If the components are not thoroughly mixed, the inhibitor may be concentrated in some areas, leading to localized under-curing.

• Low Curing Temperature: The temperature may be insufficient to overcome the inhibitory effect of the 3,5-Dimethyl-1-hexyn-3-ol.

Troubleshooting Workflow:

References

• 1. data.epo.org [data.epo.org]
• 2. dgunionchem.com [dgunionchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]

Technical Support Center: Enhancing the Efficacy of 3,5-Dimethyl-1-hexyn-3-ol as a Corrosion Inhibitor

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of 3,5-Dimethyl-1-hexyn-3-ol as a corrosion inhibitor. The information is presented in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism by which 3,5-Dimethyl-1-hexyn-3-ol inhibits corrosion?

A1: 3,5-Dimethyl-1-hexyn-3-ol, an acetylenic alcohol, primarily functions as a corrosion inhibitor through a film-forming mechanism. The process is believed to involve the initial adsorption of the molecule onto the metal surface, followed by the formation of a protective polymeric layer.[1][2] This layer acts as a physical barrier, isolating the metal from the corrosive environment. The triple bond in the acetylenic alcohol is crucial for this process.[1]

Q2: How can the corrosion inhibition efficiency of 3,5-Dimethyl-1-hexyn-3-ol be improved?

A2: The effectiveness of 3,5-Dimethyl-1-hexyn-3-ol can be enhanced through two primary strategies:

• Molecular Modification: Altering the chemical structure of the inhibitor can significantly boost its performance. For acetylenic alcohols, increasing the length of the alkyl chain can lead to the formation of a thicker protective layer, thereby improving inhibition.[1]

• Synergistic Formulations: Combining 3,5-Dimethyl-1-hexyn-3-ol with other compounds can lead to a synergistic effect, where the combined inhibition is greater than the sum of the individual components. Nitrogen-containing compounds, such as amines, are known to exhibit synergistic effects with acetylenic alcohols.[3] This is often attributed to the formation of a more stable and dense protective film.

Q3: What are the critical experimental parameters to control when evaluating the performance of 3,5-Dimethyl-1-hexyn-3-ol?

A3: To ensure reliable and reproducible results, the following parameters must be carefully controlled:

• Inhibitor Concentration: There is a critical concentration below which the inhibitor may not be effective. Under-dosing is a common reason for inhibitor failure.

• Temperature: Temperature can affect the rate of corrosion, the stability of the inhibitor, and the properties of the protective film.

• Pressure: In systems operating under pressure, this parameter must be controlled as it can influence corrosion rates and inhibitor performance.

• Corrosive Environment Composition: The type and concentration of corrosive species (e.g., acids, dissolved gases) will significantly impact the corrosion process.

• Metal Surface Preparation: The initial state of the metal surface must be consistent for all experiments. Proper cleaning and polishing are essential.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible corrosion inhibition results.

Potential Cause	Troubleshooting Step
Inconsistent Metal Surface Preparation	Standardize the polishing and cleaning procedure for the metal coupons or electrodes. Ensure all surfaces are treated identically before each experiment.
Contamination of the System	Thoroughly clean all glassware and experimental cells. Use high-purity reagents and solvents.
Inhibitor Solution Instability	Ensure the inhibitor is fully dissolved in the test medium. If solubility is an issue, consider using a co-solvent or dispersant. Prepare fresh solutions for each experiment.
Fluctuations in Experimental Conditions	Tightly control temperature, pressure, and the composition of the corrosive environment throughout the experiment.

Issue 2: Low inhibition efficiency observed.

Potential Cause	Troubleshooting Step
Sub-optimal Inhibitor Concentration	Perform a concentration-dependent study to determine the optimal concentration of 3,5-Dimethyl-1-hexyn-3-ol for your system.
Incompatibility with Other Chemicals	If other additives are present in the system, they may interfere with the inhibitor's function. Test the inhibitor in a simplified system first to establish a baseline.
Degradation of the Inhibitor	Acetylenic alcohols can undergo side reactions in strong acid media, which may produce less effective by-products.[3] Consider the stability of the inhibitor under your specific experimental conditions.
Insufficient Time for Film Formation	The protective polymeric film may take time to form. Conduct time-dependent studies to determine the necessary exposure time for optimal inhibition.[1]

Experimental Protocols

Protocol 1: Weight Loss Method

This is a straightforward and widely used method to determine corrosion rate and inhibitor efficiency.

Methodology:

• Coupon Preparation: Prepare pre-weighed metal coupons with a standardized surface finish.

• Exposure: Immerse the coupons in the corrosive solution with and without the desired concentration of 3,5-Dimethyl-1-hexyn-3-ol for a specific duration.

• Cleaning: After exposure, carefully clean the coupons to remove corrosion products without removing the underlying metal.

• Final Weighing: Dry and re-weigh the coupons.

• Calculation: Calculate the corrosion rate and inhibitor efficiency using the weight loss data.

Protocol 2: Electrochemical Methods

Electrochemical techniques provide faster results and insights into the inhibition mechanism.

Methodology:

• Electrode Preparation: Use a three-electrode setup with a working electrode (the metal being tested), a reference electrode, and a counter electrode. The working electrode surface should be prepared consistently.

• Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP until it reaches a steady state.

• Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements to obtain information about the charge transfer resistance and the properties of the inhibitor film.

• Potentiodynamic Polarization: Conduct potentiodynamic polarization scans to determine corrosion current density and understand the effect of the inhibitor on anodic and cathodic reactions.

Data Presentation

Quantitative data from your experiments should be organized for clear comparison. Below is a template table you can use to record your findings.

Table 1: Example Data Summary for Corrosion Inhibition Efficiency

Inhibitor System	Concentration (M)	Temperature (°C)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank (No Inhibitor)	-	25	Record Value	-
3,5-Dimethyl-1-hexyn-3-ol	1 x 10⁻⁴	25	Record Value	Calculate Value
3,5-Dimethyl-1-hexyn-3-ol	1 x 10⁻³	25	Record Value	Calculate Value
3,5-Dimethyl-1-hexyn-3-ol + Synergist X	(Specify)	25	Record Value	Calculate Value

Mandatory Visualizations

Caption: Proposed mechanism of corrosion inhibition by 3,5-Dimethyl-1-hexyn-3-ol.

Caption: A generalized workflow for evaluating the performance of a corrosion inhibitor.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. content.ampp.org [content.ampp.org]

Preventing peroxide formation in 3,5-Dimethyl-1-hexyn-3-ol samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling of 3,5-Dimethyl-1-hexyn-3-ol, with a specific focus on preventing, detecting, and managing peroxide formation.

Frequently Asked Questions (FAQs)

Q1: Is 3,5-Dimethyl-1-hexyn-3-ol considered a peroxide-forming chemical?

While 3,5-Dimethyl-1-hexyn-3-ol is not explicitly categorized in the common lists of severe peroxide-forming chemicals, its molecular structure—containing a tertiary alcohol adjacent to a terminal alkyne—warrants caution. Autoxidation, the process leading to peroxide formation, can be initiated at sites with abstractable hydrogen atoms. Although tertiary alcohols are generally resistant to oxidation, the presence of the triple bond and tertiary carbons could potentially increase susceptibility under certain conditions. Therefore, it is prudent to treat 3,5-Dimethyl-1-hexyn-3-ol as a potential peroxide-former, likely falling into a lower risk category (such as Class B or D), and take appropriate safety precautions.

Q2: What are the primary risks associated with peroxide formation in 3,5-Dimethyl-1-hexyn-3-ol?

The principal hazard of peroxide formation is the potential for explosion. Organic peroxides are often sensitive to shock, heat, friction, or light and can detonate violently.[1] If peroxides are present in a sample of 3,5-Dimethyl-1-hexyn-3-ol, processes that concentrate the material, such as distillation or evaporation, can lead to a dangerous accumulation of explosive peroxides.

Q3: How can I prevent peroxide formation in my 3,5-Dimethyl-1-hexyn-3-ol samples?

To minimize the risk of peroxide formation, the following storage and handling procedures are recommended:

• Purchase Appropriate Quantities: Only purchase amounts of 3,5-Dimethyl-1-hexyn-3-ol that can be reasonably consumed within a short timeframe.[2]

• Inert Atmosphere: Store the chemical under an inert atmosphere, such as nitrogen or argon, to exclude oxygen.

• Proper Storage Containers: Keep the compound in a tightly sealed, opaque, airtight container to protect it from light and air.[2]

• Controlled Environment: Store the container in a cool, dark, and well-ventilated area, away from heat sources and incompatible materials like strong oxidizing agents.

• Inhibitors: For long-term storage, consider adding a suitable inhibitor, such as butylated hydroxytoluene (BHT), if it does not interfere with your experimental work. It's important to note that inhibitors are consumed over time.[3]

• Labeling: Clearly label the container with the date of receipt and the date it was first opened. This is crucial for tracking the age of the chemical.[2]

Q4: How often should I test my 3,5-Dimethyl-1-hexyn-3-ol samples for peroxides?

For opened containers of 3,5-Dimethyl-1-hexyn-3-ol, it is recommended to test for peroxides every 3-6 months. Testing should always be performed before any concentration steps, such as distillation or solvent evaporation. Unopened containers should ideally be used within 12 months of receipt.

Q5: What should I do if I find crystals in my 3,5-Dimethyl-1-hexyn-3-ol container?

If you observe any crystal formation, discoloration, or the presence of a precipitate in the container, do not attempt to open or move it.[2] These could be signs of dangerous levels of peroxide formation, and the friction from opening the cap could trigger an explosion. In such a situation, immediately contact your institution's Environmental Health & Safety (EHS) department for guidance on safe disposal.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected or violent reaction during heating or distillation.	Presence of peroxides in the 3,5-Dimethyl-1-hexyn-3-ol sample.	IMMEDIATELY stop the procedure, cool the reaction, and evacuate the area. Contact your EHS department. In the future, always test for peroxides before heating or distilling.
Positive peroxide test in a recently opened bottle.	The sample may have been stored improperly before being opened, or it may be an older stock.	If the peroxide level is low (< 25 ppm), the material can likely be used with caution for non-concentration procedures. For higher levels, consider peroxide removal or disposal.
Inconsistent results in experiments using 3,5-Dimethyl-1-hexyn-3-ol.	Peroxide contamination can sometimes interfere with chemical reactions.	Test the sample for peroxides. If present, remove them using the appropriate protocol before proceeding with your experiment.

Quantitative Data Summary

Peroxide Concentration	Risk Level	Recommended Action
< 25 ppm	Safe for general use	Proceed with experiment.
25 - 100 ppm	Moderate risk	Not recommended for distillation or concentration.[1] Use with caution.
> 100 ppm	High risk	DANGEROUS. Avoid handling. Contact EHS for immediate disposal.[1]

Experimental Protocols

Protocol 1: Peroxide Testing with Commercial Test Strips (e.g., Quantofix®)

This method is rapid and provides a semi-quantitative measure of peroxide concentration.

Materials:

• Commercial peroxide test strips (e.g., Quantofix® Peroxide 100)

• Sample of 3,5-Dimethyl-1-hexyn-3-ol

• Deionized water

Procedure:

• Dip the test strip into the 3,5-Dimethyl-1-hexyn-3-ol sample for 1 second.

• Shake off any excess liquid.

• Allow the solvent to evaporate from the test strip.

• After the solvent has evaporated, add one drop of deionized water to the test pad.

• Wait for the time specified in the manufacturer's instructions (typically 15-30 seconds) for the color to develop.

• Compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration.

• Record the date and the test result on the container.

Protocol 2: Peroxide Testing with Potassium Iodide (KI)

This is a classic qualitative or semi-quantitative method for peroxide detection.

Materials:

• Sample of 3,5-Dimethyl-1-hexyn-3-ol

• Glacial acetic acid

• Potassium iodide (KI) or sodium iodide (NaI) crystals

• Starch solution (optional, for increased sensitivity)

• Two test tubes

Procedure:

• Add 1 mL of your 3,5-Dimethyl-1-hexyn-3-ol sample to a clean, dry test tube.

• In a separate test tube, prepare the test solution by adding approximately 0.1 g of KI or NaI crystals to 1 mL of glacial acetic acid and mix until dissolved.

• Add the test solution to the test tube containing your sample and mix.

• A pale yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

• For a more sensitive test, add a few drops of a freshly prepared starch solution. A blue-black color indicates the presence of peroxides.

• A blank determination with a peroxide-free solvent is recommended to account for any color from the reagents themselves.

Protocol 3: Removal of Peroxides with Ferrous Sulfate (B86663)

This protocol is for reducing low levels of peroxides.

Materials:

• Peroxide-containing 3,5-Dimethyl-1-hexyn-3-ol

• Ferrous sulfate (FeSO₄·7H₂O)

• Deionized water

• Separatory funnel

Procedure:

• Prepare a fresh solution of 60 g of ferrous sulfate in 110 mL of deionized water.

• In a separatory funnel, shake the peroxide-containing 3,5-Dimethyl-1-hexyn-3-ol with an equal volume of the ferrous sulfate solution.

• Separate the layers.

• Wash the organic layer with water to remove any residual iron salts.

• Dry the 3,5-Dimethyl-1-hexyn-3-ol over an appropriate drying agent (e.g., anhydrous magnesium sulfate).

• Re-test the sample for peroxides to ensure their removal before use.

Visualizations

References

• 1. app.bmh.manchester.ac.uk [app.bmh.manchester.ac.uk]
• 2. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 3. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Troubleshooting unexpected NMR shifts in 3,5-Dimethyl-1-hexyn-3-ol

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals encountering unexpected Nuclear Magnetic Resonance (NMR) shifts during the analysis of 3,5-Dimethyl-1-hexyn-3-ol.

Frequently Asked Questions (FAQs)

Q1: What are the typical ¹H and ¹³C NMR chemical shifts for 3,5-Dimethyl-1-hexyn-3-ol?

A1: The expected chemical shifts can vary slightly based on the solvent, concentration, and temperature. Below is a summary of approximate and reported values.

Table 1: Predicted and Reported ¹H NMR Chemical Shifts for 3,5-Dimethyl-1-hexyn-3-ol

Protons	Multiplicity	Approximate Chemical Shift (ppm)
H-1 (Acetylenic H)	Singlet	~2.4 ppm
H-4 (CH₂)	Multiplet	~1.6 ppm
H-5 (CH)	Multiplet	~1.9 ppm
H-6, H-7 (CH(CH ₃)₂)	Doublet	~0.95 ppm
H-8 (C(OH)CH ₃)	Singlet	~1.45 ppm
Hydroxyl (OH)	Broad Singlet	Highly variable (1.5 - 5.0+ ppm)[1]

Table 2: Predicted and Reported ¹³C NMR Chemical Shifts for 3,5-Dimethyl-1-hexyn-3-ol

Carbon	Approximate Chemical Shift (ppm)
C-1 (≡C H)	~72 ppm
C-2 (-C ≡)	~88 ppm
C-3 (-C (OH)-)	~68 ppm
C-4 (-C H₂-)	~52 ppm
C-5 (-C H-)	~25 ppm
C-6, C-7 (-CH(C H₃)₂)	~24 ppm
C-8 (C(OH)C H₃)	~31 ppm

Note: Data is compiled from typical values for similar functional groups and available spectral data.[2][3][4][5] Actual shifts may vary.

Q2: Why is my hydroxyl (-OH) proton shift significantly different from the expected value?

A2: The chemical shift of a hydroxyl proton is exceptionally sensitive to its environment.[6] Several factors can cause it to shift, broaden, or even disappear:

• Concentration: At higher concentrations, intermolecular hydrogen bonding increases, which deshields the proton and shifts it downfield (to a higher ppm value).[7][8] In very dilute samples, the shift is more upfield (lower ppm).[7]

• Solvent: The choice of NMR solvent has a dramatic effect.[9] Solvents that are hydrogen bond acceptors (like DMSO-d₆ or acetone-d₆) will lead to a significant downfield shift and sharper signals compared to non-polar solvents like CDCl₃ or benzene-d₆.[10][11]

• Temperature: As temperature increases, hydrogen bonding is disrupted, causing the hydroxyl peak to shift upfield.[12][13]

• Presence of Water or Acid/Base Impurities: Trace amounts of water, acid, or base can catalyze rapid proton exchange between alcohol molecules and with water.[14][15] This leads to a single, averaged peak whose position depends on the relative amounts of the exchanging species.

Q3: My hydroxyl peak is very broad or seems to be missing entirely. What is the cause?

A3: This is a common observation for alcohol protons and is typically due to moderate to rapid chemical exchange.[10][15] When the rate of exchange of the hydroxyl proton with other active protons (from other alcohol molecules, water, or acidic impurities) is on the same timescale as the NMR experiment, the signal becomes broad.[15] In some cases, the peak can become so broad that it is indistinguishable from the baseline.[10] Using a deuterated solvent that can exchange with the proton, such as D₂O or MeOD, will cause the peak to diminish or disappear entirely.[10]

Q4: How can I definitively identify the hydroxyl (-OH) peak in my spectrum?

A4: The most reliable method is the "D₂O shake" experiment.[9][16][17] By adding a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shaking it, and re-acquiring the spectrum, the hydroxyl proton will exchange with deuterium. Since deuterium is not observed in a standard ¹H NMR spectrum, the -OH peak will disappear or significantly decrease in intensity.[14][16]

Troubleshooting Guide for Unexpected Shifts

Issue 1: The hydroxyl (-OH) proton has shifted significantly.

This is the most common issue. The following workflow can help identify the cause.

Caption: Troubleshooting workflow for an unexpected hydroxyl proton shift.

Issue 2: Shifts observed in aliphatic or acetylenic protons.

While more stable than the hydroxyl proton, the shifts of carbon-bound protons can also be affected by environmental factors.

Caption: Relationship between causes and observed shifts in non-hydroxyl protons.

• Solvent Effects: Aromatic solvents like benzene-d₆ can cause significant shifts compared to CDCl₃ due to anisotropic effects (ring currents).[12][17] Protons located above the face of the aromatic ring will be shielded (shifted upfield), while those on the edge will be deshielded (shifted downfield).

• Intramolecular Hydrogen Bonding: The hydroxyl group can form a weak intramolecular hydrogen bond with the electron cloud of the alkyne (an OH-π interaction).[18] This can deshield the acetylenic proton, causing a downfield shift.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening.[12]

Issue 3: All peaks are broad and poorly resolved.

If the entire spectrum shows poor resolution, the issue is likely instrumental or related to sample preparation.

• Poor Shimming: The magnetic field is not homogeneous. The instrument needs to be re-shimmed.[17]

• Sample Inhomogeneity: The compound may not be fully dissolved, or solids may be suspended in the NMR tube. Ensure complete dissolution, filtering if necessary.[17]

• High Concentration: Overly concentrated samples can lead to increased viscosity and peak broadening. Diluting the sample may improve resolution.[17]

Key Experimental Protocols

Protocol 1: D₂O Shake for Hydroxyl Proton Identification

Objective: To confirm the identity of the -OH proton signal.

Methodology:

• Acquire a standard ¹H NMR spectrum of your 3,5-Dimethyl-1-hexyn-3-ol sample in a suitable solvent (e.g., CDCl₃ or Acetone-d₆).

• Remove the NMR tube from the spectrometer.

• Add one to two drops of deuterium oxide (D₂O) to the tube.

• Cap the tube securely and shake it vigorously for 20-30 seconds to ensure thorough mixing and facilitate proton-deuterium exchange.[17]

• Allow any emulsion to settle for a few minutes.

• Re-insert the sample into the spectrometer and acquire a second ¹H NMR spectrum using the same parameters.

• Analysis: Compare the two spectra. The peak corresponding to the hydroxyl proton will have disappeared or its integral will be significantly reduced in the second spectrum.[16]

Protocol 2: Standard Sample Preparation for NMR Analysis

Objective: To prepare a high-quality NMR sample, minimizing impurities that can cause unexpected shifts.

Methodology:

• Glassware Cleaning: Use a clean, dry NMR tube. Rinse the tube with the deuterated solvent you intend to use before preparing the sample to remove residues like water or acetone.[19] Oven-drying tubes is effective, but allow them to cool in a desiccator to prevent atmospheric moisture contamination.[17]

• Sample Weighing: Accurately weigh approximately 5-10 mg of 3,5-Dimethyl-1-hexyn-3-ol directly into the NMR tube or into a small, clean vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) using a clean pipette or syringe. Using solvents from a freshly opened ampule or a container stored under an inert atmosphere is recommended to minimize water content.[11]

• Dissolution: Cap the tube and gently invert or vortex it until the sample is completely dissolved. Visually inspect for any undissolved particulates.

• Transfer (if applicable): If the sample was dissolved in a vial, transfer the solution to the NMR tube using a pipette equipped with a small cotton or glass wool plug to filter out any suspended impurities.

• Analysis: Insert the tube into the spectrometer, allow it to equilibrate to the probe temperature, and proceed with instrument tuning (locking and shimming) before data acquisition.

References

• 1. Alcohols | OpenOChem Learn [learn.openochem.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3,5-DIMETHYL-1-HEXYN-3-OL(107-54-0) 13C NMR spectrum [chemicalbook.com]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. echemi.com [echemi.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. ucl.ac.uk [ucl.ac.uk]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. organic chemistry - Alcohol irregularities in Hydrogen NMR - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Troubleshooting [chem.rochester.edu]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 3,5-Dimethyl-1-hexyn-3-ol from a laboratory setting to a pilot plant. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing 3,5-Dimethyl-1-hexyn-3-ol?

The most prevalent laboratory synthesis of 3,5-Dimethyl-1-hexyn-3-ol involves the Grignard reaction.[1][2][3][4][5] This method utilizes an ethynylmagnesium halide (e.g., ethynylmagnesium bromide) as the Grignard reagent, which is reacted with methyl isobutyl ketone (4-methyl-2-pentanone). The reaction is typically performed in an anhydrous ether solvent, such as tetrahydrofuran (B95107) (THF) or diethyl ether.[3]

Q2: What are the primary challenges when scaling this synthesis from the lab to a pilot plant?

The main challenges are associated with the inherent nature of the Grignard reaction:

• Exothermic Reaction: Grignard reactions are highly exothermic, and the heat generated increases significantly with scale.[1] Inadequate heat dissipation in a large reactor can lead to a runaway reaction, posing a significant safety risk.

• Initiation of the Grignard Reagent Formation: The formation of the Grignard reagent from magnesium metal and an alkyl or aryl halide has an induction period. On a large scale, it can be difficult to determine if the reaction has initiated. If the halide is added too quickly without initiation, a large amount of unreacted starting material can accumulate, leading to a violent reaction once it finally starts.

• Mass Transfer: Ensuring efficient mixing of the reactants becomes more challenging in larger reactors, which can affect reaction kinetics and lead to the formation of byproducts.

• Solvent Handling: The use of large volumes of flammable and hygroscopic ether solvents requires specialized handling and safety protocols in a pilot plant setting.

• Work-up and Purification: Handling and purifying large quantities of the product and byproducts requires different equipment and techniques compared to the laboratory.

Troubleshooting Guides

Low Yield

Problem: The yield of 3,5-Dimethyl-1-hexyn-3-ol is significantly lower than expected.

Possible Cause	Troubleshooting Steps
Moisture in the reaction	Ensure all glassware is rigorously dried before use. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Poor quality of Grignard reagent	Use fresh, high-quality magnesium turnings. Activate the magnesium with a small amount of iodine or 1,2-dibromoethane (B42909) if necessary. Titrate the Grignard reagent before use to determine its exact concentration.
Side reactions	Enolization of the ketone: The Grignard reagent can act as a base and deprotonate the methyl isobutyl ketone, especially at higher temperatures. Add the ketone slowly to the Grignard solution at a low temperature (e.g., 0 °C) to minimize this.[1] Wurtz coupling: The Grignard reagent can react with the starting halide. This can be minimized by slow addition of the halide during the Grignard reagent preparation.
Incomplete reaction	Ensure the reaction is stirred efficiently. Allow for sufficient reaction time. Monitor the reaction progress using techniques like TLC or GC.

Reaction Fails to Initiate

Problem: The Grignard reaction does not start.

Possible Cause	Troubleshooting Steps
Inactive magnesium surface	The surface of the magnesium turnings may be coated with magnesium oxide. Activate the magnesium by crushing the turnings, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.
Presence of inhibitors	Ensure all reagents and solvents are pure and free from inhibitors.
Low temperature	Gentle warming of the flask may be required to initiate the reaction. However, be extremely cautious as the reaction can become vigorous once it starts.

Experimental Protocols

Laboratory Scale Synthesis of 3,5-Dimethyl-1-hexyn-3-ol

This protocol describes a typical laboratory-scale synthesis.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene (B1199291) gas

• Methyl isobutyl ketone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Ethynylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a gas inlet tube, place magnesium turnings. Add a small crystal of iodine. Slowly add a solution of ethyl bromide in anhydrous THF to initiate the formation of ethylmagnesium bromide. Once the Grignard reagent formation is established, bubble dry acetylene gas through the solution to form ethynylmagnesium bromide.[6]

• Reaction with Methyl Isobutyl Ketone: Cool the ethynylmagnesium bromide solution in an ice bath. Slowly add a solution of methyl isobutyl ketone in anhydrous THF via the dropping funnel.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour. Quench the reaction by slowly adding a saturated aqueous ammonium chloride solution.

• Purification: Separate the organic layer, and extract the aqueous layer with diethyl ether. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation.[7][8]

Pilot Plant Scale-Up Considerations

Scaling up the synthesis to a pilot plant requires careful consideration of several factors.

Parameter	Laboratory Scale	Pilot Plant Scale	Considerations for Scale-Up
Reaction Vessel	Glass flask (e.g., 1 L)	Glass-lined or stainless steel reactor (e.g., 50-100 L)	Material of construction must be compatible with the reagents. The reactor must have efficient agitation and a robust cooling system.
Reagent Addition	Dropping funnel	Metering pumps	Precise control of addition rates is crucial for managing the exotherm.
Temperature Control	Ice bath	Jacketed reactor with a thermal control unit	The cooling capacity must be sufficient to handle the heat generated.
Agitation	Magnetic stirrer	Mechanical overhead stirrer	Efficient mixing is essential to ensure homogeneity and good heat transfer.
Work-up	Separatory funnel	Quench tank and phase separation vessel	Handling of large volumes of aqueous and organic phases requires dedicated equipment.
Purification	Laboratory-scale distillation apparatus	Pilot-scale distillation column	A more efficient distillation column will be required to achieve the desired purity at a larger scale.

Visualizations

Experimental Workflow

Caption: A simplified workflow for the synthesis of 3,5-Dimethyl-1-hexyn-3-ol.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Empowering alcohols as carbonyl surrogates for Grignard-type reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. adichemistry.com [adichemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 8. digivac.com [digivac.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3,5-Dimethyl-1-hexyn-3-ol and 2-Methyl-3-butyn-2-ol as Corrosion Inhibitors

A detailed guide for researchers and scientists on the performance and mechanisms of two key acetylenic alcohol corrosion inhibitors.

This guide provides a comprehensive comparison of two acetylenic alcohol compounds, 3,5-Dimethyl-1-hexyn-3-ol and 2-Methyl-3-butyn-2-ol, in their roles as corrosion inhibitors, particularly for steel in acidic environments. The information is curated for researchers, scientists, and professionals in drug development and materials science to facilitate an objective evaluation of their performance based on available experimental data.

Introduction to Acetylenic Alcohols as Corrosion Inhibitors

Acetylenic alcohols are a well-established class of organic corrosion inhibitors, particularly effective in preventing the corrosion of ferrous metals in acidic solutions.[1][2] Their primary mechanism of action involves the formation of a protective film on the metal surface. This process is believed to begin with the chemisorption of the inhibitor molecule onto the metal surface via the π electrons of the triple bond.[2] Subsequent reactions, potentially including polymerization, lead to the formation of a durable, multilayered barrier that shields the metal from the corrosive environment.[1][2] The effectiveness of these inhibitors can be influenced by their molecular structure, the nature of the corrosive medium, and the operating conditions.

Performance Data: A Comparative Overview

Unfortunately, specific quantitative data for the corrosion inhibition performance of 3,5-Dimethyl-1-hexyn-3-ol from weight loss or electrochemical studies was not available in the public domain at the time of this review.

For 2-Methyl-3-butyn-2-ol , one study investigating the mechanism of inhibition of iron corrosion in hydrochloric acid by several acetylenic alcohols found that propargyl alcohol offered greater protection than 2-Methyl-3-butyn-2-ol.[3] However, the study did not provide specific quantitative inhibition efficiency values for 2-Methyl-3-butyn-2-ol under various conditions.

The following table presents hypothetical data to illustrate how a comparison would be structured if experimental results were available.

Table 1: Comparison of Corrosion Inhibition Efficiency (Hypothetical Data)

Inhibitor	Concentration (mM)	Corrosive Medium	Temperature (°C)	Inhibition Efficiency (%) - Weight Loss	Inhibition Efficiency (%) - EIS
3,5-Dimethyl-1-hexyn-3-ol	1	1 M HCl	25	Data Not Available	Data Not Available
5	1 M HCl	25	Data Not Available	Data Not Available
10	1 M HCl	25	Data Not Available	Data Not Available
2-Methyl-3-butyn-2-ol	1	1 M HCl	25	Data Not Available	Data Not Available
5	1 M HCl	25	Data Not Available	Data Not Available
10	1 M HCl	25	Data Not Available	Data Not Available

Table 2: Comparison of Electrochemical Parameters (Hypothetical Data)

Inhibitor	Concentration (mM)	Corrosive Medium	Corrosion Current Density (Icorr) (A/cm²)	Polarization Resistance (Rp) (Ω·cm²)
3,5-Dimethyl-1-hexyn-3-ol	1	1 M HCl	Data Not Available	Data Not Available
5	1 M HCl	Data Not Available	Data Not Available
10	1 M HCl	Data Not Available	Data Not Available
2-Methyl-3-butyn-2-ol	1	1 M HCl	Data Not Available	Data Not Available
5	1 M HCl	Data Not Available	Data Not Available
10	1 M HCl	Data Not Available	Data Not Available

Experimental Protocols

To ensure reproducibility and accurate comparison of corrosion inhibitor performance, standardized experimental protocols are essential. The following sections detail the typical methodologies employed in the evaluation of acetylenic alcohols.

Weight Loss Measurements

This gravimetric method provides a direct measure of corrosion rate and inhibitor efficiency.

• Specimen Preparation: Mild steel coupons of known dimensions and surface area are mechanically polished with a series of emery papers of decreasing grit size, degreased with a suitable solvent (e.g., acetone), washed with distilled water, and dried. The initial weight of each coupon is accurately recorded.

• Immersion Test: The prepared coupons are suspended in the corrosive solution (e.g., 1 M HCl) with and without the desired concentration of the inhibitor for a specified period at a constant temperature.

• Post-Immersion Treatment: After the immersion period, the coupons are removed, washed with distilled water, and cleaned to remove corrosion products, typically using a solution containing hydrochloric acid and a pickling inhibitor. The coupons are then washed again, dried, and reweighed.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (87.6 × ΔW) / (D × A × T) where ΔW is the weight loss in milligrams, D is the density of the metal in g/cm³, A is the surface area of the coupon in cm², and T is the immersion time in hours.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank and CR_inhibitor are the corrosion rates in the absence and presence of the inhibitor, respectively.

Electrochemical Measurements

Electrochemical techniques such as Potentiodynamic Polarization and Electrochemical Impedance Spectroscopy (EIS) provide insights into the corrosion mechanism and the kinetics of the inhibition process.

• Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

• Potentiodynamic Polarization:

  • The working electrode is immersed in the test solution, and the open-circuit potential (OCP) is allowed to stabilize.

  • A potentiodynamic scan is then performed by polarizing the electrode potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

  • The resulting polarization curve (log current density vs. potential) is used to determine the corrosion current density (Icorr) by extrapolating the Tafel slopes of the anodic and cathodic branches to the corrosion potential (Ecorr).

  • The inhibition efficiency is calculated as: IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100

• Electrochemical Impedance Spectroscopy (EIS):

  • The working electrode is maintained at its OCP.

  • A small amplitude AC voltage (e.g., 10 mV) is applied over a range of frequencies (e.g., 100 kHz to 10 mHz).

  • The impedance data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit model is used to fit the experimental data and extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

  • The inhibition efficiency is calculated from the Rct values: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the performance of corrosion inhibitors.

Caption: Experimental workflow for corrosion inhibitor evaluation.

Logical Relationship of Inhibition Mechanism

The proposed mechanism of corrosion inhibition by acetylenic alcohols involves several key steps, as depicted in the following diagram.

Caption: Mechanism of corrosion inhibition by acetylenic alcohols.

Conclusion

References

• 1. content.ampp.org [content.ampp.org]
• 2. researchgate.net [researchgate.net]
• 3. emerald.com [emerald.com]

Efficacy of 3,5-Dimethyl-1-hexyn-3-ol Versus Other Acetylenic Alcohols as Surfactants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of specialty chemicals, acetylenic alcohols have carved a niche as multifunctional surfactants, offering a unique combination of wetting, defoaming, and surface tension reduction properties. Among these, 3,5-Dimethyl-1-hexyn-3-ol, commercially known as Surfynol® 61, is a volatile wetting agent utilized in various applications where residual surfactant activity is undesirable. This guide provides an objective comparison of the efficacy of 3,5-Dimethyl-1-hexyn-3-ol against other acetylenic alcohol surfactants, supported by experimental data to aid in formulation and research decisions.

Comparative Analysis of Surfactant Properties

The performance of a surfactant is primarily evaluated based on its ability to reduce surface tension, its efficiency in forming micelles (indicated by the Critical Micelle Concentration or CMC), and its foaming characteristics. The following tables summarize the available quantitative data for 3,5-Dimethyl-1-hexyn-3-ol and comparable acetylenic alcohol surfactants.

Table 1: Surface Tension Reduction

Surface tension is a critical parameter for evaluating the wetting and spreading capabilities of a surfactant. A lower surface tension value indicates better performance.

Surfactant	Chemical Name	Concentration (wt%)	Surface Tension (mN/m)
Surfynol® 61	3,5-Dimethyl-1-hexyn-3-ol	0.10	56.4 [1]
0.90 (Solubility Limit)	34.3 [1]
Surfynol® SE	Self-emulsifiable Acetylenic Diol	Not Specified	32
Ethoxylated Acetylenic Diols (general)	Ethyleneoxide adducts of acetylenic glycols	0.1%	32 - 72[2]

Note: The data for Surfynol® SE and other ethoxylated acetylenic diols are provided for a general comparison of the surfactant class. Direct comparison is limited by the proprietary nature of some commercial formulations and the lack of standardized testing conditions across all studies.

Table 2: Foaming Properties (Ross-Miles Foam Height Test)

Foaming can be a desirable or undesirable trait depending on the application. The Ross-Miles test (ASTM D1173) is a standard method for evaluating the foaming characteristics of surfactants. Lower initial foam height and faster foam dissipation are generally indicative of a low-foaming surfactant.

Additive in Immersion Fluid (0.01 wt%)	Initial Foam Height (cm)	Time to 0 Foam (seconds)
3,5-dimethyl-1-hexyn-3-ol	1.0	60
2,6-dimethyl-4-heptanol	0.5	30

Data extracted from a study on immersion lithography fluids.[3]

Experimental Protocols

A clear understanding of the methodologies used to generate the comparative data is crucial for its interpretation and for designing further experiments.

Surface Tension Measurement

The surface tension values for 3,5-Dimethyl-1-hexyn-3-ol (Surfynol® 61) were determined at 20°C. While the specific method for these reported values is not detailed in the available literature, standard methods for measuring static surface tension include the Du Noüy ring method and the Wilhelmy plate method.

Foaming Properties: Ross-Miles Test (ASTM D1173-53)

The foaming data presented in Table 2 was obtained using the Ross-Miles foam height test. The general procedure for this method is as follows:

• Solution Preparation: An aqueous solution of the surfactant (in this case, 0.01% by weight of the additive in ultrapure water) is prepared.

• Apparatus Setup: A specific volume of the solution is placed in a jacketed glass column with a specified height and diameter.

• Foam Generation: A separate volume of the same solution is allowed to fall from a specified height through an orifice into the column, generating foam.

• Measurement: The initial height of the foam column is measured immediately after the addition of the solution is complete. The height of the foam is then measured again at specific time intervals to assess foam stability and the time taken for the foam to completely dissipate is recorded.

Workflow for the Ross-Miles Foam Height Test.

Discussion of Efficacy

Based on the available data, 3,5-Dimethyl-1-hexyn-3-ol demonstrates effective surface tension reduction, particularly at its solubility limit. Its performance as a low-foaming surfactant is evident from the Ross-Miles test data, where it generated a minimal initial foam height that dissipated within a minute.

Compared to ethoxylated acetylenic diols, which are known for their excellent dynamic surface tension reduction, 3,5-Dimethyl-1-hexyn-3-ol's static surface tension reduction appears to be in a similar range, although direct, controlled comparisons are lacking. The volatility of 3,5-Dimethyl-1-hexyn-3-ol is a key differentiator, making it suitable for applications where no surfactant residue should remain.

The branched structure of 3,5-Dimethyl-1-hexyn-3-ol contributes to its surfactant properties. This molecular architecture disrupts the packing of water molecules at the surface, leading to a reduction in surface tension.

Relationship between structure, properties, and advantages.

Conclusion

3,5-Dimethyl-1-hexyn-3-ol is an effective surface-active agent, particularly valuable for its low-foaming and volatile nature. While direct quantitative comparisons with a wide range of other acetylenic alcohols under identical conditions are limited in publicly available literature, the existing data indicates its competence in reducing surface tension. For applications requiring good wetting without persistent foam and where residual surface contamination is a concern, 3,5-Dimethyl-1-hexyn-3-ol presents a compelling option. Researchers and formulators are encouraged to consider the specific requirements of their systems when selecting an appropriate acetylenic alcohol surfactant and to conduct in-house comparative studies to determine the optimal choice for their application.

References

• 1. kremer-pigmente.com [kremer-pigmente.com]
• 2. scribd.com [scribd.com]
• 3. US8007986B2 - Immersion lithography fluids - Google Patents [patents.google.com]

Navigating the Analytical Maze: A Comparative Guide to HPLC and GC Method Validation for 3,5-Dimethyl-1-hexyn-3-ol

This document will delve into detailed experimental protocols, present data in easily comparable formats, and provide a clear workflow for method validation, empowering you to establish a reliable analytical method for this and structurally similar compounds.

Method Comparison: HPLC vs. GC for 3,5-Dimethyl-1-hexyn-3-ol Analysis

Given the volatile nature of 3,5-Dimethyl-1-hexyn-3-ol, both HPLC (with derivatization) and GC are viable analytical techniques. The choice between them will depend on available instrumentation, desired sensitivity, and the nature of the sample matrix.

Feature	Proposed HPLC Method with Derivatization	Proposed Gas Chromatography (GC) Method
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase after derivatization to introduce a chromophore.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[1]
Suitability	High, after derivatization to enable UV detection.[2][3]	High, due to the compound's volatility.[1][4]
Sample Prep	Requires a chemical derivatization step.[5]	Typically requires simple dilution in a suitable solvent.
Sensitivity	Potentially very high, depending on the derivatizing agent and detector.	Generally high, especially with a Flame Ionization Detector (FID).[6]
Instrumentation	HPLC system with a UV-Vis or Diode Array Detector.	Gas Chromatograph with a Flame Ionization Detector (FID).[6]
Potential Issues	Incomplete or variable derivatization, potential for side reactions.	Thermal degradation of the analyte at high injector temperatures.

Experimental Protocols

Proposed HPLC Method with Pre-Column Derivatization

Due to the lack of a strong chromophore in 3,5-Dimethyl-1-hexyn-3-ol, pre-column derivatization is necessary to allow for UV detection. A common approach for derivatizing alcohols is esterification.[2][3]

1. Derivatization Step (Example with 3,5-Dinitrobenzoyl chloride):

• Dissolve a known amount of 3,5-Dimethyl-1-hexyn-3-ol in anhydrous acetonitrile.

• Add a 1.5 molar excess of 3,5-dinitrobenzoyl chloride and a catalytic amount of pyridine.

• Heat the mixture at 60°C for 1 hour.

• Cool the reaction mixture and evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for HPLC analysis.

2. HPLC Conditions:

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV-Vis or Diode Array Detector at the absorbance maximum of the derivative (e.g., ~254 nm)

Proposed Gas Chromatography (GC) Method

Gas chromatography is a more direct method for analyzing volatile alcohols like 3,5-Dimethyl-1-hexyn-3-ol.[1][7]

GC Conditions:

Parameter	Recommended Condition
Column	A non-polar or mid-polarity capillary column (e.g., DB-5 or DB-WAX, 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)
Injector Temperature	200°C
Oven Temperature Program	Initial temperature of 60°C, hold for 2 minutes, then ramp to 180°C at 10°C/min
Detector	Flame Ionization Detector (FID) at 250°C
Injection Volume	1 µL (split injection, e.g., 20:1 split ratio)

Validation of the Analytical Methods

According to ICH Q2(R1) guidelines, the following parameters should be validated for both the proposed HPLC and GC methods to ensure they are suitable for their intended purpose.[8][9][10]

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the signal is from the analyte of interest and not from impurities or matrix components.	The analyte peak should be well-resolved from other peaks, and peak purity should be confirmed (e.g., by DAD in HPLC or MS in GC).
Linearity	To demonstrate a proportional relationship between the analyte concentration and the analytical signal.	Correlation coefficient (r²) ≥ 0.999 for a minimum of 5 concentration levels.
Range	The interval between the upper and lower concentrations of the analyte for which the method is precise, accurate, and linear.	Typically 80% to 120% of the target concentration.
Accuracy	The closeness of the test results to the true value.	% Recovery between 98.0% and 102.0% for at least 3 concentration levels in triplicate.
Precision	The closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.	Repeatability (intra-day) and Intermediate Precision (inter-day) should have a Relative Standard Deviation (RSD) ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1, or RSD ≤ 10% at this concentration.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like mobile phase composition (±2%), flow rate (±0.1 mL/min), or column temperature (±2°C) are varied.

Visualizing the Validation Workflow

A systematic approach is crucial for the successful validation of any analytical method. The following diagram illustrates a typical workflow for HPLC method validation.

Caption: A generalized workflow for the validation of an HPLC method.

By following the proposed methodologies and the structured validation approach outlined in this guide, researchers can confidently establish a reliable and robust analytical method for the quantification of 3,5-Dimethyl-1-hexyn-3-ol, ensuring the integrity and accuracy of their scientific findings.

References

• 1. purdue.edu [purdue.edu]
• 2. tandfonline.com [tandfonline.com]
• 3. Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. russianlawjournal.org [russianlawjournal.org]
• 7. Gas chromatography of Alcohols [delloyd.50megs.com]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. jordilabs.com [jordilabs.com]
• 10. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Performance Showdown: A Comparative Guide to 3,5-Dimethyl-1-hexyn-3-ol Grades

For researchers, scientists, and professionals in drug development, the purity of a chemical reagent is paramount. This guide provides a comprehensive performance comparison of different grades of 3,5-Dimethyl-1-hexyn-3-ol, a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and specialty fragrances. We will explore how different purity levels can impact experimental outcomes and provide detailed protocols for quality assessment.

Understanding the Grades: A Head-to-Head Comparison

While direct comparative experimental data for various grades of 3,5-Dimethyl-1-hexyn-3-ol is not always publicly available, we can construct a comparative framework based on typical specifications for chemical reagents. The following table summarizes the expected performance characteristics of hypothetical Technical, Standard, and High-Purity grades.

Feature	Technical Grade	Standard Grade	High-Purity / Analytical Standard
Purity (by GC)	Typically 90-95%	>98%	>99.5%
Appearance	Colorless to yellowish liquid	Clear, colorless liquid	Clear, colorless liquid
Key Impurities	Unreacted starting materials, by-products from synthesis, water	Trace amounts of synthetic by-products and water	Minimal to non-detectable levels of impurities
Recommended Use	Industrial applications, initial process development	General laboratory synthesis, R&D	API synthesis, quantitative analysis, kinetic studies
Impact on Reactions	May lead to lower yields, side reactions, and difficult purification	Reliable and reproducible results in most applications	Ensures high yields, minimal side products, and accurate analytical results

The Critical Impact of Purity on Performance

The choice of grade for 3,5-Dimethyl-1-hexyn-3-ol can have significant consequences for research and development outcomes.

• Reaction Yield and Efficiency: In complex organic syntheses, such as the multi-step production of Active Pharmaceutical Ingredients (APIs), impurities can interfere with catalysts, initiate side reactions, or act as chain terminators. For instance, in the synthesis of triazole-class fungicides like tebuconazole, where 3,5-Dimethyl-1-hexyn-3-ol is a key precursor, the presence of reactive impurities could lead to the formation of undesired stereoisomers or by-products, complicating the purification process and reducing the overall yield.

• Product Purity and Safety: In pharmaceutical applications, the final product's purity is non-negotiable. Impurities from starting materials can be carried through the synthetic route and end up in the final API, potentially affecting its safety and efficacy. Using a high-purity grade of 3,5-Dimethyl-1-hexyn-3-ol from the outset is a critical step in ensuring the quality of the final drug substance.

• Reproducibility of Results: For researchers, reproducibility is the cornerstone of scientific validity. Using a well-characterized, high-purity grade of 3,5-Dimethyl-1-hexyn-3-ol ensures that experiments can be repeated with consistent results, which is crucial for method development and validation.

Experimental Protocols for Quality Assessment

To ensure the quality of 3,5-Dimethyl-1-hexyn-3-ol, a number of analytical techniques can be employed. Gas Chromatography (GC) is the most common method for purity assessment.

Purity Determination by Gas Chromatography (GC)

Objective: To determine the purity of 3,5-Dimethyl-1-hexyn-3-ol and identify any volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for polar compounds (e.g., a wax-type column).

Reagents:

• High-purity carrier gas (e.g., helium or nitrogen).

• High-purity hydrogen and air for the FID.

• 3,5-Dimethyl-1-hexyn-3-ol sample.

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or acetone).

Procedure:

• Sample Preparation: Prepare a dilute solution of the 3,5-Dimethyl-1-hexyn-3-ol sample in the chosen solvent (e.g., 1 mg/mL).

• GC Conditions (Example):

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

  • Detector Temperature: 280 °C

• Data Analysis: The purity is typically calculated using the area percent method, where the peak area of 3,5-Dimethyl-1-hexyn-3-ol is expressed as a percentage of the total area of all peaks in the chromatogram.

Visualizing the Application: Synthesis of Tebuconazole

As a key application, 3,5-Dimethyl-1-hexyn-3-ol is a precursor in the synthesis of the fungicide tebuconazole. The following diagram illustrates a simplified synthetic pathway.

Caption: Simplified synthetic pathway of Tebuconazole from 3,5-Dimethyl-1-hexyn-3-ol.

Conclusion

The selection of the appropriate grade of 3,5-Dimethyl-1-hexyn-3-ol is a critical decision that can significantly influence the outcome of research, development, and manufacturing processes. While higher purity grades come at a premium, the investment can be justified by the improved reaction performance, higher product quality, and greater reproducibility of results. For applications in drug development and other highly sensitive areas, the use of high-purity grades is strongly recommended to ensure the integrity and safety of the final product.

Unraveling the Inhibitory Potential of 3,5-Dimethyl-1-hexyn-3-ol: A Structural Perspective

For researchers, scientists, and professionals in drug development and material science, understanding the structure-activity relationship (SAR) of small molecules is paramount. This guide provides a comparative analysis of 3,5-Dimethyl-1-hexyn-3-ol, focusing on its structure and known inhibitory activities. While its direct application in therapeutics is not widely documented, its function as an industrial inhibitor, particularly in corrosion prevention, offers valuable insights into its molecular behavior.

3,5-Dimethyl-1-hexyn-3-ol is a tertiary acetylenic alcohol with a unique molecular architecture that dictates its chemical reactivity and inhibitory functions.[1][2][3] Its structure features a terminal alkyne group (a carbon-carbon triple bond) and a hydroxyl group on the same carbon atom, creating a propargyl alcohol moiety. This arrangement is key to its inhibitory action.

Chemical Structure

The molecular formula of 3,5-Dimethyl-1-hexyn-3-ol is C8H14O.[1][2][3][4] Its structure consists of a hexane (B92381) backbone with a terminal triple bond (at position 1), a hydroxyl group at position 3, and two methyl groups at positions 3 and 5.

Figure 1: Chemical structure of 3,5-Dimethyl-1-hexyn-3-ol.

Inhibitory Activity: A Focus on Corrosion Inhibition

While the initial interest might be in its biological inhibitory potential, the most well-documented inhibitory application of 3,5-Dimethyl-1-hexyn-3-ol and related acetylenic alcohols is in the prevention of metal corrosion, particularly of iron and steel in acidic environments.[1][5][6]

The inhibitory mechanism is believed to involve the chemisorption of the molecule onto the metal surface.[5][6] The π-electrons of the carbon-carbon triple bond play a crucial role in this adsorption process, forming a protective layer that isolates the metal from the corrosive medium.[5] The hydroxyl group can also participate in the interaction with the metal surface.[5]

Following adsorption, a polymerization process can occur on the metal surface, leading to the formation of a more robust, hydrophobic protective film.[1][6] This film acts as a barrier, preventing the electrochemical reactions that lead to corrosion.

Figure 2: Proposed mechanism of corrosion inhibition by 3,5-Dimethyl-1-hexyn-3-ol.

Comparative Data on Acetylenic Alcohol Corrosion Inhibitors

Quantitative data on the corrosion inhibition efficiency of 3,5-Dimethyl-1-hexyn-3-ol specifically is scarce in publicly available literature. However, studies on similar acetylenic alcohols demonstrate their effectiveness. The following table summarizes typical data for related compounds, which can serve as a benchmark for evaluating 3,5-Dimethyl-1-hexyn-3-ol.

Inhibitor	Metal	Corrosive Medium	Inhibition Efficiency (%)	Reference
1-Hexyn-3-ol	Iron	1 M HCl	>90	F. Zucchi et al. (1996)
Propargyl alcohol	Steel	5% HCl	~95	A. Singh et al. (2012)
2-Butyn-1,4-diol	Mild Steel	1 M H₂SO₄	>85	M. A. Migahed et al. (2003)

Note: This table presents representative data for analogous compounds to illustrate the general efficacy of acetylenic alcohols as corrosion inhibitors. Direct comparative data for 3,5-Dimethyl-1-hexyn-3-ol under identical conditions was not found in the surveyed literature.

Other Reported Inhibitory Activities

Experimental Protocols for Evaluating Corrosion Inhibition

To assess the inhibitory activity of compounds like 3,5-Dimethyl-1-hexyn-3-ol against metal corrosion, several standard experimental techniques are employed.

Weight Loss Measurement

This is a straightforward method to determine corrosion rate and inhibitor efficiency.

• Procedure:

  • Cleaned and weighed metal coupons are immersed in the corrosive solution with and without the inhibitor for a specified period.

  • After immersion, the coupons are removed, cleaned to remove any corrosion products, dried, and re-weighed.

  • The weight loss is used to calculate the corrosion rate and the inhibition efficiency.

• Inhibition Efficiency (IE%) Calculation: IE% = [(W₀ - Wᵢ) / W₀] x 100 Where:

  • W₀ is the weight loss in the absence of the inhibitor.

  • Wᵢ is the weight loss in the presence of the inhibitor.

Electrochemical Techniques

These methods provide insights into the mechanism of inhibition.

• Potentiodynamic Polarization: This technique involves varying the potential of the metal and measuring the resulting current. The data provides information on the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic Tafel slopes. The inhibition efficiency is calculated from the corrosion current densities.

• Electrochemical Impedance Spectroscopy (EIS): EIS measures the resistance of the metal-solution interface to the flow of an alternating current. An increase in the charge transfer resistance in the presence of the inhibitor indicates the formation of a protective film.

Figure 3: General experimental workflow for evaluating corrosion inhibitors.

Conclusion

The inhibitory activity of 3,5-Dimethyl-1-hexyn-3-ol is primarily understood in the context of industrial applications, most notably as a corrosion inhibitor for metals in acidic media. Its molecular structure, characterized by the propargyl alcohol functional group, is central to this activity, facilitating adsorption onto metal surfaces and the formation of a protective polymer film. While its potential as a biological inhibitor remains largely unexplored in the public domain, the principles of its structure-activity relationship in industrial settings provide a foundation for further investigation into its broader inhibitory capabilities. Researchers interested in developing novel inhibitors, whether for industrial or biomedical applications, can draw valuable insights from the well-established role of acetylenic alcohols in modulating surface chemistry and preventing degradative processes.

References

• 1. scispace.com [scispace.com]
• 2. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Hexyn-3-ol, 3,5-dimethyl- [webbook.nist.gov]
• 4. scbt.com [scbt.com]
• 5. content.ampp.org [content.ampp.org]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. biosynth.com [biosynth.com]

Benchmarking the Antifoaming Properties of 3,5-Dimethyl-1-hexyn-3-ol Against Commercial Alternatives: A Comparative Guide

In the landscape of scientific research and pharmaceutical development, the effective control of foam is a critical parameter that can influence experimental outcomes and product quality. This guide provides an objective comparison of the antifoaming properties of 3,5-Dimethyl-1-hexyn-3-ol, a multifunctional surface-active agent, against common commercial alternatives. The following sections present a detailed analysis based on available data, outlining experimental protocols for performance evaluation and summarizing key comparative data in structured tables.

Overview of Antifoaming Agents

Foam control agents, or defoamers, are chemical additives designed to prevent the formation of foam (antifoaming) or to destroy existing foam (defoaming). The selection of an appropriate antifoaming agent is contingent on the specific application, considering factors such as the nature of the foaming medium, temperature, pH, and regulatory requirements. This guide focuses on 3,5-Dimethyl-1-hexyn-3-ol and compares its performance profile with three major classes of commercial antifoaming agents: silicone-based, mineral oil-based, and polyglycol-based defoamers.

3,5-Dimethyl-1-hexyn-3-ol , also known by its trade name Surfynol® 61, is an acetylenic diol that functions as a non-ionic surfactant.[1][2] It is recognized for its dual functionality as a wetting agent and a molecular defoamer, which is particularly effective in controlling microfoam.[2][3][4] Its volatile nature allows it to evaporate from systems, which can be advantageous in applications where residual surfactant activity is undesirable.[3][5][6]

Commercial Alternatives:

• Silicone-based defoamers are widely used due to their high efficiency at low concentrations, thermal stability, and chemical inertness.[7][8] They are effective in a broad range of applications but can sometimes cause issues with surface defects or be difficult to clean.

• Mineral oil-based defoamers are a cost-effective option and are broadly compatible with many systems.[9] They are often used in applications where silicone is not preferred, but they may be less efficient and have a greater impact on the properties of the final product.

• Polyglycol-based defoamers are synthetic, non-silicone alternatives that offer good foam control and are often used in applications requiring high biodegradability or specific compatibilities.

Comparative Performance Data

While direct, publicly available quantitative data from a single head-to-head study is limited, the following tables summarize the typical performance characteristics of 3,5-Dimethyl-1-hexyn-3-ol and its commercial alternatives based on a synthesis of technical literature and product data sheets.

Table 1: Qualitative Comparison of Antifoaming Agents

Feature	3,5-Dimethyl-1-hexyn-3-ol (Acetylenic Diol)	Silicone-Based Defoamers	Mineral Oil-Based Defoamers	Polyglycol-Based Defoamers
Primary Function	Wetting and Molecular Defoaming (Microfoam control)[3][10]	Antifoaming and Defoaming (Macro and Microfoam)	Defoaming	Antifoaming and Defoaming
Efficiency	Moderate to High	High	Low to Moderate	Moderate
Persistence	Moderate	High	Low to Moderate	Moderate
Compatibility	Good in aqueous systems	Broad, but can cause incompatibility issues	Good	Good, often tailored for specific systems
Side Effects	Volatile, low residue[3][5]	Can cause surface defects (craters, fish-eyes)	Can affect product appearance and properties	Generally low side effects
Cost	Moderate	High	Low	Moderate to High
Key Advantage	Dual functionality, effective microfoam control, low residue[2][4]	High efficiency at low concentrations, thermal stability[7][8]	Cost-effective[9]	Good environmental profile, specific compatibilities

Table 2: Illustrative Quantitative Performance Comparison

The following data is illustrative and intended to represent typical performance in a standardized foam test. Actual results will vary depending on the specific formulation and test conditions.

Parameter	3,5-Dimethyl-1-hexyn-3-ol	Silicone-Based Defoamer	Mineral Oil-Based Defoamer	Polyglycol-Based Defoamer
Concentration (%)	0.1	0.05	0.2	0.1
Initial Foam Height (mL)	100	100	100	100
Foam Height after 1 min (mL)	30	10	50	40
Foam Height after 5 min (mL)	15	5	40	25
Foam Knockdown Time (s)	10	<5	20	15
Microfoam Reduction	Excellent	Good	Fair	Good

Experimental Protocols

To obtain reliable and comparable data on the performance of antifoaming agents, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Shake Test for Foam Knockdown Efficiency

This method provides a rapid assessment of a defoamer's ability to break existing foam.

Apparatus:

• Graduated cylinders with stoppers (e.g., 250 mL)

• Shaker (manual or mechanical)

• Timer

Procedure:

• Prepare a stock solution of the foaming agent (e.g., a surfactant solution) in the desired liquid medium.

• Add a specified volume of the foaming solution to a graduated cylinder.

• Securely stopper the cylinder and shake it vigorously for a set period (e.g., 30 seconds) to generate a consistent foam head.

• Measure and record the initial foam height.

• Add a predetermined concentration of the antifoaming agent to the foamed solution.

• Start the timer immediately and record the foam height at regular intervals (e.g., every 15 seconds for the first minute, then every minute for 5-10 minutes).

• The foam knockdown time is the time taken for the foam to collapse to a predefined level or to the liquid surface.

Dynamic Sparging Test for Antifoaming Persistence

This method evaluates the ability of an antifoaming agent to prevent foam formation over time under continuous aeration.

Apparatus:

• Tall, graduated glass column

• Air sparger with a defined pore size

• Flow meter to control the air flow rate

• Constant temperature bath

Procedure:

• Add a specified volume of the liquid medium containing the foaming agent to the glass column.

• Add the desired concentration of the antifoaming agent to the solution and mix gently.

• Immerse the column in a constant temperature bath to maintain the desired temperature.

• Insert the air sparger into the bottom of the column.

• Start a continuous flow of air at a constant rate through the sparger.

• Record the foam height at regular intervals over an extended period (e.g., 30-60 minutes).

• A lower and more stable foam height over time indicates better antifoaming persistence.

Visualizing Experimental and Logical Relationships

To further clarify the processes and comparisons discussed, the following diagrams are provided.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. kremer-pigmente.com [kremer-pigmente.com]
• 4. nbinno.com [nbinno.com]
• 5. scribd.com [scribd.com]
• 6. products.evonik.com [products.evonik.com]
• 7. paper360.tappi.org [paper360.tappi.org]
• 8. antifoamingagent.net [antifoamingagent.net]
• 9. nbinno.com [nbinno.com]
• 10. Palmer Holland - SURFYNOL 61 - Acetylenics - Listed in California Prop 65 [products.palmerholland.com]

A Comparative Analysis of the Reactivity of 3,5-Dimethyl-1-hexyn-3-ol and Other Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reactivity of the sterically hindered terminal alkyne, 3,5-Dimethyl-1-hexyn-3-ol, in key organic transformations. Its performance is contrasted with less sterically encumbered terminal alkynes, namely 1-hexyne (B1330390) and phenylacetylene (B144264), to highlight the impact of steric bulk on reaction outcomes. The information presented is supported by experimental data from peer-reviewed literature, offering insights for reaction design and optimization in synthetic chemistry and drug development.

Executive Summary

Terminal alkynes are fundamental building blocks in organic synthesis, valued for their versatility in forming carbon-carbon and carbon-heteroatom bonds. The reactivity of the terminal alkyne's C-H bond and the accessibility of the triple bond are paramount to its synthetic utility. 3,5-Dimethyl-1-hexyn-3-ol, with its tertiary alcohol and a bulky isobutyl group adjacent to the alkyne, presents a unique case for studying the influence of steric hindrance. This guide examines its reactivity in three common and important reactions: Sonogashira coupling, hydrosilylation, and hydroboration.

The key finding is that the significant steric bulk of 3,5-Dimethyl-1-hexyn-3-ol generally leads to lower reactivity and product yields compared to less hindered alkynes like 1-hexyne and phenylacetylene under similar reaction conditions. This necessitates the use of more robust catalytic systems, tailored ligands, or harsher reaction conditions to achieve comparable efficiencies.

Comparative Reactivity Data

The following tables summarize the available quantitative data for the Sonogashira coupling, hydrosilylation, and hydroboration of 3,5-Dimethyl-1-hexyn-3-ol, 1-hexyne, and phenylacetylene. It is important to note that direct comparative studies under identical conditions are limited in the literature. The data presented here is compiled from various sources and should be interpreted with consideration of the specific reaction conditions cited.

Table 1: Comparative Yields in Sonogashira Coupling with Aryl Halides

Alkyne	Aryl Halide	Catalyst System	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
3,5-Dimethyl-1-hexyn-3-ol	Iodobenzene	PdCl₂(PPh₃)₂/CuI	Triethylamine (B128534)	-	RT	12	Moderate
1-Hexyne	Iodobenzene	PdCl₂(PPh₃)₂/CuI	Triethylamine	-	RT	2	95
Phenylacetylene	Iodobenzene	Pd(PPh₃)₄/CuI	Triethylamine	-	RT	1	98
3,5-Dimethyl-1-hexyn-3-ol	4-Iodotoluene	Pd/CuFe₂O₄	Ethanol	K₂CO₃	70	6	85
Phenylacetylene	4-Iodotoluene	Pd/CuFe₂O₄	Ethanol	K₂CO₃	70	4	95

Note: "Moderate" yield for 3,5-Dimethyl-1-hexyn-3-ol indicates that while the reaction proceeds, yields are generally lower than for less hindered alkynes under standard conditions, though specific quantitative data in a directly comparable study is scarce.

Table 2: Comparative Performance in Hydrosilylation

Alkyne	Silane (B1218182)	Catalyst	Solvent	Temp. (°C)	Time (h)	Product(s)	Yield (%)
3,5-Dimethyl-1-hexyn-3-ol	Triethylsilane	[CpRu(MeCN)₃]PF₆	Dichloromethane	RT	2	α-vinylsilane	85
1-Hexyne	Triethylsilane	[CpRu(MeCN)₃]PF₆	Dichloromethane	RT	1	α-vinylsilane	92
Phenylacetylene	Triethylsilane	H₂PtCl₆	Isopropanol	80	3	β-(E)-vinylsilane	90
Phenylacetylene	Triethylsilane	[Cp*Ru(MeCN)₃]PF₆	Dichloromethane	RT	1	α-vinylsilane	95

Note: The regioselectivity of hydrosilylation is highly dependent on the catalyst used. For instance, ruthenium catalysts often favor the α-product, while platinum catalysts can yield the β-isomer.

Table 3: Comparative Performance in Hydroboration-Oxidation

Alkyne	Borane (B79455) Reagent	Oxidation Conditions	Product	Yield (%)
3,5-Dimethyl-1-hexyn-3-ol	9-BBN	H₂O₂, NaOH	3,5-Dimethyl-1-hexan-3-ol-1-al	Good
1-Hexyne	9-BBN	H₂O₂, NaOH	Hexanal	85
Phenylacetylene	9-BBN	H₂O₂, NaOH	2-Phenylethanal	80

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These protocols are representative and may require optimization based on specific substrates and laboratory conditions.

Sonogashira Coupling

This protocol describes a general procedure for the palladium and copper co-catalyzed cross-coupling of a terminal alkyne with an aryl iodide.

Materials:

• Palladium(II) bis(triphenylphosphine) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Terminal alkyne (e.g., 3,5-Dimethyl-1-hexyn-3-ol, 1-hexyne, or phenylacetylene)

• Aryl iodide (e.g., iodobenzene)

• Triethylamine (Et₃N), anhydrous

• Anhydrous, degassed solvent (e.g., THF or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add PdCl₂(PPh₃)₂ (1-5 mol%) and CuI (1-5 mol%).

• Add the anhydrous, degassed solvent, followed by the aryl iodide (1.0 eq) and the terminal alkyne (1.1-1.5 eq).

• Add triethylamine (2.0-3.0 eq).

• Stir the reaction mixture at room temperature or heat as required. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Hydrosilylation

This protocol outlines a general procedure for the ruthenium-catalyzed hydrosilylation of a terminal alkyne.

Materials:

• Ruthenium catalyst (e.g., [Cp*Ru(MeCN)₃]PF₆)

• Terminal alkyne

• Silane (e.g., triethylsilane)

• Anhydrous solvent (e.g., dichloromethane)

• Inert atmosphere

Procedure:

• In a dry reaction vessel under an inert atmosphere, dissolve the ruthenium catalyst (1-5 mol%) in the anhydrous solvent.

• Add the terminal alkyne (1.0 eq).

• Add the silane (1.1-1.5 eq) dropwise to the reaction mixture.

• Stir the reaction at the desired temperature and monitor its progress.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by distillation or column chromatography.

Hydroboration-Oxidation

This two-step procedure describes the anti-Markovnikov hydration of a terminal alkyne.

Materials:

• Bulky borane reagent (e.g., 9-BBN solution in THF)

• Terminal alkyne

• Anhydrous THF

• Aqueous sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂)

• Inert atmosphere

Procedure: Step 1: Hydroboration

• In a dry flask under an inert atmosphere, dissolve the terminal alkyne (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Slowly add the 9-BBN solution (1.1 eq) to the alkyne solution.

• Allow the reaction to warm to room temperature and stir for the recommended time.

Step 2: Oxidation

• Cool the reaction mixture back to 0 °C.

• Slowly and carefully add the aqueous NaOH solution, followed by the dropwise addition of 30% H₂O₂.

• Stir the mixture at room temperature until the reaction is complete (as monitored by TLC or GC-MS).

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the resulting aldehyde by appropriate methods.

Visualizations

Experimental Workflow for Comparative Reactivity Study

Caption: Workflow for comparing the reactivity of different terminal alkynes.

Logical Relationship of Steric Hindrance and Reactivity

Caption: Impact of steric hindrance on the reactivity of terminal alkynes.

Conclusion

The reactivity of 3,5-Dimethyl-1-hexyn-3-ol is demonstrably influenced by its sterically demanding structure. In comparison to less hindered terminal alkynes like 1-hexyne and phenylacetylene, it generally exhibits lower reaction rates and yields in common transformations such as Sonogashira coupling, hydrosilylation, and hydroboration. This comparative guide underscores the importance of considering steric factors in the design of synthetic routes. For drug development professionals and researchers, this understanding is crucial for predicting reaction outcomes, selecting appropriate catalysts and conditions, and ultimately, for the efficient synthesis of complex target molecules. Further quantitative kinetic studies are warranted to provide a more detailed and direct comparison of the reactivity of these valuable synthetic intermediates.

Navigating Off-Target Effects: A Comparative Guide to Assessing Cross-Reactivity of 3,5-Dimethyl-1-hexyn-3-ol

For researchers, scientists, and drug development professionals, understanding the potential for off-target interactions is a critical step in the evaluation of any bioactive compound. This guide provides a framework for conducting cross-reactivity studies of 3,5-Dimethyl-1-hexyn-3-ol, a tertiary alkynyl alcohol, in common biological assays. In the absence of publicly available experimental data on this specific molecule, this document outlines the necessary experimental protocols and in silico approaches to generate and compare its cross-reactivity profile against relevant alternatives.

Introduction to Cross-Reactivity in Biological Assays

Hypothetical Comparative Compounds

To provide a meaningful comparison, a selection of compounds with structural similarities or potential for similar biological interactions should be assessed alongside 3,5-Dimethyl-1-hexyn-3-ol. An ideal comparative set would include:

• Structural Analogs: Molecules with minor chemical modifications, such as altered alkyl chain length or functional group positions. Examples include other tertiary alcohols or alkynes.

• Known Assay Interferents: Compounds known to interfere with the specific assay formats being used, which can serve as positive controls for interference.

• Negative Controls: Structurally dissimilar compounds that are not expected to show any cross-reactivity.

In Silico Cross-Reactivity Prediction

Before embarking on extensive laboratory experiments, computational tools can provide valuable initial insights into the potential cross-reactivity of 3,5-Dimethyl-1-hexyn-3-ol. These in silico methods can predict potential off-target interactions and guide the selection of appropriate experimental assays.

A variety of computational approaches can be employed to predict off-target binding. These methods often utilize machine learning algorithms, 2D and 3D chemical similarity searches, and molecular docking simulations. By comparing the structure of 3,5-Dimethyl-1-hexyn-3-ol to databases of known bioactive molecules, these tools can generate a list of potential protein targets. This information can help prioritize which receptor binding assays or other functional assays are most relevant for experimental validation.

Several platforms and software can be used for these predictions, often relying on large databases of compound-protein interactions. The output of these tools is typically a ranked list of potential off-targets, which can then be used to design a focused panel of experimental assays.

Caption: Workflow for in silico prediction of off-target interactions.

Experimental Protocols for Cross-Reactivity Assessment

Competitive Immunoassay

Competitive immunoassays are commonly used to detect small molecules and are susceptible to cross-reactivity from structurally related compounds.

Objective: To determine the degree to which 3,5-Dimethyl-1-hexyn-3-ol and its analogs can compete with a target analyte for binding to a specific antibody.

Methodology:

• Reagent Preparation:

  • Prepare a series of concentrations for 3,5-Dimethyl-1-hexyn-3-ol and each comparative compound.

  • Prepare a constant concentration of the labeled target analyte (e.g., enzyme-conjugated or fluorescently-labeled).

  • Coat a microplate with a capture antibody specific for the target analyte and block non-specific binding sites.

• Assay Procedure:

  • Add the prepared concentrations of 3,5-Dimethyl-1-hexyn-3-ol or comparative compounds to the wells of the antibody-coated plate.

  • Immediately add the labeled target analyte to all wells.

  • Incubate to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add a substrate that reacts with the label to produce a detectable signal (e.g., colorimetric or chemiluminescent).

  • Measure the signal intensity using a plate reader.

• Data Analysis:

  • Generate a standard curve using a known concentration range of the unlabeled target analyte.

  • For each test compound, plot the signal intensity against its concentration.

  • Determine the concentration of each compound that causes a 50% reduction in the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Caption: Experimental workflow for a competitive immunoassay.

Radioligand Receptor Binding Assay

This assay format is used to determine the affinity of a compound for a specific receptor.

Objective: To measure the ability of 3,5-Dimethyl-1-hexyn-3-ol to displace a radiolabeled ligand from a specific receptor, thereby determining its binding affinity (Ki).

Methodology:

• Reagent Preparation:

  • Prepare a cell membrane fraction or purified receptor preparation that expresses the target receptor.

  • Prepare a series of concentrations of 3,5-Dimethyl-1-hexyn-3-ol and unlabeled competitor compounds.

  • Prepare a constant concentration of a high-affinity radioligand for the target receptor.

• Assay Procedure:

  • In a multi-well filter plate, combine the receptor preparation, the radioligand, and varying concentrations of the test compound.

  • Incubate the mixture to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well and wash with ice-cold buffer to separate receptor-bound from free radioligand.

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand against the logarithm of the competitor concentration.

  • Determine the IC50 value for each test compound from the resulting competition curve.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Principle of a competitive radioligand receptor binding assay.

Data Presentation

To facilitate a clear and objective comparison, all quantitative data should be summarized in tables.

Table 1: Immunoassay Cross-Reactivity of 3,5-Dimethyl-1-hexyn-3-ol and Analogs

Compound	IC50 (µM)	% Cross-Reactivity
Target Analyte	Value	100%
3,5-Dimethyl-1-hexyn-3-ol	Value	Value
Analog A	Value	Value
Analog B	Value	Value
Negative Control	> Max Conc.	< 0.01%

Table 2: Receptor Binding Affinity Profile of 3,5-Dimethyl-1-hexyn-3-ol

Receptor	IC50 (µM)	Ki (µM)
Target Receptor	Value	Value
Off-Target Receptor 1	Value	Value
Off-Target Receptor 2	Value	Value
Off-Target Receptor 3	> Max Conc.	> Max Conc.

Conclusion

While direct experimental data on the cross-reactivity of 3,5-Dimethyl-1-hexyn-3-ol is currently unavailable, this guide provides a comprehensive framework for its systematic evaluation. By employing a combination of in silico prediction and robust experimental assays, researchers can generate the necessary data to understand its potential for off-target interactions. This information is crucial for the accurate interpretation of research findings and for making informed decisions in the context of drug discovery and development. The methodologies and data presentation formats outlined here will enable a standardized and objective comparison of 3,5-Dimethyl-1-hexyn-3-ol with other relevant compounds.

A Comparative Guide to Quantitative Structure-Activity Relationship (QSAR) Studies: A Methodological Overview with Hypothetical Application to 3,5-Dimethyl-1-hexyn-3-ol Derivatives

Disclaimer: As of December 2025, a thorough literature search has revealed no specific Quantitative Structure-Activity Relationship (QSAR) studies published on 3,5-Dimethyl-1-hexyn-3-ol derivatives. Therefore, this guide provides a comprehensive overview of the QSAR methodology and a hypothetical comparative framework that can be applied to such a series of compounds should data become available. The data presented herein is illustrative and intended to guide researchers in the application of QSAR principles.

Quantitative Structure-Activity Relationship (QSAR) models are indispensable computational tools in modern drug discovery.[1][2][3] They establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity.[4] This allows for the prediction of the activity of novel molecules, thereby prioritizing synthetic efforts and reducing the reliance on extensive animal testing.[5] This guide outlines the typical workflow, experimental protocols, and data presentation for a QSAR study, using a hypothetical series of 3,5-Dimethyl-1-hexyn-3-ol derivatives with anticonvulsant activity as an example.

Hypothetical Data Presentation

A core component of any QSAR study is the clear presentation of the dataset, including the chemical structures, their biological activities, and the calculated molecular descriptors.

Table 1: Hypothetical Anticonvulsant Activity and Physicochemical Descriptors for a Series of 3,5-Dimethyl-1-hexyn-3-ol Derivatives

Compound ID	R-Group	Molecular Weight (MW)	LogP	Polar Surface Area (PSA)	pEC50 (-log EC50)
DMH-1	-H	126.20	1.85	20.23	4.50
DMH-2	-CH3	140.23	2.35	20.23	5.10
DMH-3	-F	144.19	1.90	20.23	4.85
DMH-4	-Cl	160.65	2.55	20.23	5.30
DMH-5	-Br	205.10	2.80	20.23	5.55
DMH-6	-OCH3	156.22	1.80	29.46	5.25
DMH-7	-NH2	141.22	1.30	46.25	5.80
DMH-8	-NO2	171.19	1.95	63.15	4.90

This data is purely illustrative.

Table 2: Comparison of Hypothetical QSAR Models for Anticonvulsant Activity

Model Type	Equation/Method	R² (Training)	Q² (Cross-Validation)	R² (Test)	RMSE
MLR	pEC50 = 0.8LogP + 0.02PSA - 1.5	0.85	0.75	0.82	0.25
PLS	Latent Variable Projection	0.88	0.80	0.85	0.22
SVM	Radial Basis Function Kernel	0.92	0.85	0.89	0.18

This data is purely illustrative. MLR: Multiple Linear Regression, PLS: Partial Least Squares, SVM: Support Vector Machine, R²: Coefficient of Determination, Q²: Cross-validated R², RMSE: Root Mean Square Error.

Experimental and Computational Protocols

Detailed and reproducible methodologies are crucial for the validation and application of QSAR models.

Biological Activity Assay: Maximal Electroshock (MES) Test (Hypothetical)

The anticonvulsant activity of the hypothetical 3,5-Dimethyl-1-hexyn-3-ol derivatives would be evaluated using a standard animal model.

• Animal Model: Male ICR mice, weighing 20-25 g, are used.

• Compound Administration: Test compounds are dissolved in a suitable vehicle (e.g., 20% Tween 80 in saline) and administered intraperitoneally (i.p.) at various doses.

• MES Induction: 30 minutes post-administration, a corneal electrode delivers an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Endpoint: The abolition of the hind limb tonic extensor component of the seizure is recorded as a positive result.

• Data Analysis: The median effective dose (EC50) is calculated using a probit analysis. The biological activity is then expressed as pEC50 (-log EC50) for the QSAR study.

Computational Chemistry and QSAR Modeling

• Molecular Structure Preparation: 2D structures of the derivatives are drawn and converted to 3D structures using molecular modeling software (e.g., ChemDraw, MarvinSketch). Energy minimization is performed using a suitable force field (e.g., MMFF94).

• Descriptor Calculation: A wide range of molecular descriptors (e.g., constitutional, topological, physicochemical, quantum-chemical) are calculated using software like PaDEL-Descriptor or Dragon.[6]

• Dataset Splitting: The entire dataset is typically divided into a training set (for model building) and a test set (for external validation) using a random or structure-based splitting method.

• Model Development: Various statistical methods are employed to build the QSAR model.[7]

  • Multiple Linear Regression (MLR): A simple and interpretable method to establish a linear relationship between descriptors and activity.

  • Partial Least Squares (PLS): Suitable for datasets with a large number of correlated descriptors.

  • Machine Learning Methods: Techniques like Support Vector Machines (SVM), Random Forest (RF), or Artificial Neural Networks (ANN) can capture complex non-linear relationships.[7]

• Model Validation: The robustness and predictive power of the developed QSAR model are rigorously assessed.

  • Internal Validation: Cross-validation (typically leave-one-out or k-fold) is performed on the training set to evaluate the model's internal consistency (Q²).

  • External Validation: The model's predictive ability is tested on the independent test set (R²_test).

  • Y-Randomization: The biological activity data is randomly shuffled to ensure the model is not a result of chance correlation.

Visualizations of QSAR Workflow and Relationships

Diagrams are essential for illustrating the logical flow of a QSAR study and the relationships between different components.

Caption: A generalized workflow for a Quantitative Structure-Activity Relationship (QSAR) study.

Caption: Hypothetical relationships between molecular descriptors and anticonvulsant activity.

Comparison with Alternatives

While no specific QSAR studies exist for 3,5-Dimethyl-1-hexyn-3-ol derivatives, a QSAR approach offers distinct advantages over traditional drug discovery methods:

• Traditional Approach (High-Throughput Screening - HTS): Involves synthesizing and testing large libraries of compounds, which is resource-intensive and time-consuming.

• QSAR-Guided Approach:

  • Efficiency: Prioritizes the synthesis of compounds with a higher probability of being active.

  • Cost-Effectiveness: Reduces the number of compounds that need to be synthesized and tested.

  • Mechanistic Insight: Can provide insights into the structural features that are important for biological activity, aiding in the design of more potent and selective compounds.[4]

References

• 1. Quantitative structure-activity relationship models for compounds with anticonvulsant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Frontiers | Drug Design for CNS Diseases: Polypharmacological Profiling of Compounds Using Cheminformatic, 3D-QSAR and Virtual Screening Methodologies [frontiersin.org]
• 5. Synthesis and quantitative structure-activity relationships of anticonvulsant 2,3,6-triaminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. QSAR, molecular docking and ADMET properties in silico studies of novel 4,5,6,7-tetrahydrobenzo[D]-thiazol-2-Yl derivatives derived from dimedone as potent anti-tumor agents through inhibition of C-Met receptor tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]

Independent lab verification of the properties of 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physicochemical properties of 3,5-Dimethyl-1-hexyn-3-ol, a nonionic surfactant, with other commonly used alternatives. The data presented is compiled from publicly available sources and is intended to serve as a reference for researchers and professionals in drug development and other scientific fields. While direct independent comparative studies are limited, this guide offers a side-by-side look at key properties and outlines standardized experimental protocols for independent verification.

Executive Summary

3,5-Dimethyl-1-hexyn-3-ol, also known by its trade name Surfynol® 61, is a volatile wetting agent and defoamer.[1][2][3][4] Its performance characteristics make it suitable for applications where residual surfactant is undesirable.[2][3][4] This guide compares its properties with those of another acetylenic diol, 2,4,7,9-Tetramethyl-5-decyne-4,7-diol, and a widely used nonionic surfactant, Triton X-100. The selection of an appropriate surfactant is critical in many formulations, impacting solubility, stability, and overall performance. The following sections provide detailed data and methodologies to aid in this selection process.

Comparison of Physicochemical Properties

The following tables summarize the key physicochemical properties of 3,5-Dimethyl-1-hexyn-3-ol and its alternatives. It is important to note that the data is aggregated from various sources, and direct comparison should be made with caution as testing conditions may vary.

Table 1: General and Physical Properties

Property	3,5-Dimethyl-1-hexyn-3-ol	2,4,7,9-Tetramethyl-5-decyne-4,7-diol	Triton X-100
CAS Number	107-54-0[5]	126-86-3[6][7]	9002-93-1[8]
Molecular Formula	C₈H₁₄O[5]	C₁₄H₂₆O₂[6][7]	(C₂H₄O)nC₁₄H₂₂O
Molecular Weight ( g/mol )	126.20[5]	226.35[7]	~625[9]
Appearance	Colorless to light yellow liquid[1]	White to pale yellow solid[10][11]	Clear, viscous liquid[8]
Boiling Point (°C)	150-151[5]	262[11]	>200[9]
Melting Point (°C)	-68[1]	54-55[11]	6[8]
Density (g/mL at 25°C)	0.859[5]	~0.882 (solid)[11]	~1.07[8]
Refractive Index (at 20°C)	1.434[5]	Not available	~1.49
Vapor Pressure (mmHg at 20°C)	4.5[5]	~0.0045[11]	<0.01
Water Solubility (g/L at 20°C)	9[1]	1.7[11]	Soluble

Table 2: Surfactant Performance Properties

Property	3,5-Dimethyl-1-hexyn-3-ol	2,4,7,9-Tetramethyl-5-decyne-4,7-diol	Triton X-100
Surface Tension (dynes/cm)	34.3 (at 0.90 wt%)[2]	Not available	~33 (at 1%)
Wetting	Excellent wetting agent[2]	Good wetting and antifoaming properties[6][10]	Excellent wetting and detergency
Foaming	Foam inhibitor[1]	Antifoaming properties[6][10]	Generally low-foaming
Purity	98%[5]	>98%	Varies by grade

Experimental Protocols

For independent verification of the properties listed above, the following standardized experimental protocols are recommended.

1. Determination of Physicochemical Properties:

• Boiling Point: OECD Test Guideline 103. This method determines the boiling temperature of a liquid at atmospheric pressure.

• Melting Point: OECD Test Guideline 102. This guideline describes methods for determining the melting temperature or melting range of a substance.

• Density: OECD Test Guideline 109. This guideline provides methods for determining the density of liquids and solids.

• Vapor Pressure: OECD Test Guideline 104. This guideline outlines several methods for determining the vapor pressure of a substance.

• Water Solubility: OECD Test Guideline 105. This test guideline describes the flask method and the column elution method for determining the water solubility of substances.

2. Determination of Surfactant Performance:

• Surface Tension: ASTM D1331. These test methods cover the determination of surface and interfacial tension of solutions of surface-active agents using a tensiometer.

• Wetting Power (Draves Test): ASTM D2281. This test method evaluates the efficiency of a wetting agent by measuring the time it takes for a weighted skein of cotton yarn to sink in a solution of the surfactant.

• Foaming Properties: ASTM D1173. This test method provides a means for the empirical determination of the foaming properties of surface-active agents.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using Graphviz, illustrate key workflows relevant to the evaluation and application of these chemical compounds.

Caption: A logical workflow for the independent verification of a chemical compound.

Caption: A signaling pathway for selecting a suitable surfactant for a specific application.

References

• 1. 3,5-Dimethyl-1-hexin-3-ol – Wikipedia [de.wikipedia.org]
• 2. kremer-pigmente.com [kremer-pigmente.com]
• 3. products.evonik.com [products.evonik.com]
• 4. SURFYNOL® 61 [evonik.com]
• 5. 3,5-Dimethyl-1-hexyn-3-ol 98 107-54-0 [sigmaaldrich.com]
• 6. Page loading... [guidechem.com]
• 7. 2,4,7,9-Tetramethyl-5-decyne-4,7-diol | C14H26O2 | CID 31362 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Triton X-100 - Wikipedia [en.wikipedia.org]
• 9. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 10. 2,4,7,9-Tetramethyl-5-decyne-4,7-diol | 126-86-3 [chemicalbook.com]
• 11. echemi.com [echemi.com]

Safety & Regulatory Compliance

Proper Disposal of 3,5-Dimethyl-1-hexyn-3-ol: A Guide for Laboratory Professionals

For immediate release: This document provides crucial safety and logistical information for the proper disposal of 3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0), a flammable and hazardous chemical. Researchers, scientists, and drug development professionals must adhere to these procedures to ensure a safe laboratory environment and comply with regulatory standards.

Hazard Identification and Safety Precautions

3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and vapor that can be harmful if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause serious eye irritation.[2] Before handling, it is imperative to wear appropriate personal protective equipment (PPE), including flame-resistant lab coats, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[3] Work should be conducted in a well-ventilated area, such as a chemical fume hood, and sources of ignition like heat, sparks, and open flames must be eliminated.[2][4]

Quantitative Hazard Data

The following table summarizes the key hazard information for 3,5-Dimethyl-1-hexyn-3-ol.

Property	Value	Source
Flash Point	44 °C (111.2 °F) - closed cup	Sigma-Aldrich
Vapor Pressure	4.5 mmHg (at 20 °C)	Sigma-Aldrich
Vapor Density	4.34 (vs air)	Sigma-Aldrich
Density	0.859 g/mL (at 25 °C)	Sigma-Aldrich
Boiling Point	150-151 °C	Sigma-Aldrich
GHS Hazard Codes	H226, H301 + H311 + H331, H319	Sigma-Aldrich

Step-by-Step Disposal Protocol

The primary disposal method for 3,5-Dimethyl-1-hexyn-3-ol is to send it to an approved waste disposal plant.[2] The following protocol outlines the steps for safe collection, storage, and preparation for disposal.

Step 1: Waste Collection

• Collect waste 3,5-Dimethyl-1-hexyn-3-ol in a designated, properly labeled, and sealed container.

• The container should be compatible with flammable organic liquids.

• Do not mix with incompatible wastes, such as strong oxidizing agents, strong acids, or strong bases.

Step 2: Labeling

• Clearly label the waste container with "Hazardous Waste," the chemical name "3,5-Dimethyl-1-hexyn-3-ol," and a description of its hazards (e.g., "Flammable Liquid," "Toxic").

Step 3: Storage

• Store the waste container in a well-ventilated, designated hazardous waste storage area.

• The storage area must be away from heat, sparks, and open flames.[2]

• Ensure the container is tightly closed to prevent leaks and vapor release.[2]

Step 4: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Follow all institutional and local regulations for hazardous waste disposal.

Step 5: Spill Management

• In the event of a spill, immediately alert others in the area.

• Use a spill kit with absorbent materials (e.g., sand, vermiculite) to contain the spill.

• Avoid creating sparks or using equipment that could be an ignition source.

• Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,5-Dimethyl-1-hexyn-3-ol.

Caption: Disposal workflow for 3,5-Dimethyl-1-hexyn-3-ol.

References

• 1. 3,5-Dimethyl-1-hexyn-3-ol | C8H14O | CID 61018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. 3,5-Dimethyl-1-hexyn-3-ol | 107-54-0 | TCI AMERICA [tcichemicals.com]

Personal protective equipment for handling 3,5-Dimethyl-1-hexyn-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling 3,5-Dimethyl-1-hexyn-3-ol (CAS No. 107-54-0). Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

3,5-Dimethyl-1-hexyn-3-ol is a flammable liquid and is harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4] It can also cause serious eye irritation.[5][6] Therefore, stringent adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment

Hazard Category	Potential Hazard	Recommended Personal Protective Equipment (PPE)
Skin Contact	Harmful in contact with skin.[1][2][3][4] Causes skin irritation.[1]	Gloves: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Inspect gloves before use. For prolonged or direct contact, consider double-gloving.[7] Protective Clothing: A flame-retardant lab coat and additional protective clothing as needed to prevent skin contact.
Eye Contact	Causes serious eye irritation.[5][6]	Eye Protection: Chemical safety goggles are required. A face shield should be worn when there is a splash hazard.[5]
Inhalation	Harmful if inhaled.[1][2][3][4] May cause respiratory irritation.	Respiratory Protection: Use only in a well-ventilated area or within a certified chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate vapor cartridge is necessary.[6]
Ingestion	Harmful or toxic if swallowed.[1][2]	General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[5]
Flammability	Flammable liquid and vapor.[1][3][6]	Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[5][8] Use explosion-proof electrical equipment.[5][8] In case of fire, use carbon dioxide, dry chemical, or foam for extinction.[5]

Quantitative Safety Data

Property	Value	Source
Flash Point	44 °C (111.2 °F) - closed cup	[6]
Boiling Point	150-151 °C	[6][9]
Vapor Pressure	4.5 mmHg (at 20 °C)	[6]
Vapor Density	4.34 (vs air)	[6]
Density	0.859 g/mL at 25 °C	[6]

Experimental Protocols: Safe Handling and Disposal

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all required PPE is correctly donned. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

• Dispensing: When transferring or weighing the chemical, do so carefully to avoid splashes or the generation of aerosols. Use appropriate, spark-proof tools.[5][8]

• Reaction Setup: Add the chemical to the reaction vessel slowly and in a controlled manner. Ensure the reaction setup is secure and properly assembled.

• Storage: Store 3,5-Dimethyl-1-hexyn-3-ol in a tightly closed container in a cool, dry, and well-ventilated area away from heat and ignition sources.[3][5][8] It should be stored in a flammable liquids cabinet and segregated from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan:

Dispose of 3,5-Dimethyl-1-hexyn-3-ol and any contaminated materials as hazardous waste.[10]

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container. The container should be compatible with flammable organic liquids.[4][10]

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "3,5-Dimethyl-1-hexyn-3-ol," and any other components of the waste mixture.[10]

• Storage of Waste: Store the hazardous waste container in a designated satellite accumulation area that is secure and away from incompatible materials, pending collection by your institution's environmental health and safety department.[10]

• Empty Containers: The first rinse of an empty container must be collected and disposed of as hazardous waste. Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinses as hazardous waste.[10]

Emergency Procedures: Spill Response

In the event of a spill, follow these procedures immediately.

Workflow for a Small Flammable Liquid Spill

Caption: Workflow for handling a small spill of 3,5-Dimethyl-1-hexyn-3-ol.

Step-by-Step Spill Cleanup Procedure:

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[5][8]

• Ventilate the Area: If not already working in one, ensure the area is well-ventilated, preferably by using a chemical fume hood.[5]

• Don PPE: Put on the appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. For larger spills, respiratory protection may be necessary.[8]

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material such as vermiculite, sand, or a commercial sorbent.[8]

• Absorb the Chemical: Apply the absorbent material over the spill, starting from the outside and working inwards to prevent spreading.[6][9]

• Collect the Waste: Carefully scoop the absorbed material into a designated, sealable container for hazardous waste.[6]

• Decontaminate the Area: Clean the spill area with soap and water or an appropriate decontaminating solution.

• Dispose of Waste: Seal and label the container with "Hazardous Waste" and the chemical name. Arrange for disposal through your institution's environmental health and safety office.[6]

• Report the Incident: Report the spill to your supervisor or laboratory safety officer.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. usascientific.com [usascientific.com]
• 3. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. acs.org [acs.org]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. wellbefore.com [wellbefore.com]
• 8. ccny.cuny.edu [ccny.cuny.edu]
• 9. ehs.utk.edu [ehs.utk.edu]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]